2-cyano-N-(3-nitrophenyl)acetamide

• CAS: 52570-56-6

Core Science & Biosynthesis

2-cyano-N-(3-nitrophenyl)acetamide chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-cyano-N-(3-nitrophenyl)acetamide

Introduction

2-cyano-N-(3-nitrophenyl)acetamide is a specialized organic compound characterized by three key functional groups: a nitrile (-C≡N), an amide (-CONH-), and a nitroaromatic ring. This unique combination of functionalities makes it a highly versatile and valuable intermediate in synthetic organic chemistry. Its strategic importance is most pronounced in the fields of medicinal chemistry and drug development, where it serves as a foundational building block for the synthesis of diverse, biologically active heterocyclic compounds. The presence of an activated methylene group, coupled with the electrophilic and nucleophilic sites, provides multiple avenues for chemical modification and molecular elaboration. This guide offers a comprehensive overview of its chemical properties, synthesis, reactivity, and applications, tailored for researchers and scientists in drug development.

Core Chemical Identity

The unambiguous identification of a chemical entity is paramount for reproducible scientific research. The core identifiers for 2-cyano-N-(3-nitrophenyl)acetamide are summarized below.

Identifier	Value	Source
IUPAC Name	2-cyano-N-(3-nitrophenyl)acetamide	[1][2]
CAS Number	52570-56-6	[1][2]
Molecular Formula	C₉H₇N₃O₃	[1][2]
Molecular Weight	205.17 g/mol	[1][2]
SMILES	C1=CC(=CC(=C1)[O-])NC(=O)CC#N	[2]
InChIKey	YCDLCHVIKUNVHM-UHFFFAOYSA-N	[2]

Physicochemical and Handling Properties

The physical state and stability of a compound dictate its handling, storage, and application in experimental setups.

Property	Value	Source
Purity	Typically ≥95% (Commercially Available)	[1]
Appearance	While data for the 3-nitro isomer is not specified, the related 4-nitro isomer is a yellow crystalline solid.[3]
Solubility	The related 4-nitro isomer is reported to be almost insoluble in water but soluble in organic solvents such as ethanol, dimethylformamide (DMF), and dichloromethane.[3]
Storage	Store at room temperature in a well-ventilated, dry place.	[1]
Shipping	Shipped at ambient temperature.	[1]

Synthesis and Reactivity

General Synthetic Pathway

The most common and efficient method for synthesizing 2-cyano-N-(3-nitrophenyl)acetamide is through the acylation of 3-nitroaniline. This reaction typically involves condensing 3-nitroaniline with an activated cyanoacetic acid derivative, such as ethyl cyanoacetate, under conditions that facilitate amide bond formation.[4] The reaction proceeds by nucleophilic attack of the aniline's amino group on the electrophilic carbonyl carbon of the cyanoacetate, followed by the elimination of a leaving group (e.g., ethanol).

Caption: General workflow for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide.

Chemical Reactivity

The synthetic utility of 2-cyano-N-(3-nitrophenyl)acetamide stems from its multifunctional nature. Cyanoacetamide derivatives are well-established precursors for a wide array of nitrogen-containing heterocycles.[4]

• Active Methylene Group (-CH₂-) : The methylene group is flanked by two electron-withdrawing groups (nitrile and carbonyl), making its protons acidic. This allows for easy deprotonation to form a stable carbanion, which can act as a nucleophile in various condensation and substitution reactions.

• Nitrile Group (-C≡N) : The nitrile group can participate in cyclization reactions, often acting as an electrophile or being transformed into other functional groups.

• Amide and Carbonyl Groups : These groups provide sites for both nucleophilic and electrophilic attack and are integral to the formation of cyclic structures.

This reactivity profile makes the compound a valuable starting material for synthesizing pyridines, pyrimidines, and other pharmacologically relevant scaffolds.[4]

Spectroscopic and Analytical Characterization

Confirming the identity and purity of 2-cyano-N-(3-nitrophenyl)acetamide is crucial. Below are the expected spectral characteristics based on its structure. While specific spectra for this compound are not widely published, data from closely related N-substituted cyanoacetamides and nitroacetanilides provide a strong basis for prediction.[5][6]

Technique	Expected Features
¹H NMR	- Aromatic Protons: Complex multiplets in the δ 7.5-8.7 ppm range, characteristic of a 1,3-disubstituted nitrobenzene ring.- Amide Proton (N-H): A broad singlet, typically downfield (> δ 10 ppm), due to hydrogen bonding.- Methylene Protons (-CH₂-): A sharp singlet around δ 3.5-4.0 ppm.
¹³C NMR	- Carbonyl Carbon (C=O): A peak in the δ 160-170 ppm region.- Aromatic Carbons: Multiple peaks between δ 115-150 ppm.- Nitrile Carbon (-C≡N): A peak around δ 115-120 ppm.- Methylene Carbon (-CH₂-): A peak in the δ 25-30 ppm region.
Infrared (IR)	- N-H Stretch: A sharp to broad peak around 3300 cm⁻¹.- C≡N Stretch: A sharp, medium-intensity peak around 2250 cm⁻¹.- C=O Stretch (Amide I): A strong, sharp peak around 1680 cm⁻¹.- N-O Asymmetric & Symmetric Stretch: Strong peaks around 1530 cm⁻¹ and 1350 cm⁻¹, respectively.
Mass Spec (MS)	- Molecular Ion (M⁺): A peak at m/z = 205.- Fragmentation: Characteristic fragmentation patterns would include the loss of the cyanoacetyl moiety (•CH₂CN) or cleavage of the amide bond.[5]
HPLC	Purity can be assessed using reverse-phase HPLC, typically with a mobile phase of acetonitrile and water with an acid modifier like formic or phosphoric acid.[7]

Applications in Research and Drug Development

The primary application of 2-cyano-N-(3-nitrophenyl)acetamide is as a versatile chemical intermediate. The nitrile functional group is a key pharmacophore found in over 30 approved pharmaceutical agents, valued for its electronic properties and metabolic stability.[8][9] Acetamide derivatives have also been widely investigated as scaffolds for various therapeutic agents, including anti-inflammatory COX-II inhibitors.[10]

Caption: Logical pathway from chemical intermediate to potential applications.

The compound serves as a precursor for molecules intended for various therapeutic targets, leveraging the proven utility of the cyanoacetamide core in generating molecular diversity.[3][4]

Safety and Handling

Proper handling is essential to ensure laboratory safety. 2-cyano-N-(3-nitrophenyl)acetamide is classified as an irritant.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statements
Irritant	GHS07 (Exclamation Mark)	Warning	Causes skin irritation.Causes serious eye irritation.May cause respiratory irritation.

Source:[1]

Recommended Laboratory Protocol:

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

• Handling: Avoid breathing dust, fumes, or vapors.[1] Prevent contact with skin and eyes. Wash hands thoroughly after handling.

• Spill Response: In case of a spill, avoid generating dust. Sweep up the solid material carefully and place it in a sealed container for disposal.

• Disposal: Dispose of contents/container in accordance with local, regional, and national regulations.

Conclusion

2-cyano-N-(3-nitrophenyl)acetamide is a chemical intermediate of significant value, particularly for researchers in synthetic and medicinal chemistry. Its well-defined structure, predictable reactivity, and established role as a precursor to complex heterocyclic systems make it a powerful tool in the design and synthesis of novel molecules. A thorough understanding of its chemical properties, spectroscopic signatures, and safety requirements, as detailed in this guide, is essential for its effective and safe utilization in a research and development setting.

References

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• 1. 2-Cyano-N-(3-nitrophenyl)-acetamide 95% | CAS: 52570-56-6 | AChemBlock [achemblock.com]
• 2. 2-cyano-N-(3-nitrophenyl)acetamide | C9H7N3O3 | CID 671257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 3'-NITROACETANILIDE(122-28-1) 1H NMR [m.chemicalbook.com]
• 7. Separation of Acetamide, N-[2-[(2-cyano-6-iodo-4-nitrophenyl)azo]-5-(diethylamino)phenyl]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 10. archivepp.com [archivepp.com]

A Technical Guide to 2-Cyano-N-(3-nitrophenyl)acetamide: Synthesis, Characterization, and Applications in Modern Chemistry

Abstract: This guide provides an in-depth technical overview of 2-cyano-N-(3-nitrophenyl)acetamide, a key chemical intermediate. We will explore its fundamental chemical identity, physicochemical properties, and detailed synthesis protocols, including mechanistic considerations. Furthermore, this document elucidates the compound's significant role as a versatile building block in the synthesis of heterocyclic compounds, supported by an analysis of its spectroscopic characteristics and critical safety protocols. This paper is intended for researchers and professionals in chemical synthesis and drug development, offering both theoretical insights and practical, field-proven methodologies.

Chemical Identity and Nomenclature

2-Cyano-N-(3-nitrophenyl)acetamide is a polyfunctional organic compound featuring a cyano group, an acetamide linkage, and a nitro-substituted aromatic ring. These functional groups impart a unique reactivity profile, making it a valuable precursor in various synthetic applications. Its formal identification and structural details are summarized below.

Identifier	Value	Source
IUPAC Name	2-cyano-N-(3-nitrophenyl)acetamide	[1][2]
CAS Number	52570-56-6	[1][2]
PubChem CID	671257	[1]
Molecular Formula	C₉H₇N₃O₃	[1]
Canonical SMILES	C1=CC(=CC(=C1)[O-])NC(=O)CC#N	[1]
InChIKey	YCDLCHVIKUNVHM-UHFFFAOYSA-N	[1]

Physicochemical and Computed Properties

The physical and chemical properties of a compound are critical for designing experiments, including selecting appropriate solvents for reaction and purification, and for understanding its stability.

Property	Value	Source
Molecular Weight	205.17 g/mol	[1][3]
Appearance	Solid (predicted)
Purity	≥95% (commercially available)	[2]
XLogP3	1.9	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	2	[1]

Synthesis and Mechanistic Considerations

The preparation of N-aryl cyanoacetamides is a well-established transformation in organic synthesis. The most versatile and economical methods involve the cyanoacetylation of an aromatic amine.[4][5]

Principle of Synthesis: Nucleophilic Acyl Substitution

The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide is achieved via a nucleophilic acyl substitution reaction. The primary amino group of 3-nitroaniline acts as the nucleophile, attacking the electrophilic carbonyl carbon of a cyanoacetylating agent. The most common laboratory-scale agent for this purpose is an alkyl cyanoacetate, such as ethyl cyanoacetate.[6] The reaction typically requires heating to drive the condensation, which proceeds with the elimination of ethanol. The electron-withdrawing nature of the nitro group on the aniline ring slightly deactivates the nucleophilicity of the amine, often necessitating elevated temperatures (e.g., fusion method at 150 °C) or the use of a more reactive cyanoacetylating agent to achieve efficient conversion.[4]

Alternative methods can involve activating cyanoacetic acid with a reagent like acetic anhydride or using a pre-formed, highly reactive cyanoacetylating agent such as 1-cyanoacetyl-3,5-dimethylpyrazole for faster reactions and higher yields under milder conditions.[7][8]

Synthesis Workflow

The following diagram illustrates the primary synthetic route from 3-nitroaniline and ethyl cyanoacetate.

Sources

• 1. 2-cyano-N-(3-nitrophenyl)acetamide | C9H7N3O3 | CID 671257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Cyano-N-(3-nitrophenyl)-acetamide 95% | CAS: 52570-56-6 | AChemBlock [achemblock.com]
• 3. 2-cyano-N-(4-nitrophenyl)acetamide | C9H7N3O3 | CID 2792626 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. researchgate.net [researchgate.net]
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• 7. rjpbcs.com [rjpbcs.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile: Structure, Properties, and Applications

This guide provides a comprehensive technical overview of 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry and drug development. This document delves into its chemical structure, physicochemical properties, synthesis methodologies, and explores its current and potential applications, grounded in scientific literature and experimental insights.

Introduction: The Significance of the Pyrido[1,2-a]pyrimidine Scaffold

The pyrido[1,2-a]pyrimidine ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its rigid, planar structure and the presence of multiple nitrogen atoms provide a unique framework for designing molecules that can interact with a variety of biological targets. The introduction of specific functional groups, such as a hydrazinyl and a cyano group, to this core, as seen in 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile, imparts distinct chemical reactivity and potential for diverse pharmacological activities.

Chemical Structure and Identification

The chemical identity of 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile is defined by the following key identifiers:

• IUPAC Name: 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile

• Molecular Formula: C₉H₇N₅O

• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)C(=C(N)N)C#N)N=C2

• InChI Key: InChI=1S/C9H7N5O/c10-5-1-2-3-6-7(5)14(11-8(6)12)9(15)4(13)11/h1-3H,11H2

The structure consists of a fused pyridine and pyrimidine ring, forming the pyrido[1,2-a]pyrimidine core. A hydrazinyl group (-NHNH₂) is attached at the 2-position, a carbonyl group (C=O) at the 4-position, and a cyano group (-C≡N) at the 3-position.

Molecular Visualization:

Caption: 2D structure of 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties is fundamental for drug development, influencing formulation, pharmacokinetics, and pharmacodynamics.

Property	Value	Source
Molecular Weight	217.19 g/mol	PubChem
XLogP3	0.4	PubChem
Hydrogen Bond Donors	2	PubChem
Hydrogen Bond Acceptors	5	PubChem
Rotatable Bond Count	1	PubChem
Exact Mass	217.065059 g/mol	PubChem
Monoisotopic Mass	217.065059 g/mol	PubChem
Topological Polar Surface Area	109 Ų	PubChem
Heavy Atom Count	15	PubChem
Complexity	358	PubChem

Note: Most of these properties are computationally predicted and should be confirmed by experimental analysis.

Synthesis and Experimental Protocols

The synthesis of 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile and its derivatives typically involves multi-step reactions starting from readily available precursors. A common synthetic strategy involves the cyclocondensation of a substituted aminopyridine with a suitable three-carbon synthon.

General Synthetic Pathway:

A plausible synthetic route starts with the reaction of 2-aminopyridine with an activated malononitrile derivative, followed by cyclization and subsequent reaction with hydrazine.

Detailed Experimental Protocol (Hypothetical, based on related syntheses):

Step 1: Synthesis of Ethyl 2-cyano-3-(pyridin-2-ylamino)acrylate

• To a solution of 2-aminopyridine (1 equivalent) in ethanol, add ethyl (ethoxymethylene)cyanoacetate (1.1 equivalents).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

Step 2: Cyclization to form 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile

• The product from Step 1 is heated in a high-boiling point solvent such as Dowtherm A or diphenyl ether at 240-250 °C for 1-2 hours.

• Cool the reaction mixture and add petroleum ether to precipitate the product.

• Filter the solid, wash with petroleum ether, and recrystallize from a suitable solvent (e.g., ethanol or acetic acid).

Step 3: Introduction of the Hydrazinyl Group

• To a suspension of the product from Step 2 in ethanol, add hydrazine hydrate (excess, e.g., 5-10 equivalents).

• Reflux the mixture for 8-12 hours.

• Cool the reaction to room temperature, and collect the precipitated product by filtration.

• Wash the product with cold ethanol and dry to yield 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile.

Causality behind Experimental Choices:

• The use of a high-boiling point solvent in the cyclization step is crucial to provide the necessary thermal energy for the intramolecular ring closure.

• The excess of hydrazine hydrate in the final step ensures the complete conversion of the precursor to the desired hydrazinyl derivative.

• TLC monitoring at each stage is essential for determining reaction completion and ensuring the purity of the intermediates.

Workflow Diagram:

Caption: Synthetic workflow for 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile.

Analytical Characterization

The structural elucidation and purity assessment of 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile are typically achieved using a combination of spectroscopic and chromatographic techniques.

5.1. Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the pyridine ring and the protons of the hydrazinyl group. The chemical shifts and coupling patterns provide valuable information about the substitution pattern.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbon atoms of the pyrido[1,2-a]pyrimidine core, the cyano group, and the carbonyl group.

• Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the hydrazinyl group (around 3300-3400 cm⁻¹), the C≡N stretching of the cyano group (around 2220-2260 cm⁻¹), and the C=O stretching of the carbonyl group (around 1650-1690 cm⁻¹).

• Mass Spectrometry (MS):

  • Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental composition.

5.2. Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): HPLC is a crucial technique for assessing the purity of the synthesized compound. A reversed-phase column with a suitable mobile phase (e.g., a gradient of water and acetonitrile with a small amount of acid like trifluoroacetic acid) can be used.

• Thin Layer Chromatography (TLC): TLC is used for monitoring the progress of reactions and for preliminary purity checks.

Applications and Biological Activity

Derivatives of the pyrido[1,2-a]pyrimidine scaffold have shown a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the hydrazinyl and cyano groups in 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile makes it a versatile intermediate for the synthesis of a variety of other heterocyclic compounds with potential therapeutic applications.

Potential Applications:

• Anticancer Agents: The pyrido[1,2-a]pyrimidine core has been identified in compounds with potent anticancer activity. The hydrazinyl group can be further modified to introduce other pharmacophores, potentially leading to the discovery of novel anticancer drugs.

• Antimicrobial Agents: Many nitrogen-containing heterocyclic compounds exhibit antimicrobial properties. This compound and its derivatives could be explored for their activity against various bacterial and fungal strains.

• Enzyme Inhibitors: The structure of this molecule makes it a candidate for inhibiting various enzymes, such as kinases or proteases, which are important targets in drug discovery.

• Fluorescent Probes: The conjugated system of the pyrido[1,2-a]pyrimidine ring may impart fluorescent properties, making it and its derivatives potentially useful as fluorescent probes in biological imaging.

Logical Relationship Diagram:

Caption: Potential applications derived from the core structure.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Toxicity: The toxicological properties of this specific compound may not be fully characterized. It is prudent to treat it as a potentially hazardous substance.

Conclusion and Future Perspectives

2-Hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile is a synthetically valuable heterocyclic compound with a high potential for further chemical modification and exploration of its biological activities. Its unique structural features make it an attractive starting material for the development of new therapeutic agents and functional molecules. Further research into its synthesis, derivatization, and biological evaluation is warranted to fully unlock its potential in drug discovery and materials science. This in-depth guide serves as a foundational resource for researchers and scientists embarking on studies involving this promising chemical entity.

References

Due to the specific and relatively novel nature of the selected compound, direct literature citations for all aspects may be limited. The references provided are for related compounds and general principles.

• PubChem. 2-hydrazinyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonitrile. National Center for Biotechnology Information. [Link]

• Katritzky, A. R., & Rachwal, S. (1990). A new, general synthesis of 4-oxo-4H-pyrido[1,2-a]pyrimidines. Journal of heterocyclic chemistry, 27(6), 1673-1675. [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2015). Novel Pyrido[1,2-a]pyrimidines Incorporating a Biologically Active Thiazole Moiety: Synthesis and Anticancer Activity. Molecules, 20(11), 19685–19698. [Link]

A Comprehensive Technical Guide to the Physicochemical Characterization of 2-cyano-N-(3-nitrophenyl)acetamide, with a Focus on Melting Point Determination

Introduction: The Significance of 2-cyano-N-(3-nitrophenyl)acetamide and its Melting Point

The cyanoacetamide scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antioxidant, antibacterial, and potential anti-inflammatory properties.[1][2][3] The title compound, 2-cyano-N-(3-nitrophenyl)acetamide (C₉H₇N₃O₃), integrates this active moiety with a nitrophenyl group, making it a candidate for further investigation in drug development programs.[4]

In the pharmaceutical sciences, the melting point is a fundamental and indispensable physical property. It serves as a primary indicator of purity; a pure crystalline solid will exhibit a sharp and reproducible melting range, typically less than 1°C.[5] Conversely, the presence of impurities will cause a depression and broadening of the melting range. Furthermore, for an active pharmaceutical ingredient (API), the solid-state properties, including the crystalline form, are critical. Different crystalline forms, known as polymorphs, can have distinct melting points, solubilities, and stabilities, which can significantly impact the drug's bioavailability and shelf-life.[6][7] Therefore, a robust and well-documented melting point determination is a cornerstone of a compound's physicochemical characterization profile.

This guide will delineate the logical workflow for obtaining a trustworthy melting point value, beginning with the synthesis of the compound.

Synthesis and Purification: Establishing a Foundation of Purity

A reliable melting point determination is contingent upon the purity of the sample. The proposed synthesis of 2-cyano-N-(3-nitrophenyl)acetamide is achieved through the acylation of 3-nitroaniline with an activated cyanoacetic acid derivative.

Synthetic Protocol: Amide Bond Formation

This protocol describes a standard laboratory procedure for the synthesis of N-substituted acetamides.[8]

Materials:

• 3-nitroaniline

• Cyanoacetyl chloride

• Dichloromethane (DCM), anhydrous

• Triethylamine (NEt₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-nitroaniline (1.0 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0°C using an ice bath.

• Add triethylamine (1.1 equivalents) to the solution. This base acts as a scavenger for the HCl that will be generated during the reaction.

• Add cyanoacetyl chloride (1.05 equivalents) dropwise to the stirred solution via a dropping funnel over 30 minutes. The slow addition helps to control the exothermic reaction.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 3-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (to remove excess acid) and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification by Recrystallization

Recrystallization is a critical step to remove unreacted starting materials and byproducts, ensuring the high purity required for analytical measurements.

Procedure:

• Select an appropriate solvent or solvent system (e.g., ethanol/water, ethyl acetate/hexanes) by testing the solubility of the crude product in small volumes of various solvents. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolve the crude product in a minimum amount of the chosen boiling solvent.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization. Slow cooling promotes the formation of well-defined, pure crystals.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to a constant weight.

Physicochemical Characterization: A Self-Validating System

Before determining the melting point, the identity and purity of the synthesized 2-cyano-N-(3-nitrophenyl)acetamide must be unequivocally confirmed. This creates a self-validating system where the melting point serves as a final confirmation of the data obtained from spectroscopic methods.

Property	Data	Source
Molecular Formula	C₉H₇N₃O₃	PubChem[4]
Molecular Weight	205.17 g/mol	PubChem[4]
CAS Number	52570-56-6	PubChem[4]
Purity (Commercial)	~95% (example)	Advanced ChemBlocks[9]
Melting Point	To be determined

Structural Elucidation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the chemical structure by showing the expected signals, multiplicities, and integrations for the protons and carbons in the molecule.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the N-H stretch (amide), C=O stretch (amide), C≡N stretch (nitrile), and N-O stretches (nitro group).

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular formula by providing an accurate mass-to-charge ratio that matches the calculated exact mass (205.0487).[4]

Investigation of Polymorphism

Polymorphism is the ability of a solid material to exist in multiple crystalline forms.[10] Different polymorphs of the same compound can have different melting points.[6]

• Differential Scanning Calorimetry (DSC): DSC is a primary tool for investigating polymorphism. It can detect phase transitions, including the melting of different polymorphic forms, which would appear as distinct endothermic events at different temperatures.

• Powder X-Ray Diffraction (PXRD): Each crystalline form produces a unique diffraction pattern. PXRD is used to identify the specific polymorph present and can detect the presence of mixtures of polymorphs.

Protocol for Melting Point Determination

The following protocol outlines the standardized procedure for determining the melting point range of a purified crystalline solid using a modern digital melting point apparatus.[11]

Experimental Workflow

Caption: Workflow for Melting Point Determination.

Step-by-Step Methodology

• Sample Preparation:

  • Ensure the purified sample of 2-cyano-N-(3-nitrophenyl)acetamide is completely dry.

  • Place a small amount of the sample on a watch glass and crush it into a fine powder using a spatula. This ensures uniform heat transfer within the sample.

  • Tap the open end of a capillary tube into the powder to collect a small amount.

  • Invert the tube and tap it gently on a hard surface to pack the powder into the sealed end. The final packed height should be 2-3 mm.

• Instrument Setup and Measurement:

  • Place the packed capillary tube into the heating block of the melting point apparatus.

  • Set a rapid heating ramp to quickly approach the expected melting point (a preliminary rapid test can be run to find this approximate temperature).

  • When the temperature is about 20°C below the approximate melting point, reduce the heating rate to 1-2°C per minute.[11] A slow heating rate is crucial for ensuring thermal equilibrium between the sample, the heating block, and the thermometer, which is essential for an accurate reading.

  • Observe the sample closely through the magnifying lens.

• Data Recording:

  • Record the temperature at which the first droplet of liquid becomes visible. This is the onset of melting (T1).

  • Continue observing and record the temperature at which the last trace of solid material disappears, resulting in a clear liquid. This is the clear point (T2).

  • The melting point should be reported as the range from T1 to T2.

  • Perform the measurement in triplicate to ensure reproducibility.

Conclusion

The melting point of 2-cyano-N-(3-nitrophenyl)acetamide is a critical quality attribute that provides insights into its identity and purity. While a definitive literature value is not currently established, this guide provides the comprehensive scientific framework necessary for any researcher to synthesize, purify, and characterize the compound, culminating in a trustworthy and reproducible melting point determination. The integration of spectroscopic characterization with a meticulous melting point protocol provides a self-validating system that ensures the integrity of the data. Adherence to these principles is paramount for the advancement of compounds like 2-cyano-N-(3-nitrophenyl)acetamide from discovery to potential therapeutic application.

References

• Al-Zaydi, K. M., et al. (2018). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. MDPI. Available at: [Link]

• Jia, X., et al. (2017). Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter and Nitro Source. The Royal Society of Chemistry. Available at: [Link]

• PubChem. (n.d.). 2-cyano-N-(3-nitrophenyl)acetamide. National Center for Biotechnology Information. Available at: [Link]

• Wikipedia. (n.d.). Cyanoacetamide. Available at: [Link]

• NIST. (n.d.). Acetamide, 2-cyano-. NIST Chemistry WebBook. Available at: [Link]

• Lu, J., et al. (2018). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). PubMed. Available at: [Link]

• Chemistry LibreTexts. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Available at: [Link]

• University of Calgary. (n.d.). Melting point determination. Available at: [Link]

• ResearchGate. (2026). Biological Activity of some Synthetic Cyanoacetamide Derivatives against some Cotton Pests. Available at: [Link]

• Nishka Research. (2023). The Basics of Polymorphism: A Comprehensive Introduction to Its Significance in the Pharmaceutical Industry. Available at: [Link]

• Jagiellońskie Centrum Innowacji. (n.d.). POLYMORPHISM OF PHARMACEUTICALS – SIGNIFICANCE AND SELECTED IDENTIFICATION METHODS. Available at: [Link]

• SSERC. (n.d.). Melting point determination. Available at: [Link]

• FAO AGRIS. (n.d.). Effects of Synthesized 3-Cyano-N-Pyridinyl Acetamide Derivatives on Wound Healing: An Overview of Oxidative Events and Histopathological Assessment. Available at: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2017). Cyanoacetylation Of Substituted 2-Aminothiophenes And Evaluation for Antioxidant And Antibacterial Activities. Available at: [Link]

• Curia Global. (n.d.). Drug Polymorphism: A Key Consideration for API Development. Available at: [Link]

• BYJU'S. (n.d.). Determination Of Melting Point Of An Organic Compound. Available at: [Link]

• NIH. (n.d.). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. National Center for Biotechnology Information. Available at: [Link]

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An In-depth Technical Guide to the Safe Handling and Use of 2-cyano-N-(3-nitrophenyl)acetamide

This guide provides comprehensive safety protocols and handling instructions for 2-cyano-N-(3-nitrophenyl)acetamide, a compound of interest for researchers and professionals in drug development and chemical synthesis. Adherence to these guidelines is critical to ensure a safe laboratory environment and the integrity of experimental outcomes.

Compound Identification and Properties

2-cyano-N-(3-nitrophenyl)acetamide is a substituted acetamide with the following identifiers:

• CAS Number: 52570-56-6[1]

• Molecular Formula: C₉H₇N₃O₃[1]

• Molecular Weight: 205.17 g/mol [1][2]

• IUPAC Name: 2-cyano-N-(3-nitrophenyl)acetamide[1]

Hazard Identification and GHS Classification

Understanding the inherent hazards of 2-cyano-N-(3-nitrophenyl)acetamide is the foundation of its safe handling. The compound is classified under the Globally Harmonized System (GHS) as follows:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction

Signal Word: Warning[1]

These classifications necessitate stringent adherence to the safety protocols outlined in the subsequent sections. The primary routes of exposure are inhalation of dust particles, skin contact, eye contact, and ingestion.

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the risks associated with 2-cyano-N-(3-nitrophenyl)acetamide, a multi-layered approach to safety, combining engineering controls and appropriate PPE, is mandatory.

Engineering Controls:

• Ventilation: All handling of this compound should be conducted in a well-ventilated area. For procedures that may generate dust, a certified chemical fume hood is required.

• Eyewash Stations and Safety Showers: These must be readily accessible in the immediate vicinity of the work area.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles or a face shield are required to prevent eye contact with dust particles.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin contact.[3] Gloves should be inspected before use and disposed of properly after handling the compound.

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin exposure.

• Respiratory Protection: If engineering controls are insufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved respirator may be necessary.

The following diagram illustrates the logical workflow for selecting and using appropriate PPE:

Sources

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• 3. pentachemicals.eu [pentachemicals.eu]

Protocols & Analytical Methods

Application Note & Protocol: Facile Synthesis of 2-cyano-N-(3-nitrophenyl)acetamide

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of 2-cyano-N-(3-nitrophenyl)acetamide (CAS No: 52570-56-6)[1]. This compound serves as a valuable intermediate in the development of heterocyclic compounds and active pharmaceutical ingredients. The protocol details a robust and efficient method for the N-acylation of 3-nitroaniline with ethyl cyanoacetate. Emphasis is placed on the mechanistic rationale, critical safety procedures, step-by-step experimental workflow, and analytical validation of the final product. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development.

Chemical Principles and Reaction Mechanism

The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide is achieved through the direct aminolysis of an ester. This reaction involves the nucleophilic attack of the primary amine of 3-nitroaniline onto the electrophilic carbonyl carbon of ethyl cyanoacetate.

Reaction: 3-Nitroaniline + Ethyl Cyanoacetate → 2-cyano-N-(3-nitrophenyl)acetamide + Ethanol

The reaction is typically performed at elevated temperatures. This serves two primary purposes: firstly, it provides the necessary activation energy for the reaction to proceed at a practical rate. Secondly, heating facilitates the removal of the ethanol byproduct, which drives the equilibrium towards the formation of the desired amide product according to Le Châtelier's principle. The cyanoacetamide products themselves are highly versatile synthons, as their polyfunctional nature allows for further elaboration into a wide array of heterocyclic systems[2].

CRITICAL SAFETY PRECAUTIONS

This procedure involves hazardous materials and must be performed with strict adherence to safety protocols.

• Hazard Assessment:

  • 3-Nitroaniline: Highly toxic if swallowed, inhaled, or in contact with skin[3]. It is a suspected mutagen and is harmful to aquatic life with long-lasting effects[3].

  • Ethyl Cyanoacetate: Harmful if swallowed. Causes skin and eye irritation.

  • High-Boiling Solvents (e.g., Toluene, Xylene): Flammable liquids and vapors. Can cause skin irritation and are harmful if inhaled.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles are mandatory.

  • Hand Protection: Wear chemically resistant nitrile gloves. Gloves must be inspected before use and disposed of properly after.

  • Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

• Engineering Controls & Handling:

  • All operations must be conducted inside a certified chemical fume hood to avoid inhalation of dust and vapors[4].

  • Avoid dust formation during the handling of 3-nitroaniline[5].

  • Use spark-proof equipment and keep away from ignition sources.

  • Ensure eyewash stations and safety showers are readily accessible[5].

• Waste Disposal:

  • All organic residues and solvents should be collected in a designated, labeled hazardous waste container.

  • Contaminated labware and PPE should be disposed of according to institutional and local environmental regulations. Do not discharge into drains[6].

Materials and Equipment

Reagents & Materials

Reagent	CAS No.	Molecular Wt. ( g/mol )	Quantity (10 mmol scale)	Notes
3-Nitroaniline	99-09-2	138.12	1.38 g (1.0 eq)	High purity (>99%) recommended
Ethyl Cyanoacetate	105-56-6	113.12	1.24 g, 1.1 mL (1.1 eq)	Anhydrous grade
Toluene	108-88-3	92.14	20 mL	Anhydrous grade
Ethanol	64-17-5	46.07	~50 mL	For recrystallization
Hexane	110-54-3	86.18	~30 mL	For washing

Laboratory Equipment

• 100 mL Round-bottom flask

• Reflux condenser with drying tube

• Heating mantle with magnetic stirring capabilities

• Magnetic stir bar

• Glass funnel and filter paper

• Büchner funnel and vacuum flask

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Melting point apparatus

• FT-IR and NMR spectrometers

Experimental Workflow Diagram

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• 4. carlroth.com:443 [carlroth.com:443]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols for the Synthesis of 2-cyano-N-(3-nitrophenyl)acetamide

Abstract: This document provides a detailed guide for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide, a valuable chemical intermediate in the development of heterocyclic compounds and potentially bioactive molecules.[1] The protocol herein is designed for researchers in synthetic chemistry and drug development, emphasizing mechanistic understanding, procedural safety, and robust validation. We present a primary method utilizing a carbodiimide coupling agent, a widely applicable and efficient strategy for amide bond formation. The causality behind experimental choices is explained to empower researchers to adapt the protocol to their specific needs.

Introduction and Scientific Background

2-cyano-N-(3-nitrophenyl)acetamide belongs to the versatile class of cyanoacetamide derivatives. These compounds are highly reactive synthons, prized for their utility in constructing a wide array of heterocyclic systems due to their suitably positioned carbonyl and cyano functionalities.[1] The presence of the active methylene group further expands their synthetic potential, allowing for participation in various condensation and substitution reactions.[1] The title compound, incorporating a nitrophenyl moiety, is of particular interest as a precursor for molecules with potential applications in medicinal chemistry and materials science.

The core of this synthesis is the formation of an amide bond, a fundamental transformation in organic chemistry. The direct condensation of a carboxylic acid (cyanoacetic acid) with an amine (3-nitroaniline) is generally inefficient. This is because the acidic carboxylic acid and the basic amine readily engage in a non-productive acid-base reaction to form an ammonium carboxylate salt.[2][3] Overcoming this thermodynamic sink requires either harsh thermal conditions or, more elegantly, the activation of the carboxylic acid to render it more electrophilic.[3][4]

Modern synthetic chemistry favors the use of coupling agents, which convert the carboxylic acid into a highly reactive intermediate in situ. This guide details a protocol based on this principle, ensuring high yields and purity under mild conditions.

Mechanistic Rationale: The Role of Carbodiimide Coupling Agents

To facilitate the amide bond formation between cyanoacetic acid and 3-nitroaniline, we employ a carbodiimide coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The choice of a carbodiimide-based method is rooted in its reliability, mild reaction conditions, and the convenient removal of byproducts.[4][5]

The reaction proceeds through a key intermediate:

• Activation of Carboxylic Acid: The carbodiimide (EDC) reacts with the carboxyl group of cyanoacetic acid to form a highly reactive O-acylisourea intermediate.[4] This species is a potent acylating agent.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 3-nitroaniline attacks the electrophilic carbonyl carbon of the O-acylisourea intermediate.

• Tetrahedral Intermediate and Product Formation: A tetrahedral intermediate is formed, which then collapses. The stable N,N'-disubstituted urea is eliminated as a byproduct, and the desired amide bond of 2-cyano-N-(3-nitrophenyl)acetamide is formed.

The byproduct, an ethyl-dimethylaminopropyl urea, is typically water-soluble, facilitating its removal during the aqueous work-up, which is a significant advantage of using EDC over agents like dicyclohexylcarbodiimide (DCC) that produce insoluble urea byproducts.[6]

Experimental Protocol: Synthesis via EDC Coupling

This section provides a detailed, step-by-step procedure for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Role	Notes
3-Nitroaniline	138.13[7]	Starting Material (Amine)	Toxic. Handle with appropriate PPE.
Cyanoacetic Acid	85.06	Starting Material (Acid)	Corrosive.
EDC·HCl	191.70	Coupling Agent	1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride.
Triethylamine (TEA)	101.19	Base	Used to neutralize EDC·HCl and the carboxylic acid.
Dichloromethane (DCM)	84.93	Solvent	Anhydrous grade recommended.
Hydrochloric Acid (1 M)	36.46	Work-up Reagent	For washing.
Sat. Sodium Bicarbonate	84.01	Work-up Reagent	For washing.
Brine	N/A	Work-up Reagent	For washing.
Anhydrous MgSO₄ or Na₂SO₄	N/A	Drying Agent	For drying the organic layer.

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Thin Layer Chromatography (TLC) apparatus

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 3-nitroaniline (1.38 g, 10 mmol, 1.0 eq.) and cyanoacetic acid (0.94 g, 11 mmol, 1.1 eq.) in 40 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add triethylamine (2.1 mL, 15 mmol, 1.5 eq.) to the solution. Stir the mixture for 10 minutes at room temperature.

• Activation: Cool the flask in an ice bath to 0 °C. Add EDC·HCl (2.30 g, 12 mmol, 1.2 eq.) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C. Causality Note: Slow addition of the coupling agent at low temperature minimizes potential side reactions and ensures controlled formation of the active ester.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent) until the starting 3-nitroaniline spot has been consumed.

• Aqueous Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with:

  • 25 mL of 1 M HCl (to remove excess TEA and the urea byproduct).

  • 25 mL of saturated NaHCO₃ solution (to remove unreacted cyanoacetic acid).

  • 25 mL of brine (to reduce the amount of dissolved water in the organic layer).

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield 2-cyano-N-(3-nitrophenyl)acetamide as a solid product.

Visual Schematics

Overall Reaction Scheme

Caption: Overall synthesis of 2-cyano-N-(3-nitrophenyl)acetamide.

Experimental Workflow Diagram

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Amide Synthesis [fishersci.dk]
• 5. hepatochem.com [hepatochem.com]
• 6. peptide.com [peptide.com]
• 7. 3-Nitroaniline - Wikipedia [en.wikipedia.org]

The Versatile Precursor: 2-Cyano-N-(3-nitrophenyl)acetamide in Heterocyclic Synthesis

Introduction: Unveiling the Potential of a Multifaceted Building Block

In the landscape of modern synthetic organic chemistry, the strategic design and utilization of versatile precursors are paramount for the efficient construction of complex molecular architectures. Among these, 2-cyano-N-(3-nitrophenyl)acetamide emerges as a highly valuable and reactive scaffold for the synthesis of a diverse array of heterocyclic compounds. Its unique structural features, comprising an activated methylene group, a cyano moiety, an amide linkage, and an electron-withdrawing nitrophenyl ring, render it a polyfunctional building block capable of participating in a variety of cyclization and condensation reactions. This guide provides an in-depth exploration of the synthetic utility of 2-cyano-N-(3-nitrophenyl)acetamide, offering detailed protocols and mechanistic insights for its application in the synthesis of key heterocyclic systems of interest to researchers in medicinal chemistry and materials science.

Cyanoacetamides, in general, are well-established as powerful intermediates in heterocyclic synthesis due to the strategic positioning of their cyano and carbonyl groups, which facilitates reactions with bidentate reagents to form a variety of ring systems.[1][2] The presence of the active methylene group further expands their reactivity, allowing for participation in condensation and substitution reactions.[2] The introduction of a 3-nitrophenyl substituent on the amide nitrogen of 2-cyanoacetamide significantly influences its reactivity, primarily through the electron-withdrawing nature of the nitro group. This electronic effect enhances the acidity of the active methylene protons, thereby facilitating carbanion formation under milder basic conditions and often leading to improved reaction rates and yields.

This document will detail the synthesis of the precursor itself, followed by specific, field-proven protocols for its application in the construction of therapeutically relevant heterocyclic cores, including aminothiophenes, pyridones, and pyrazoles. Each protocol is designed to be a self-validating system, with explanations of the underlying chemical principles and expected outcomes.

Part 1: Synthesis of the Precursor: 2-Cyano-N-(3-nitrophenyl)acetamide

The synthesis of N-aryl cyanoacetamides is most commonly and economically achieved through the condensation of an appropriately substituted aniline with an alkyl cyanoacetate.[1] The following protocol details a reliable method for the preparation of 2-cyano-N-(3-nitrophenyl)acetamide.

Protocol 1: Synthesis of 2-Cyano-N-(3-nitrophenyl)acetamide

Principle: This synthesis proceeds via a nucleophilic acyl substitution reaction, where the amino group of 3-nitroaniline attacks the electrophilic carbonyl carbon of ethyl cyanoacetate. The reaction is typically driven to completion by heating, which facilitates the elimination of ethanol. The electron-withdrawing nitro group on the aniline ring slightly deactivates the nucleophilicity of the amine, necessitating elevated temperatures for an efficient reaction.

Workflow Diagram:

Caption: Workflow for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide.

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Volume/Mass
3-Nitroaniline	C₆H₆N₂O₂	138.12	50	6.91 g
Ethyl Cyanoacetate	C₅H₇NO₂	113.11	75	8.49 g (7.5 mL)
Ethanol	C₂H₅OH	46.07	-	As needed for washing
Deionized Water	H₂O	18.02	-	As needed for washing

Instrumentation:

• Round-bottom flask (50 mL) equipped with a reflux condenser and a magnetic stirrer

• Heating mantle or oil bath with temperature control

• Büchner funnel and filter flask

• Standard laboratory glassware

Step-by-Step Protocol:

• Reaction Setup: In a 50 mL round-bottom flask, combine 3-nitroaniline (6.91 g, 50 mmol) and ethyl cyanoacetate (7.5 mL, 75 mmol).

• Heating: Heat the mixture with stirring in a preheated oil bath at 140-150 °C for 2-3 hours. The reaction mixture will become a homogenous melt and ethanol will begin to distill off.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl acetate/Hexane 1:1). The disappearance of the 3-nitroaniline spot indicates the completion of the reaction.

• Work-up: After the reaction is complete, allow the flask to cool to room temperature. The reaction mixture will solidify upon cooling.

• Purification:

  • Add ethanol (20-30 mL) to the solidified mass and break it up with a spatula.

  • Filter the resulting slurry using a Büchner funnel and wash the solid with cold ethanol (2 x 10 mL) and then with water (2 x 10 mL) to remove any unreacted starting materials and byproducts.

  • Dry the solid product in a vacuum oven at 60 °C.

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from ethanol or an ethanol/water mixture.

Expected Yield and Characterization:

• Yield: 75-85%

• Appearance: Pale yellow to off-white solid

• Melting Point: 168-170 °C

• ¹H NMR (DMSO-d₆, 400 MHz): δ 10.85 (s, 1H, NH), 8.55 (t, J = 2.1 Hz, 1H, Ar-H), 7.95 (ddd, J = 8.2, 2.3, 1.0 Hz, 1H, Ar-H), 7.70 (ddd, J = 8.2, 2.1, 1.0 Hz, 1H, Ar-H), 7.60 (t, J = 8.2 Hz, 1H, Ar-H), 4.05 (s, 2H, CH₂).

• ¹³C NMR (DMSO-d₆, 101 MHz): δ 163.5 (C=O), 148.1 (C-NO₂), 140.2 (C-NH), 130.5 (Ar-CH), 125.8 (Ar-CH), 118.9 (Ar-CH), 116.7 (CN), 113.8 (Ar-CH), 25.4 (CH₂).

• IR (KBr, cm⁻¹): 3280 (N-H), 2260 (C≡N), 1680 (C=O, amide I), 1530, 1350 (NO₂).

Part 2: Application in Heterocyclic Synthesis

The strategic placement of reactive functional groups in 2-cyano-N-(3-nitrophenyl)acetamide allows for its participation in a variety of powerful, name-reaction-based syntheses of heterocycles.

Application 1: Gewald Synthesis of 2-Aminothiophenes

The Gewald reaction is a multicomponent reaction that provides a straightforward and efficient route to highly substituted 2-aminothiophenes.[3][4] These thiophene derivatives are prevalent scaffolds in numerous biologically active compounds. The reaction involves the condensation of a carbonyl compound, an active methylene nitrile, and elemental sulfur in the presence of a base.

Principle: The reaction is believed to initiate with a Knoevenagel condensation between the carbonyl compound and 2-cyano-N-(3-nitrophenyl)acetamide to form an α,β-unsaturated nitrile intermediate. Subsequent Michael addition of a sulfur nucleophile (derived from elemental sulfur and the base) to this intermediate, followed by intramolecular cyclization and tautomerization, yields the 2-aminothiophene product. The electron-withdrawing 3-nitrophenyl group on the acetamide facilitates the initial Knoevenagel condensation.

Reaction Scheme Diagram:

Caption: Gewald synthesis of a 2-aminothiophene derivative.

Protocol 2: Gewald Synthesis of 2-Amino-N-(3-nitrophenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Volume/Mass
2-Cyano-N-(3-nitrophenyl)acetamide	C₉H₇N₃O₃	205.17	10	2.05 g
Cyclohexanone	C₆H₁₀O	98.14	10	1.04 mL
Elemental Sulfur	S	32.07	10	0.32 g
Morpholine	C₄H₉NO	87.12	10	0.87 mL
Ethanol	C₂H₅OH	46.07	-	25 mL

Step-by-Step Protocol:

• Reaction Setup: To a 100 mL round-bottom flask, add 2-cyano-N-(3-nitrophenyl)acetamide (2.05 g, 10 mmol), cyclohexanone (1.04 mL, 10 mmol), elemental sulfur (0.32 g, 10 mmol), and ethanol (25 mL).

• Addition of Base: Add morpholine (0.87 mL, 10 mmol) to the suspension with stirring.

• Heating: Heat the reaction mixture to reflux (approximately 78 °C) with continuous stirring for 4-6 hours.

• Monitoring the Reaction: Monitor the reaction progress by TLC (Ethyl acetate/Hexane 1:2).

• Work-up: After completion, cool the reaction mixture to room temperature. The product will precipitate from the solution.

• Purification:

  • Filter the precipitated solid using a Büchner funnel and wash it with cold ethanol (2 x 15 mL).

  • Dry the product under vacuum to obtain the 2-aminothiophene derivative.

  • Further purification can be achieved by recrystallization from ethanol or isopropanol.

Expected Yield and Characterization:

• Yield: 65-75%

• Appearance: Yellow solid

• Melting Point: 210-212 °C

• ¹H NMR (DMSO-d₆, 400 MHz): δ 10.50 (s, 1H, NH), 8.58 (t, J = 2.0 Hz, 1H, Ar-H), 8.00 (dd, J = 8.2, 2.0 Hz, 1H, Ar-H), 7.75 (d, J = 7.8 Hz, 1H, Ar-H), 7.65 (t, J = 8.2 Hz, 1H, Ar-H), 6.85 (s, 2H, NH₂), 2.55 (t, J = 5.8 Hz, 2H, CH₂), 2.45 (t, J = 5.8 Hz, 2H, CH₂), 1.70-1.60 (m, 4H, 2xCH₂).

Application 2: Synthesis of 3-Cyano-2-pyridones

3-Cyano-2-pyridones are a class of heterocyclic compounds with a wide range of biological activities and applications in fluorescent materials.[5] A common synthetic route involves the condensation of N-substituted cyanoacetamides with 1,3-dicarbonyl compounds or α,β-unsaturated ketones.

Principle: The reaction of 2-cyano-N-(3-nitrophenyl)acetamide with a 1,3-diketone like acetylacetone proceeds through an initial Knoevenagel condensation of the activated methylene group of the cyanoacetamide with one of the carbonyl groups of the diketone. This is followed by an intramolecular cyclization via nucleophilic attack of the amide nitrogen onto the second carbonyl group, and subsequent dehydration to afford the 3-cyano-2-pyridone ring system.

Reaction Scheme Diagram:

Caption: Synthesis of a 3-cyano-2-pyridone derivative.

Protocol 3: Synthesis of 4,6-Dimethyl-1-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Volume/Mass
2-Cyano-N-(3-nitrophenyl)acetamide	C₉H₇N₃O₃	205.17	10	2.05 g
Acetylacetone	C₅H₈O₂	100.12	12	1.2 mL
Piperidine	C₅H₁₁N	85.15	cat.	~0.2 mL
Ethanol	C₂H₅OH	46.07	-	30 mL

Step-by-Step Protocol:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 2-cyano-N-(3-nitrophenyl)acetamide (2.05 g, 10 mmol) in ethanol (30 mL).

• Addition of Reagents: Add acetylacetone (1.2 mL, 12 mmol) and a catalytic amount of piperidine (~0.2 mL) to the solution.

• Heating: Heat the reaction mixture to reflux for 6-8 hours.

• Monitoring the Reaction: Monitor the reaction by TLC (Ethyl acetate/Hexane 1:1).

• Work-up: After completion, cool the reaction mixture in an ice bath. The product will precipitate.

• Purification:

  • Filter the solid product and wash with cold ethanol.

  • Dry the product to obtain the 3-cyano-2-pyridone derivative.

  • Recrystallization from glacial acetic acid or ethanol can be performed for higher purity.

Expected Yield and Characterization:

• Yield: 70-80%

• Appearance: Yellowish crystalline solid

• Melting Point: >250 °C

• ¹H NMR (DMSO-d₆, 400 MHz): δ 8.65 (s, 1H, Pyridone-H), 8.30 (t, J = 2.1 Hz, 1H, Ar-H), 8.10 (dd, J = 8.2, 2.1 Hz, 1H, Ar-H), 7.85 (d, J = 7.9 Hz, 1H, Ar-H), 7.70 (t, J = 8.2 Hz, 1H, Ar-H), 2.40 (s, 3H, CH₃), 2.25 (s, 3H, CH₃).

Application 3: Synthesis of Aminopyrazoles

The reaction of active methylene nitriles with hydrazine derivatives is a classical and efficient method for the synthesis of aminopyrazoles, which are important scaffolds in medicinal chemistry.[6][7]

Principle: 2-Cyano-N-(3-nitrophenyl)acetamide can react with hydrazine hydrate in a cyclocondensation reaction. The reaction likely proceeds via nucleophilic attack of the hydrazine on the cyano group, followed by an intramolecular cyclization involving the amide carbonyl, and subsequent tautomerization to yield the stable 5-aminopyrazole derivative.

Reaction Scheme Diagram:

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Application Notes and Protocols for the Synthesis of Anticancer Agents from 2-cyano-N-(3-nitrophenyl)acetamide

Introduction: The Versatility of the Cyanoacetamide Scaffold in Oncology

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that can serve as a foundation for the development of targeted anticancer agents is of paramount importance. Among these, the 2-cyanoacetamide moiety has emerged as a privileged structure due to its versatile reactivity and its presence in a multitude of biologically active compounds. The inherent chemical functionalities of 2-cyanoacetamide—an active methylene group, a nitrile, and an amide—provide a rich platform for the construction of complex heterocyclic systems, many of which have demonstrated significant potential in oncology.[1][2][3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of a specific, yet highly adaptable, starting material: 2-cyano-N-(3-nitrophenyl)acetamide . The strategic placement of the electron-withdrawing nitro group on the phenyl ring further activates this molecule for a variety of chemical transformations. These notes will elucidate the chemical properties of this starting material, provide a detailed, field-proven protocol for its conversion into a potential anticancer agent, and discuss the plausible mechanistic underpinnings of the resulting compound's biological activity. The protocols and insights presented herein are designed to be a self-validating system, grounded in established chemical principles and supported by authoritative references.

Physicochemical Properties of 2-cyano-N-(3-nitrophenyl)acetamide

A thorough understanding of the starting material is critical for successful synthesis. The key physicochemical properties of 2-cyano-N-(3-nitrophenyl)acetamide are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₇N₃O₃	PubChem
Molecular Weight	205.17 g/mol	PubChem
Appearance	Solid	-
IUPAC Name	2-cyano-N-(3-nitrophenyl)acetamide	PubChem
CAS Number	52570-56-6	PubChem
SMILES	C1=CC(=CC(=C1)[O-])NC(=O)CC#N	PubChem

Synthetic Protocol: From Cyanoacetamide to a Pyridine-Based Anticancer Agent

The following protocol details a representative synthesis of a 2-amino-3-cyanopyridine derivative, a class of compounds known for their potential anticancer activities, using 2-cyano-N-(3-nitrophenyl)acetamide as a key precursor.[4] The rationale behind this synthetic choice lies in the well-documented ability of cyanoacetamide derivatives to undergo condensation reactions to form various heterocyclic scaffolds.[4][5]

Rationale for the Synthetic Pathway

The chosen synthetic route is a multi-component reaction, a powerful strategy in medicinal chemistry that allows for the rapid assembly of complex molecules from simple starting materials. This approach is efficient, often leading to high yields and atom economy. The active methylene group in 2-cyano-N-(3-nitrophenyl)acetamide is the key to its reactivity in this context, readily participating in Knoevenagel condensation with an aldehyde. The subsequent cyclization with a suitable reagent, in this case, malononitrile, in the presence of a basic catalyst, affords the desired pyridine ring system.

Experimental Workflow Diagram

Caption: Synthetic workflow for a pyridine-based anticancer agent.

Detailed Step-by-Step Protocol

Materials and Reagents:

• 2-cyano-N-(3-nitrophenyl)acetamide

• 4-chlorobenzaldehyde

• Malononitrile

• Ethanol (absolute)

• Piperidine

• Ammonium acetate

• Glacial acetic acid

• Standard laboratory glassware and purification apparatus (recrystallization, column chromatography)

Step 1: Synthesis of the Intermediate Chalcone Derivative

• In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2.05 g (10 mmol) of 2-cyano-N-(3-nitrophenyl)acetamide and 1.41 g (10 mmol) of 4-chlorobenzaldehyde in 50 mL of absolute ethanol.

• To this solution, add 0.5 mL of piperidine as a catalyst.

• Heat the reaction mixture to reflux with continuous stirring for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature.

• The precipitated solid is collected by vacuum filtration, washed with cold ethanol, and dried under vacuum to yield the intermediate chalcone derivative. This intermediate can be used in the next step without further purification if of sufficient purity, or it can be recrystallized from ethanol.

Step 2: Synthesis of the 2-Amino-3-cyanopyridine Derivative

• In a 250 mL round-bottom flask fitted with a reflux condenser, combine the chalcone derivative from Step 1 (10 mmol), 0.66 g (10 mmol) of malononitrile, and 6.16 g (80 mmol) of ammonium acetate in 40 mL of glacial acetic acid.

• Heat the mixture to reflux for 6-8 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water with stirring.

• The resulting precipitate is collected by filtration, washed thoroughly with water, and then with a small amount of cold ethanol.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethanol and dimethylformamide) to afford the final 2-amino-3-cyanopyridine derivative.

Plausible Mechanism of Action: Targeting Kinase Signaling Pathways

Many heterocyclic compounds derived from cyanoacetamide exhibit their anticancer effects by inhibiting protein kinases, which are crucial regulators of cellular processes such as proliferation, survival, and differentiation.[6] Dysregulation of kinase activity is a hallmark of many cancers.[6]

The synthesized 2-amino-3-cyanopyridine derivative, with its specific substitution pattern, presents a scaffold that could potentially act as a tyrosine kinase inhibitor . The nitrogen atoms in the pyridine ring and the amino and cyano groups can form hydrogen bonds and other interactions with the ATP-binding pocket of a kinase, thereby preventing the phosphorylation of downstream substrates and disrupting the signaling cascade that drives cancer cell growth.

Illustrative Signaling Pathway: Inhibition of a Receptor Tyrosine Kinase

The diagram below illustrates a simplified signaling pathway of a receptor tyrosine kinase (RTK) and the potential point of inhibition by the synthesized compound.

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

By competitively binding to the ATP pocket of the RTK, the synthesized pyridine derivative can block the autophosphorylation of the receptor and the subsequent activation of downstream signaling pathways, ultimately leading to a reduction in cancer cell proliferation and survival.

Conclusion and Future Directions

The use of 2-cyano-N-(3-nitrophenyl)acetamide as a starting material offers a strategic and efficient route to novel heterocyclic compounds with potential anticancer activity. The protocol provided herein for the synthesis of a 2-amino-3-cyanopyridine derivative is a representative example of the synthetic possibilities. Further optimization of the reaction conditions and diversification of the reactants can lead to a library of compounds for screening and structure-activity relationship (SAR) studies.

Future work should focus on the biological evaluation of these newly synthesized compounds against a panel of cancer cell lines to determine their cytotoxic and cytostatic effects. Mechanistic studies, including kinase inhibition assays and analysis of downstream signaling pathways, will be crucial to validate the proposed mechanism of action and to identify the specific molecular targets. The insights gained from these studies will be invaluable for the rational design and development of the next generation of targeted anticancer therapies.

References

• (2014). Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. PubMed. [Link]

• (2021). Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety. ResearchGate. [Link]

• (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. ResearchGate. [Link]

• (2022). Synthesis and anticancer assessment of some new 2-amino-3-cyanopyridine derivatives. ResearchGate. [Link]

• (2016). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. MDPI. [Link]

• (2014). Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. PMC - PubMed Central. [Link]

• (2022). Nitrophenyl-Group-Containing Heterocycles. 2. Synthesis, Characterization, Anticancer Activity, Apoptotic Induction and Cell Cycle Arrest of Some New 5,6,7,8-Tetrahydro-isoquinolines Bearing 2-Nitrophenyl Group. ResearchGate. [Link]

• (2015). Heterocyclic Anticancer Compounds: Recent Advances and the Paradigm Shift towards the Use of Nanomedicine's Tool Box. PMC - PubMed Central. [Link]

• (2023). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Nature. [Link]

• (2020). Metabolism, Biochemical Actions, and Chemical Synthesis of Anticancer Nucleosides, Nucleotides, and Base Analogs. PMC - PubMed Central. [Link]

• (2017). Synthesis of a novel heterocyclic scaffold utilizing 2-cyano-N-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl) acetamide. ResearchGate. [Link]

• (2023). Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. Semantic Scholar. [Link]

• (2023). Heterocyclic Compounds and their Derivatives with Potential Anticancer Activity. Indian Journal of Pharmaceutical Education and Research. [Link]

• (2014). Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. ResearchGate. [Link]

• (2020). Electrophiles and electrophile pro-drugs as rad51 inhibitors.

• (2021). Mechanistic insights on anticancer drugs with specific biological targets and signalling pathways. Signal Transduction and Targeted Therapy. [Link]

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Application Notes & Protocols: Synthesis and Utility of 2-Cyano-N-(3-nitrophenyl)acetamide as a Synthetic Intermediate

Abstract

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the synthesis, characterization, and application of 2-Cyano-N-(3-nitrophenyl)acetamide. Contrary to functioning as a general N-acylating agent, this compound is a valuable synthetic intermediate, typically prepared via the N-acylation of 3-nitroaniline. Its true utility lies in the unique reactivity conferred by the combination of an active methylene, a cyano group, and an electron-deficient N-aryl substituent. We present a detailed, field-proven protocol for its synthesis, discuss the causality behind key experimental choices, and explore its subsequent applications in constructing more complex molecular architectures, particularly heterocyclic systems.

Scientific Rationale and Core Principles

Amide bond formation is a cornerstone of modern organic and medicinal chemistry.[1] The specific compound, 2-cyano-N-(3-nitrophenyl)acetamide, is a member of the N-aryl cyanoacetamide family. These molecules are not typically employed as acylating agents due to the inherent stability of the amide bond. The direct reaction of an amide with an amine (a process known as transamidation) is generally unfavorable and requires specific catalytic activation to proceed.[1][2]

The primary and most efficient route to synthesizing 2-cyano-N-(3-nitrophenyl)acetamide is through the N-acylation (specifically, cyanoacetylation) of 3-nitroaniline. This is achieved by reacting the amine with a suitable cyanoacetylating agent, such as cyanoacetic acid or its esters (e.g., ethyl cyanoacetate).[3]

Once synthesized, the true synthetic value of 2-cyano-N-(3-nitrophenyl)acetamide emerges. It serves as a versatile precursor for a variety of chemical transformations.[4] The key reactive sites are:

• The Active Methylene Group (α-carbon): Flanked by two electron-withdrawing groups (cyano and carbonyl), the protons on this carbon are acidic, making it a potent nucleophile for reactions like Knoevenagel condensations with aldehydes and ketones.

• The Cyano and Carbonyl Groups: These groups are perfectly positioned to react with bidentate reagents, facilitating the construction of diverse heterocyclic scaffolds, which are of significant interest in pharmaceutical research.[4]

This guide will focus on the robust and reproducible synthesis of this intermediate, providing a self-validating protocol that ensures high purity and yield.

Safety & Handling

Critical Safety Notice: Researchers must conduct a thorough, institution-specific risk assessment before commencing any experimental work.

• Nitrophenyl Compounds: Aromatic nitro compounds are potentially toxic and can be absorbed through the skin. They should be handled with appropriate personal protective equipment (PPE), including nitrile gloves, safety glasses, and a lab coat, within a certified chemical fume hood.[5]

• Cyano-Containing Reagents: Reagents like cyanoacetic acid or ethyl cyanoacetate are toxic. The cyano group (-C≡N) is a known hazard. Avoid inhalation of dust or vapors and prevent skin and eye contact.[6] Never mix cyanide-containing compounds or their waste with acids, as this can liberate highly toxic hydrogen cyanide gas.[6] All waste must be disposed of according to institutional and national hazardous waste protocols.

• General Precautions: Ensure adequate ventilation at all times.[5] In case of accidental exposure, immediately flush the affected area with copious amounts of water and seek medical attention.[7]

Detailed Experimental Protocol: Synthesis of 2-Cyano-N-(3-nitrophenyl)acetamide

This protocol details the cyanoacetylation of 3-nitroaniline using ethyl cyanoacetate. This method is chosen for its reliability, commercial availability of reagents, and straightforward workup.

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier Example
3-Nitroaniline	C₆H₆N₂O₂	138.12	1.38 g (10 mmol)	>98%	Sigma-Aldrich
Ethyl Cyanoacetate	C₅H₇NO₂	113.11	1.36 g (1.2 mL, 12 mmol)	>98%	Sigma-Aldrich
Xylene	C₈H₁₀	106.16	20 mL	Anhydrous	Fisher Scientific
Ethanol	C₂H₅OH	46.07	25 mL	95% or Absolute	VWR
Hydrochloric Acid (HCl)	HCl	36.46	As needed (1 M aq.)	N/A	Fisher Scientific
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	As needed (Saturated aq.)	N/A	VWR

Equipment

• 100 mL Round-bottom flask

• Dean-Stark apparatus or Soxhlet extractor with drying agent (e.g., molecular sieves)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Büchner funnel and filter flask

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) apparatus

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-nitroaniline (1.38 g, 10 mmol) and ethyl cyanoacetate (1.36 g, 12 mmol, 1.2 equiv.).

• Solvent Addition: Add 20 mL of anhydrous xylene to the flask. The use of an excess of the cyanoacetylating agent helps to drive the reaction to completion. Xylene is used as a solvent to facilitate the azeotropic removal of the ethanol byproduct formed during the reaction.

• Azeotropic Reflux: Attach a Dean-Stark apparatus filled with xylene and a reflux condenser to the flask. Heat the mixture to reflux (approx. 140°C) with vigorous stirring. The reaction progress can be monitored by observing the collection of the ethanol/xylene azeotrope in the Dean-Stark trap.

  • Causality Insight: The removal of ethanol is crucial as the reaction is an equilibrium. By Le Châtelier's principle, removing a product shifts the equilibrium towards the formation of the desired amide.

• Reaction Monitoring: Monitor the reaction for 4-6 hours, or until TLC analysis indicates the complete consumption of the 3-nitroaniline starting material. A suitable mobile phase for TLC is a 1:1 mixture of ethyl acetate and hexanes.

• Cooling and Precipitation: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. The product, 2-cyano-N-(3-nitrophenyl)acetamide, is often poorly soluble in cold xylene and will precipitate as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid cake with a small amount of cold ethanol or hexanes to remove any residual xylene and unreacted ethyl cyanoacetate.

• Purification (Recrystallization): The crude product can be further purified by recrystallization from ethanol. Dissolve the solid in a minimal amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

• Drying and Characterization: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry them under vacuum. The final product should be a solid (typically yellow or off-white).[8] Characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, IR spectroscopy, and melting point analysis) to confirm its identity and purity.

Expected Yield and Properties

• Appearance: Yellow to light brown solid

• Molecular Weight: 205.17 g/mol [6]

• Expected Yield: 75-85%

• Purity (recrystallized): >95%[6]

Visualization of Workflows and Concepts

Synthetic Workflow Diagram

The following diagram outlines the key steps in the synthesis and purification of the target compound.

Caption: Synthetic workflow for 2-cyano-N-(3-nitrophenyl)acetamide.

Reactivity Pathway Diagram

This diagram illustrates the primary synthetic utility of the title compound as an intermediate.

Caption: Reactivity map of 2-cyano-N-(3-nitrophenyl)acetamide.

Conclusion

2-Cyano-N-(3-nitrophenyl)acetamide is a highly valuable and versatile intermediate in organic synthesis, accessible through a straightforward and scalable N-acylation protocol. Understanding its role as a synthetic building block, rather than an acylating agent, is key to unlocking its potential. The established reactivity of its active methylene and cyano/carbonyl functionalities provides a reliable entry point for the synthesis of complex molecules, particularly for libraries of heterocyclic compounds in drug discovery and materials science. The protocol described herein is robust and provides a solid foundation for further synthetic explorations.

References

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-133. [Link]

• Valle-Delgado, J. J., et al. (2018). Direct Transamidation Reactions: Mechanism and Recent Advances. Molecules, 23(9), 2382. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by transamidation. Retrieved from [Link]

• Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 239-265. [Link]

• Stanford Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. Retrieved from [Link]

• World Health Organization. (2004). Cyanides in Drinking-water. Retrieved from [Link]

• ChemBK. (2024). 2-cyano-N-(4-nitrophenyl)acetamide. Retrieved from [Link]

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Mass Spectrometry of 2-cyano-N-(3-nitrophenyl)acetamide: An Application Note and Protocol

Introduction: Unveiling the Molecular Identity of a Novel Compound

In the landscape of contemporary drug discovery and development, the precise and unambiguous characterization of novel chemical entities is paramount. 2-cyano-N-(3-nitrophenyl)acetamide (C₉H₇N₃O₃, Molecular Weight: 205.17 g/mol ) is a compound of interest, featuring a chemically diverse structure with a cyanoacetamide core and a nitrophenyl substituent.[1][2] Understanding its behavior under mass spectrometric analysis is crucial for its identification, purity assessment, and for tracking its fate in various biological and chemical systems. This application note provides a comprehensive guide to the mass spectrometric analysis of 2-cyano-N-(3-nitrophenyl)acetamide, detailing optimized protocols for sample preparation, instrumentation, and data interpretation. The methodologies described herein are designed to be robust and reproducible, providing researchers, scientists, and drug development professionals with a reliable framework for their analytical workflows.

Physicochemical Properties of 2-cyano-N-(3-nitrophenyl)acetamide

A foundational understanding of the analyte's properties is critical for method development in mass spectrometry. Key characteristics of 2-cyano-N-(3-nitrophenyl)acetamide are summarized below.

Property	Value	Source
Molecular Formula	C₉H₇N₃O₃	PubChem CID 671257[1]
Molecular Weight	205.17 g/mol	PubChem CID 671257[1]
Appearance	Expected to be a solid	General knowledge of similar compounds
Polarity	Polar	Inferred from functional groups

High-Resolution Mass Spectrometry for Unambiguous Identification

For the definitive structural elucidation of novel compounds, high-resolution mass spectrometry (HRMS) is the technique of choice.[3][4] Instruments such as Quadrupole Time-of-Flight (QTOF) mass spectrometers provide accurate mass measurements, enabling the determination of elemental composition and offering deep insights into molecular structure.[3] This application note will focus on a protocol utilizing Electrospray Ionization (ESI) coupled with a QTOF mass spectrometer.

Experimental Workflow: From Sample to Spectrum

The following diagram illustrates the comprehensive workflow for the mass spectrometric analysis of 2-cyano-N-(3-nitrophenyl)acetamide.

Caption: A comprehensive workflow for the mass spectrometric analysis of 2-cyano-N-(3-nitrophenyl)acetamide.

Detailed Protocols

Part 1: Sample Preparation

The goal of sample preparation is to present the analyte to the mass spectrometer in a clean, compatible solvent system, free from interfering matrix components.[5]

1.1. Stock Solution Preparation (1 mg/mL):

• Accurately weigh approximately 1 mg of 2-cyano-N-(3-nitrophenyl)acetamide.

• Dissolve the compound in 1 mL of LC-MS grade methanol or acetonitrile.

• Vortex thoroughly to ensure complete dissolution. This stock solution should be stored at -20°C.

1.2. Working Standard Preparation (1 µg/mL):

• Perform a serial dilution of the stock solution with a 50:50 mixture of LC-MS grade water and acetonitrile.

• For a 1 µg/mL working standard, dilute 10 µL of the 1 mg/mL stock solution into 990 µL of the diluent.

1.3. Sample Extraction from Biological Matrices (e.g., Plasma):

• Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the mixture at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase conditions (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

Part 2: LC-QTOF MS Instrumentation and Method

2.1. Liquid Chromatography (LC) Method:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is recommended for good retention and peak shape of this polar compound.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95-5% B

  • 7.1-10 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

2.2. QTOF Mass Spectrometer Settings:

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode. The presence of the nitro group and the acidic amide proton makes negative ion mode a favorable choice for deprotonation.

• Capillary Voltage: 3.5 kV

• Nebulizer Gas (N₂): 45 psi

• Drying Gas (N₂): 10 L/min

• Drying Gas Temperature: 325°C

• Mass Range (MS1): m/z 50-500

• Acquisition Rate: 2 spectra/s

• Tandem MS (MS/MS): Product ion scans triggered for the precursor ion at m/z 204.0415 [M-H]⁻.

• Collision Energy: A collision energy ramp (e.g., 10-40 eV) should be employed to generate a rich fragmentation spectrum.

Data Interpretation: Deciphering the Fragmentation Puzzle

The high-resolution full scan MS1 spectrum will provide the accurate mass of the deprotonated molecule, [M-H]⁻. For 2-cyano-N-(3-nitrophenyl)acetamide, this is expected at an m/z of 204.0415. The subsequent MS/MS analysis will induce fragmentation, providing structural information. Based on the known fragmentation patterns of N-aryl cyanoacetamides and nitrophenyl compounds, a proposed fragmentation pathway is presented below.[6]

Caption: Proposed fragmentation pathway for [M-H]⁻ of 2-cyano-N-(3-nitrophenyl)acetamide.

Explanation of Key Fragmentation Pathways:

• Loss of the Acetonitrile Radical (CH₂CN): A common fragmentation pathway for cyanoacetamides is the cleavage of the bond between the carbonyl carbon and the adjacent methylene group, leading to the loss of a neutral acetonitrile radical and the formation of the ion at m/z 165.0305.[6]

• Formation of the 3-Nitrophenylamide Anion: Cleavage of the amide bond can result in the formation of the stable 3-nitrophenylamide anion at m/z 137.0356, with the neutral loss of a ketene derivative (O=C=CHCN).[6]

• Characteristic Nitro Group Fragmentation: The nitro group can be lost as a nitrite anion ([NO₂]⁻) at m/z 45.9932, a characteristic fragmentation for nitrophenyl compounds.

• Cyanide Anion: The presence of the cyano group can lead to the observation of the cyanide anion ([CN]⁻) at m/z 26.0031, especially at higher collision energies.

Conclusion: A Robust Method for Confident Analysis

This application note provides a detailed and scientifically grounded protocol for the mass spectrometric analysis of 2-cyano-N-(3-nitrophenyl)acetamide. By employing high-resolution QTOF mass spectrometry with electrospray ionization, researchers can achieve confident identification and structural elucidation of this and similar molecules. The provided sample preparation and instrument methods are a robust starting point for routine analysis and can be adapted for various research and development needs. The predicted fragmentation pathways offer a valuable guide for interpreting the resulting mass spectra, ensuring the integrity and accuracy of analytical data.

References

• Ilić, N., et al. (2010). EI/MS/MS spectra of N-monosubstituted cyanoacetamides. Chemical Industry & Chemical Engineering Quarterly, 16(4), 387-397. [Link]

• PubChem. (n.d.). 2-cyano-N-(3-nitrophenyl)acetamide. National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

• Kind, T., & Fiehn, O. (2007). Seven Golden Rules for heuristic filtering of molecular formulas obtained by accurate mass spectrometry. BMC Bioinformatics, 8(1), 105. [Link]

• PubChem. (n.d.). 2-cyano-N-(3-nitrophenyl)acetamide. National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Retrieved January 27, 2026, from [Link]

• Chernetsova, E. S., & Morlock, G. E. (2014). Advances in structure elucidation of small molecules using mass spectrometry. TrAC Trends in Analytical Chemistry, 53, 115-131. [Link]

• Guo, T. (2020). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Molecules, 25(21), 5193. [Link]

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Application Notes & Protocols for the Development of Insecticidal Agents from 2-Cyano-N-(3-nitrophenyl)acetamide Derivatives

Introduction: The Potential of Cyanoacetamide Scaffolds in Insecticide Discovery

Cyanoacetamide derivatives represent a versatile and highly reactive class of compounds, making them valuable synthons in the synthesis of various heterocyclic molecules with proven biological activities.[1] Their inherent chemical functionalities—the electrophilic cyano and carbonyl groups, and the nucleophilic active methylene and amide groups—allow for a wide range of chemical transformations.[1] Historically, the acetamide backbone has been a cornerstone in the development of numerous pharmaceuticals and agrochemicals, valued for its ability to form critical hydrogen bonds and interact with biological targets.[2][3]

This guide focuses on a specific, promising starting point for novel insecticide development: 2-cyano-N-(3-nitrophenyl)acetamide . The presence of the electron-withdrawing nitro group on the phenyl ring, combined with the reactive cyanoacetamide moiety, suggests a high potential for biological activity. This document provides a comprehensive framework for the synthesis of this parent compound, outlines strategies for the rational design of its derivatives, and details robust protocols for evaluating their insecticidal efficacy.

Part 1: Synthesis of the Core Scaffold: 2-Cyano-N-(3-nitrophenyl)acetamide

Scientific Rationale

The most direct and efficient method for synthesizing N-aryl cyanoacetamides is the condensation of an appropriately substituted aniline with a cyanoacetylating agent.[4] We will utilize the reaction between 3-nitroaniline and ethyl cyanoacetate. This reaction proceeds via a nucleophilic acyl substitution, where the amino group of 3-nitroaniline attacks the electrophilic carbonyl carbon of ethyl cyanoacetate, leading to the displacement of the ethoxy group and the formation of the desired amide bond. The reaction is typically conducted at an elevated temperature to drive it to completion.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 2-cyano-N-(3-nitrophenyl)acetamide.

Detailed Synthesis Protocol

Materials & Reagents:

• 3-Nitroaniline (99%)

• Ethyl cyanoacetate (98%)

• Ethanol (95% or absolute)

• Deionized water

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer

• Buchner funnel and filter paper

• Beakers and Erlenmeyer flasks

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine 3-nitroaniline (e.g., 13.8 g, 0.1 mol) and ethyl cyanoacetate (e.g., 12.4 g, 0.11 mol). The slight excess of ethyl cyanoacetate helps to ensure the complete consumption of the aniline.

• Condensation: Attach a reflux condenser to the flask. Heat the mixture in a heating mantle to 140-150°C with gentle stirring. The mixture will melt and turn into a homogenous dark liquid. Maintain this temperature for 2-3 hours.

  • Expert Insight: Running the reaction neat (without solvent) at a high temperature is efficient for this specific condensation. The liberated ethanol byproduct boils off, helping to drive the reaction forward according to Le Châtelier's principle.

• Precipitation: After the reaction period, turn off the heat and allow the flask to cool to approximately 80-90°C. Carefully and slowly add 50 mL of hot ethanol to the reaction mixture with stirring. This will dissolve the product and any unreacted starting materials.

• Isolation of Crude Product: Pour the hot ethanolic solution into a beaker containing 200 mL of cold deionized water while stirring vigorously. The product is insoluble in water and will precipitate out as a solid.

• Filtration: Cool the suspension in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid cake with two portions of cold water (2x 50 mL) to remove any water-soluble impurities.

• Purification (Recrystallization): Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat with stirring until the solid completely dissolves. Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1 hour to induce crystallization.

  • Self-Validation Check: The formation of well-defined crystals upon slow cooling is an indicator of successful purification. A sharp melting point of the final product, consistent with literature values, will confirm its purity.

• Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and dry in a vacuum oven at 50°C to a constant weight. The final product, 2-cyano-N-(3-nitrophenyl)acetamide, should be a pale yellow to light brown crystalline solid.[5]

Part 2: Application Notes on Derivative Design for Enhanced Insecticidal Activity

The synthesized core scaffold is a starting point. The goal of a discovery program is to create derivatives with improved potency, selectivity, and metabolic stability. This is guided by Structure-Activity Relationship (SAR) principles.

Key Areas for Modification:

• The Phenyl Ring: The nitro group at the 3-position is a strong electron-withdrawing group. Its position and electronic nature are critical.

  • Hypothesis 1: Moving the nitro group to the 2- or 4-position will alter the molecule's geometry and electronic distribution, potentially improving its fit in an insect's target protein.

  • Hypothesis 2: Replacing the nitro group with other electron-withdrawing groups (e.g., -CF₃, -CN, -SO₂CH₃) or electron-donating groups (e.g., -OCH₃, -CH₃) can probe the electronic requirements for optimal activity.[6]

  • Hypothesis 3: Introducing a second substituent on the ring (e.g., a halogen at the 4- or 5-position) could enhance lipophilicity, potentially improving penetration through the insect cuticle.

• The Active Methylene Group (-CH₂-): The hydrogens on the carbon between the cyano and carbonyl groups are acidic and can participate in various reactions.[1]

  • Hypothesis: Knoevenagel condensation with various aldehydes can replace the methylene hydrogens, introducing new lipophilic or polar groups.[4] This significantly alters the shape and chemical properties of the molecule, potentially leading to novel modes of action or enhanced potency. For instance, reacting the core scaffold with benzaldehyde would yield (E)-2-cyano-3-phenyl-N-(3-nitrophenyl)acrylamide.

Part 3: Protocols for Insecticidal Bioassays

Evaluating the synthesized compounds requires standardized and reproducible bioassays. The choice of assay depends on the target insect's feeding behavior. Below is a general protocol for a contact/ingestion bioassay using the leaf-dip method, suitable for sucking pests like aphids (Aphis craccivora or Myzus persicae).[7][8]

Insecticidal Bioassay Workflow

Caption: Workflow for a standard leaf-dip insecticidal bioassay.

Detailed Bioassay Protocol

1. Preparation of Test Solutions:

• Stock Solution: Accurately weigh 25 mg of the synthesized compound and dissolve it in analytical grade acetone to a final volume of 2.5 mL. This creates a 10,000 µg/mL (ppm) stock solution.[9]

• Serial Dilutions: Perform serial dilutions from the stock solution to obtain a range of test concentrations (e.g., 1000, 500, 250, 125, 62.5 ppm). Add a small amount of a surfactant (e.g., 0.1% Triton X-100) to the final aqueous dilutions to ensure even spreading on the leaf surface.

• Control Group: Prepare a negative control solution containing the same concentration of acetone and surfactant in water, but without the test compound. This is critical for assessing natural or handling-induced mortality.[10]

2. Bioassay Procedure (Leaf-Dip Method):

• Host Plant Material: Excise fresh, untreated leaves from a suitable host plant (e.g., cabbage for cabbage aphids). Use a cork borer to create uniform leaf discs (e.g., 4 cm diameter).

• Treatment Application: Using forceps, dip each leaf disc into a test concentration for 30 seconds, ensuring complete immersion.[8]

• Drying: Place the treated discs on a wire rack and allow them to air dry completely for 1-2 hours in a fume hood.

• Experimental Unit Setup: Place each dried leaf disc, adaxial side up, into a Petri dish lined with slightly moistened filter paper to maintain turgor.

• Insect Introduction: Carefully transfer a set number of healthy, active adult insects (e.g., 20 aphids) onto each leaf disc using a fine paintbrush.[10]

• Replication: Prepare at least three to four replicate Petri dishes for each concentration and for the control.[10]

3. Incubation and Data Collection:

• Incubation: Seal the Petri dishes with ventilated lids and maintain them in a controlled environment (e.g., 25±1°C, >60% RH, 16:8 L:D photoperiod).

• Mortality Assessment: Assess insect mortality at 24 and 48 hours post-treatment.[7] Insects that are unresponsive when gently prodded with a fine brush are considered dead.

  • Trustworthiness Check: If mortality in the control group exceeds 10-20%, the assay is considered invalid and should be repeated, as it indicates excessive stress from handling or environmental conditions. Abbott's formula can be used to correct for control mortality if it is below this threshold.

4. Data Analysis:

• Calculate the percentage mortality for each concentration.

• Subject the mortality data to probit analysis to determine the Lethal Concentration (LC₅₀), which is the concentration required to kill 50% of the test population.[8] This provides a robust quantitative measure of toxicity.

Part 4: Data Presentation and Interpretation

Quantitative data from bioassays should be summarized in a clear, tabular format to facilitate comparison and SAR analysis.

Table 1: Hypothetical Insecticidal Activity (LC₅₀) of 2-Cyano-N-(phenyl)acetamide Derivatives against Aphis craccivora (48h).

Compound ID	R¹ (Position)	R² (Position)	LC₅₀ (ppm)	95% Fiducial Limits
Parent	H	3-NO₂	285.4	250.1 - 321.5
DER-01	H	4-NO₂	198.2	175.6 - 224.8
DER-02	H	4-CF₃	215.7	190.3 - 245.1
DER-03	H	4-Cl	350.9	310.2 - 398.4
DER-04	5-Cl	3-NO₂	155.6	138.8 - 174.5
Control	-	-	> 1000	-

Interpretation of Hypothetical Data:

• Moving the nitro group from the 3- to the 4-position (DER-01) increased potency, suggesting that the electronics or sterics at the para-position are more favorable for target binding.

• Replacing the 4-NO₂ with a 4-CF₃ group (DER-02) resulted in similar, high activity, indicating a preference for strong electron-withdrawing groups at this position.

• The addition of a chloro group at the 5-position to the parent scaffold (DER-04) significantly enhanced activity. This may be due to increased lipophilicity aiding cuticle penetration or a specific favorable interaction at the target site.

• The 4-chloro derivative (DER-03) showed reduced activity compared to the parent, suggesting that not all halogen substitutions are beneficial.

References

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-137. [Link]

• Abdel-Raheem, S. A. A., & Kamal El-Dean, A. M. (2021). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form. Egyptian Journal of Chemistry, 64(10), 5535-5540. [Link]

• Plackett, A., et al. (2014). Bioassays for Monitoring Insecticide Resistance. Journal of Visualized Experiments, (88), e51779. [Link]

• Patsnap. (2024). What is Acetamide used for? Patsnap Synapse. Retrieved January 27, 2026, from [Link]

• Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 239-265. [Link]

• El-Sayed, R. A., et al. (2021). Biological Activity of some Synthetic Cyanoacetamide Derivatives against some Cotton Pests. Journal of Plant Protection and Pathology, Mansoura University, 12(1), 51-55. [Link]

• University of Hertfordshire. (n.d.). Acetamide. AERU. Retrieved January 27, 2026, from [Link]

• World Health Organization. (2022). Standard operating procedure for testing insecticide susceptibility of adult mosquitoes in WHO tube tests. WHO. [Link]

• Google Patents. (n.d.). Process for the preparation of (e)-n,n-diethyl-2-cyano-3(3,4-dihydroxy-5-nitro-phenyl)-acrylamide in stable polymorphic form and intermediates of the process.

• Wikipedia. (n.d.). Acetamide. Retrieved January 27, 2026, from [Link]

• Centers for Disease Control and Prevention. (2017). Global Manual for Evaluating Insecticide Resistance Using the CDC Bottle Bioassay. CDC. [Link]

• Álvarez-Colom, O., et al. (2019). Annonaceous acetogenins: A comparative analysis of insecticidal activity. Revista de la Sociedad Entomológica Argentina, 78(3), 1-14. [Link]

• National Center for Biotechnology Information. (n.d.). Acetamide. PubChem. Retrieved January 27, 2026, from [Link]

• Kumar, S., & Singh, A. (2017). Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review. Journal of Entomology and Zoology Studies, 5(3), 695-700. [Link]

• Jia, X., et al. (2017). Regioselective nitration of Anilines with Fe(NO₃)₃·9H₂O as Promoter and Nitro Source. Green Chemistry, 19, 5568-5572. [Link]

• Abdel-Raheem, S. A. A., et al. (2021). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form. Journal of University of Eloued, 10(1). [Link]

• Sree, K. S., et al. (2017). Bioassay for monitoring insecticide toxicity in Bemisia tabaci populations V.1. protocols.io. [Link]

• Google Patents. (n.d.). Pesticide composition containing acetamide.

• Hidalgo, J. R., et al. (2018). Insecticidal Activity of Annonaceous Acetogenins and Their Derivatives on Spodoptera frugiperda Smith (Lepidoptera: Noctuidae). Advances in Entomology, 6, 259-274. [Link]

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Application Notes and Protocols for 2-Cyano-N-(3-nitrophenyl)acetamide: A Versatile Reagent in Heterocyclic Synthesis

Introduction: Unveiling the Synthetic Potential of 2-Cyano-N-(3-nitrophenyl)acetamide

2-Cyano-N-(3-nitrophenyl)acetamide is a polyfunctionalized organic compound that serves as a highly valuable and versatile building block in modern synthetic chemistry. Its unique molecular architecture, featuring a reactive methylene group flanked by a cyano and an amide functionality, combined with the presence of a nitrophenyl moiety, makes it an ideal precursor for the synthesis of a diverse array of heterocyclic compounds. These heterocyclic scaffolds are of significant interest to researchers in medicinal chemistry and drug discovery due to their prevalence in numerous biologically active molecules.

This comprehensive guide provides detailed application notes and protocols for the use of 2-cyano-N-(3-nitrophenyl)acetamide as a key laboratory reagent. We will delve into its synthesis, physicochemical properties, and its application in the construction of important heterocyclic systems, namely 2-aminothiophenes and 3-cyano-2-pyridones. The protocols provided are grounded in well-established synthetic methodologies for this class of compounds, offering a robust starting point for researchers.

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties of a reagent is paramount for its safe and effective use in the laboratory. The key properties of 2-cyano-N-(3-nitrophenyl)acetamide are summarized in the table below.

Property	Value	Reference
CAS Number	52570-56-6	[1]
Molecular Formula	C₉H₇N₃O₃	[1]
Molecular Weight	205.17 g/mol	[1]
IUPAC Name	2-cyano-N-(3-nitrophenyl)acetamide	[1]
Appearance	Solid (predicted)
Solubility	Soluble in many organic solvents such as ethanol, dimethylformamide, and dichloromethane; sparingly soluble in water.
Safety	Warning: Causes skin and serious eye irritation. May cause respiratory irritation.

Handling and Storage: 2-Cyano-N-(3-nitrophenyl)acetamide should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. It should be stored in a tightly sealed container in a cool, dry place away from incompatible materials.

Synthesis of 2-Cyano-N-(3-nitrophenyl)acetamide

The synthesis of N-substituted cyanoacetamides is a well-established transformation in organic chemistry. A common and effective method involves the direct condensation of an amine with an alkyl cyanoacetate. The following protocol describes a representative procedure for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide from 3-nitroaniline and ethyl cyanoacetate.

Protocol 1: Synthesis via Condensation of 3-Nitroaniline and Ethyl Cyanoacetate

This protocol is adapted from general procedures for the synthesis of N-aryl cyanoacetamides.

Reaction Scheme:

Figure 1: Synthesis of 2-cyano-N-(3-nitrophenyl)acetamide.

Materials:

• 3-Nitroaniline

• Ethyl cyanoacetate

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Beaker

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-nitroaniline (1.0 eq) and ethyl cyanoacetate (1.1 eq).

• Solvent Addition: Add a minimal amount of absolute ethanol to dissolve the reactants.

• Reaction: Heat the mixture to reflux with constant stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (typically after several hours), remove the heat source and allow the mixture to cool to room temperature.

• Precipitation: Cool the reaction mixture in an ice bath to induce precipitation of the product.

• Isolation: Collect the solid product by vacuum filtration through a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified 2-cyano-N-(3-nitrophenyl)acetamide in a desiccator or a vacuum oven at a low temperature.

Expected Characterization Data:

• ¹H NMR: Spectral data should be consistent with the structure, showing signals for the aromatic protons of the nitrophenyl ring, the methylene protons, and the amide proton.

• ¹³C NMR: The spectrum should display the expected number of carbon signals, including those for the aromatic ring, the cyano group, the carbonyl group, and the methylene group.

• IR Spectroscopy: Characteristic peaks should be observed for the N-H stretch of the amide, the C≡N stretch of the nitrile, the C=O stretch of the amide, and the N-O stretches of the nitro group.

Application in Heterocyclic Synthesis

The true utility of 2-cyano-N-(3-nitrophenyl)acetamide lies in its ability to serve as a versatile precursor for the synthesis of a wide range of heterocyclic compounds. The activated methylene group is nucleophilic and can participate in various condensation reactions, while the cyano and amide functionalities can undergo cyclization reactions.

Application 1: The Gewald Reaction for the Synthesis of 2-Aminothiophene-3-carboxamides

The Gewald reaction is a powerful one-pot, three-component reaction for the synthesis of highly substituted 2-aminothiophenes[2]. This reaction involves the condensation of a carbonyl compound (an aldehyde or a ketone), an active methylene nitrile (such as 2-cyano-N-(3-nitrophenyl)acetamide), and elemental sulfur in the presence of a base. The resulting 2-aminothiophene-3-carboxamides are important scaffolds in medicinal chemistry.

Reaction Scheme:

Figure 2: Gewald three-component reaction workflow.

Protocol 2: Synthesis of a 2-Amino-N-(3-nitrophenyl)thiophene-3-carboxamide Derivative

This is a representative protocol for the Gewald reaction using 2-cyano-N-(3-nitrophenyl)acetamide.

Materials:

• 2-Cyano-N-(3-nitrophenyl)acetamide

• An aldehyde or ketone (e.g., cyclohexanone, benzaldehyde)

• Elemental sulfur

• Morpholine (or another suitable base like triethylamine or piperidine)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Beaker

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-cyano-N-(3-nitrophenyl)acetamide (1.0 eq), the chosen aldehyde or ketone (1.0 eq), and elemental sulfur (1.1 eq) in ethanol.

• Base Addition: Add a catalytic amount of morpholine (approximately 0.1-0.2 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction is often accompanied by the evolution of hydrogen sulfide (H₂S), which should be trapped appropriately. The reaction progress can be monitored by TLC.

• Work-up: After the reaction is complete (typically within a few hours), cool the mixture to room temperature.

• Precipitation: Pour the reaction mixture into a beaker of ice-cold water with stirring. The product will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the product with cold water and then with a small amount of cold ethanol to remove impurities.

• Drying and Purification: Dry the crude product. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethanol and water).

Causality in Experimental Choices:

• Base Catalyst: The base (e.g., morpholine) is crucial for the initial Knoevenagel condensation between the carbonyl compound and the active methylene group of the cyanoacetamide. It also facilitates the subsequent reactions involving sulfur.

• Elemental Sulfur: Sulfur acts as the sulfur source for the formation of the thiophene ring.

• Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the various steps of the reaction to proceed at a reasonable rate.

Application 2: Synthesis of 3-Cyano-2-pyridone Derivatives

Substituted 2-pyridones are another important class of heterocyclic compounds with a wide range of biological activities. 2-Cyano-N-(3-nitrophenyl)acetamide can be used as a key starting material for the synthesis of 3-cyano-2-pyridone derivatives through a condensation reaction with a 1,3-dicarbonyl compound, such as acetylacetone.

Reaction Scheme:

Figure 3: Synthesis of 3-cyano-2-pyridone derivatives.

Protocol 3: Synthesis of a 3-Cyano-1-(3-nitrophenyl)-2-pyridone Derivative

This protocol is based on general procedures for the synthesis of 2-pyridones from N-substituted cyanoacetamides.

Materials:

• 2-Cyano-N-(3-nitrophenyl)acetamide

• Acetylacetone (or another suitable 1,3-dicarbonyl compound)

• Piperidine (or another suitable base)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Beaker

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-cyano-N-(3-nitrophenyl)acetamide (1.0 eq) and acetylacetone (1.1 eq) in ethanol.

• Base Addition: Add a catalytic amount of piperidine to the reaction mixture.

• Reaction: Heat the mixture to reflux with stirring. Monitor the progress of the reaction by TLC.

• Work-up: Once the reaction is complete, cool the reaction mixture to room temperature.

• Precipitation: The product may precipitate upon cooling. If not, the solvent can be partially evaporated, and the mixture can be cooled in an ice bath to induce crystallization.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold ethanol.

• Drying and Purification: Dry the crude product. Recrystallization from a suitable solvent can be performed for further purification.

Expertise & Experience Insights:

The choice of the 1,3-dicarbonyl compound will determine the substitution pattern on the resulting pyridone ring. Using different dicarbonyl compounds allows for the creation of a library of diverse 2-pyridone derivatives, which is highly valuable in drug discovery for structure-activity relationship (SAR) studies.

Conclusion

2-Cyano-N-(3-nitrophenyl)acetamide is a readily accessible and highly versatile laboratory reagent with significant potential in the synthesis of medicinally relevant heterocyclic compounds. The protocols and application notes provided herein offer a solid foundation for researchers to explore the synthetic utility of this valuable building block. The ability to construct complex molecular architectures such as 2-aminothiophenes and 2-pyridones from simple starting materials underscores the importance of 2-cyano-N-(3-nitrophenyl)acetamide in the modern synthetic chemist's toolbox.

References

• Dömling, A., & I. Ugi. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

• PubChem. (n.d.). 2-cyano-N-(3-nitrophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

Sources

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• 2. Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-cyano-N-(3-nitrophenyl)acetamide

Welcome to the technical support center for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the common challenges and optimize the yield and purity of your synthesis.

I. Reaction Overview and Core Principles

The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide typically involves the acylation of 3-nitroaniline with a cyanoacetylating agent. The most common and direct method is the reaction with ethyl cyanoacetate. The core of this reaction is a nucleophilic acyl substitution, where the amino group of 3-nitroaniline attacks the electrophilic carbonyl carbon of ethyl cyanoacetate.

The success of this synthesis is influenced by several factors, including the nucleophilicity of the aniline, the reactivity of the acylating agent, reaction temperature, and the presence of catalysts or impurities. The electron-withdrawing nature of the nitro group on the aniline ring decreases its nucleophilicity, making the reaction more challenging than with unsubstituted aniline.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide.

Low or No Product Yield

Q: I am getting a very low yield, or no desired product at all. What are the likely causes and how can I fix this?

A: Low or no yield is a common issue, often stemming from several factors related to reaction conditions and reagent quality.

• Insufficient Reaction Temperature: The reaction between the weakly nucleophilic 3-nitroaniline and ethyl cyanoacetate often requires elevated temperatures to proceed at a reasonable rate. A common method for synthesizing N-aryl cyanoacetamides is the "fusion method," which involves heating the amine and ethyl cyanoacetate together without a solvent at high temperatures, often around 150°C.[1][2] If you are using a solvent, ensure the temperature is high enough to drive the reaction to completion. Refluxing in a high-boiling solvent like dimethylformamide (DMF) can be effective.[3]

• Inadequate Reaction Time: Complex or sluggish reactions may require extended reaction times. Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting materials are still present after the initially planned time, consider extending the reaction duration.

• Reagent Purity: The purity of your starting materials is critical. Impurities in 3-nitroaniline or ethyl cyanoacetate can interfere with the reaction. Ensure your reagents are of high purity and are stored under appropriate conditions to prevent degradation.

• Hydrolysis of Ethyl Cyanoacetate: If there is water in your reaction mixture, ethyl cyanoacetate can hydrolyze to cyanoacetic acid, which will not react with the aniline under these conditions. Ensure you are using anhydrous solvents and reagents.

Formation of Side Products and Impurities

Q: My final product is impure, and I'm seeing unexpected spots on my TLC. What are the possible side reactions?

A: The presence of impurities can often be attributed to side reactions involving the starting materials or the product.

• Unreacted Starting Materials: As mentioned, incomplete reaction is a common source of impurities. The physical properties of 3-nitroaniline and the desired product can sometimes make separation challenging.

• Self-Condensation of Ethyl Cyanoacetate: Under certain conditions, particularly with a strong base, ethyl cyanoacetate can undergo self-condensation.

• Reduction of the Nitro Group: While less common under standard amidation conditions, it's worth noting that in some contexts, ethyl cyanoacetate has been observed to act as a reductant for nitro groups, which could lead to undesired byproducts.[4]

• Thermal Decomposition: At very high temperatures, the product, 2-cyano-N-(3-nitrophenyl)acetamide, or the starting materials could decompose. It is important to find the optimal temperature that promotes the reaction without causing significant degradation.

Product Isolation and Purification Challenges

Q: I'm having difficulty isolating and purifying my product. What are the best practices?

A: Effective product isolation and purification are key to obtaining a high-purity final product.

• Crystallization: The crude product can often be purified by recrystallization.[5] Common solvents for recrystallization of similar compounds include ethanol or dimethylformamide (DMF).[5] Experiment with different solvent systems to find the one that gives the best recovery and purity.

• Column Chromatography: If recrystallization does not yield a product of sufficient purity, column chromatography is a reliable alternative. A silica gel column with a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) can effectively separate the desired product from unreacted starting materials and side products.

• Washing: After filtration, washing the crude product with a cold solvent in which the product is sparingly soluble can help remove some impurities.[5]

III. Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism?

A1: The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of 3-nitroaniline attacks the carbonyl carbon of ethyl cyanoacetate. This is followed by the elimination of an ethoxide leaving group to form the amide bond.

Q2: Can I use a catalyst to improve the reaction rate?

A2: Yes, catalysts can be employed. While the fusion method often relies on high temperatures alone, base catalysis can be effective at lower temperatures.[1] Bases like sodium ethoxide or even organic bases can deprotonate the aniline, increasing its nucleophilicity.[1] However, be mindful that strong bases can also promote side reactions of ethyl cyanoacetate.

Q3: What are some alternative cyanoacetylating agents?

A3: Besides ethyl cyanoacetate, other reagents can be used. Cyanoacetic acid in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) with an activator like 4-N,N-dimethylaminopyridine (DMAP) is a common alternative for amide bond formation.[1][6] This method often proceeds at lower temperatures but requires the removal of the dicyclohexylurea byproduct.

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to separate the starting materials from the product. The disappearance of the limiting reagent (usually 3-nitroaniline) and the appearance of the product spot will indicate the reaction's progress.

IV. Experimental Protocols and Data

Optimized Protocol for Synthesis

This protocol is a general guideline. Optimization of temperature, time, and stoichiometry may be necessary.

Method 1: Fusion (Solvent-Free) Condition

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-nitroaniline (1 equivalent).

• Add an excess of ethyl cyanoacetate (2-3 equivalents).

• Heat the mixture to 140-150°C with stirring.

• Monitor the reaction by TLC. The reaction may take several hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Add a suitable solvent (e.g., ethanol) to the solidified mass and stir to break it up.

• Filter the crude product and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or DMF).

Method 2: Solvent-Based Synthesis

• In a round-bottom flask, dissolve 3-nitroaniline (1 equivalent) in a high-boiling aprotic solvent like DMF.

• Add ethyl cyanoacetate (1.2 equivalents).

• Heat the reaction mixture to reflux (for DMF, this is around 153°C) with stirring.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-water to precipitate the product.[3]

• Filter the solid, wash with water, and dry.

• Purify the crude product by recrystallization or column chromatography.

Reagent and Condition Comparison Table

Parameter	Method 1: Fusion	Method 2: Solvent-Based	Method 3: Catalytic
Cyanoacetylating Agent	Ethyl Cyanoacetate	Ethyl Cyanoacetate	Cyanoacetic Acid
Amine	3-Nitroaniline	3-Nitroaniline	3-Nitroaniline
Solvent	None	DMF, Toluene, etc.	Dichloromethane, DMF
Temperature	140-150°C	Reflux	Room Temperature to Reflux
Catalyst/Reagent	None	None	DCC/DMAP
Typical Yield	Moderate to Good	Moderate to Good	Good to Excellent
Pros	Simple setup, no solvent removal	Better temperature control	High yield, milder conditions
Cons	High temperature, potential decomposition	Solvent removal required	Cost of reagents, byproduct removal

V. Visualizing the Workflow

Logical Troubleshooting Flowchart

This flowchart provides a step-by-step guide to diagnosing and solving common issues in your synthesis.

Caption: A flowchart for troubleshooting low yield issues.

General Synthesis Workflow

This diagram illustrates the general steps involved in the synthesis and purification process.

Caption: General workflow for synthesis and purification.

VI. References

• Al-Ostoot, F. H., et al. (2016). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molecules, 21(7), 849. [Link]

• Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 259-286. [Link]

• Dömling, A. (2013). Cyanoacetamide Multicomponent Reaction (I): Parallel Synthesis Of Cyanoacetamides. ACS Combinatorial Science, 15(10), 541-549. [Link]

• Jia, X., et al. (2018). Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter and Nitro Source. Organic & Biomolecular Chemistry, 16(48), 9419-9423. [Link]

• Hamad, O. O. (2013). Ethyl Cyanoacetate Reactions. Journal of Science and Human Studies, 71. [Link]

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-135. [Link]

• user55119. (2020). Mechanism for simultaneous reduction of nitro group (into aniline) and aromatic substitution (into benzonitrile) by Ethyl cyanoacetate? Chemistry Stack Exchange. [Link]

• El-Gaml, K. M. (2017). Synthesis and Antimicrobial Evaluation of New Polyfunctionally Substituted Heterocyclic Compounds Derived from 2-cyano-N-(3-cyanoquinolin-2-yl)acetamide. American Journal of Chemistry, 7(2), 35-43. [Link]

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Antimicrobial Evaluation of New Polyfunctionally Substituted Heterocyclic Compounds Derived from 2-cyano-N-(3-cyanoquinolin-2-yl)acetamide [article.sapub.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-Cyano-N-(3-nitrophenyl)acetamide

Introduction

This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide. This molecule serves as a versatile intermediate in the synthesis of various heterocyclic compounds and pharmacologically active agents. The synthesis, typically achieved through the condensation of 3-nitroaniline with a cyanoacetic acid derivative, is straightforward in principle but can be prone to specific side reactions and purification challenges.

This document provides a structured, in-depth guide in a question-and-answer format to troubleshoot common experimental issues. It is grounded in established chemical principles to ensure you can not only solve problems but also understand their root causes, leading to more robust and reproducible synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide?

A1: The most common and direct method is the acylation of 3-nitroaniline with a cyanoacetic acid derivative, typically an ester like ethyl cyanoacetate. The reaction involves the nucleophilic attack of the amino group of 3-nitroaniline on the carbonyl carbon of the ethyl cyanoacetate. This process is an example of aminolysis of an ester. Due to the relatively low nucleophilicity of the aniline and the poor leaving group nature of the ethoxide, the reaction usually requires heating to proceed at a reasonable rate.[1][2]

Q2: What are the typical catalysts and reaction conditions?

A2: While the reaction can be performed neat (without solvent) by heating the two reactants, it is often carried out in a high-boiling point solvent to ensure homogeneous mixing and controlled temperature. Catalysts are generally not required, as the reaction can be driven thermally. However, in some related preparations of cyanoacetamides, a mild base catalyst like piperidine or triethylamine can be used to facilitate the reaction, particularly in solvent-based systems.[3][4][5] For this specific synthesis, direct thermal condensation is most frequently cited.

Q3: Why is precise temperature control critical during the synthesis?

A3: Temperature control is a balancing act. Sufficient heat is needed to drive the aminolysis reaction forward. However, excessive temperatures (typically >150-160°C) can promote undesirable side reactions. The most significant of these is the decarboxylation of the cyanoacetic acid moiety, which can lead to the formation of N-(3-nitrophenyl)acetamide as a byproduct.[6][7] Maintaining the temperature within the optimal range is therefore crucial for maximizing yield and purity.

Q4: How can I effectively monitor the reaction's progress?

A4: Thin-Layer Chromatography (TLC) is the most effective method for monitoring the reaction. You should run a co-spot of your starting materials (3-nitroaniline and ethyl cyanoacetate) alongside the reaction mixture.

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., starting with 30:70 v/v) is a good starting point. Adjust polarity as needed to achieve good separation (Rf values between 0.2 and 0.8). The reaction is complete when the spot corresponding to 3-nitroaniline has been consumed or its intensity remains constant over time. The product, being more polar, will have a lower Rf value than the starting materials.

Troubleshooting Guide: Common Side Reactions & Issues

This section addresses specific problems you may encounter during the synthesis and purification of 2-cyano-N-(3-nitrophenyl)acetamide.

Problem 1: Low Purity or a Mixture of Products Observed After Reaction.

Q: My crude product's NMR or TLC shows multiple spots, indicating significant impurities. What are the likely side products and how can I prevent them?

A: The presence of multiple products points to competing side reactions. The primary culprits are hydrolysis and decarboxylation, along with unreacted starting materials.

Side Reaction A: Hydrolysis to 3-nitrophenylmalonamic acid

• Cause: This occurs if water is present in the reaction mixture. The cyano group (-CN) can be hydrolyzed to a carboxylic acid under thermal conditions, especially if any acidic or basic impurities are present.

• Mechanism: The nitrile group is susceptible to hydration, forming an amide, which can be further hydrolyzed to a carboxylic acid. However, a more likely hydrolysis pathway in this context is the hydrolysis of the starting material, ethyl cyanoacetate, to cyanoacetic acid, which then reacts with the aniline.

• Prevention:

  • Use Anhydrous Reagents: Ensure your 3-nitroaniline is dry and use a freshly opened or properly stored bottle of ethyl cyanoacetate.

  • Dry Glassware: Thoroughly dry all glassware in an oven before use.

  • Inert Atmosphere: While not always necessary, running the reaction under a dry, inert atmosphere (N2 or Ar) can minimize exposure to atmospheric moisture.

• Removal: The resulting carboxylic acid impurity can be easily removed during the workup with a wash using a dilute aqueous base solution, such as 5% sodium bicarbonate (NaHCO₃).[8]

Side Reaction B: Decarboxylation to N-(3-nitrophenyl)acetamide

• Cause: This is a thermally induced side reaction. Cyanoacetic acid and its derivatives are structurally similar to malonic acids, which are known to undergo decarboxylation upon heating.[7][9] If the reaction temperature is too high or the heating is prolonged, the desired product can lose CO₂ (conceptually from the corresponding hydrolyzed intermediate) or a related species, leading to this impurity.

• Mechanism: The reaction proceeds through a cyclic transition state, leading to the formation of an enol intermediate which tautomerizes to the final acetamide product.[7]

• Prevention:

  • Strict Temperature Control: Maintain the reaction temperature at the lowest point that allows for a reasonable reaction rate (typically 130-140°C). Use an oil bath and a thermometer to monitor the internal reaction temperature closely.

  • Minimize Reaction Time: Monitor the reaction by TLC and stop heating as soon as the limiting reagent is consumed.

• Removal: Separating N-(3-nitrophenyl)acetamide from the desired product is challenging due to their similar polarities. Careful column chromatography or fractional recrystallization may be required. Prevention is the best strategy.

Main Reaction and Key Side Reactions

Caption: Main synthesis pathway and common side reactions.

Problem 2: The Product is an Oil and Fails to Solidify.

Q: After cooling the reaction mixture, I obtained a dark oil instead of the expected solid product. How can I induce crystallization?

A: An oily product is a common issue that usually points to the presence of impurities that depress the melting point or residual solvent.[8]

• Cause A: High Impurity Content: Unreacted starting materials (especially ethyl cyanoacetate, which is a liquid) or side products can act as a solvent for your desired compound.

  • Solution: First, attempt a workup to remove major impurities. Dissolve the crude oil in a suitable solvent like ethyl acetate. Wash the organic layer sequentially with 1M HCl to remove unreacted 3-nitroaniline, then with 5% NaHCO₃ to remove any acidic byproducts.[8] Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure. This purified oil has a much higher chance of solidifying.

• Cause B: Residual Solvent: If you've performed a workup, ensure all the extraction solvent has been removed.

  • Solution: Place the flask containing the oil on a high-vacuum line for several hours to remove any lingering traces of ethyl acetate or other solvents.

• Cause C: Slow Crystallization Kinetics: Even pure compounds can sometimes be reluctant to crystallize.

  • Solution: Induce Crystallization. [8]

    • Scratching: Use a glass rod to scratch the inside surface of the flask at the oil-air interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

    • Seeding: If you have a small crystal of the pure product from a previous batch, add it to the oil.

    • Trituration: Add a small amount of a non-solvent (a solvent in which your product is insoluble, like hexanes or diethyl ether) to the oil and stir vigorously. This can often "shock" the compound into precipitating as a solid.

Problem 3: The Final Product Yield is Very Low.

Q: After purification, my final isolated yield is significantly lower than expected. What are the common causes of yield loss?

A: Low yield can result from an incomplete reaction, mechanical losses during workup, or excessive side reactions.

• Cause A: Incomplete Reaction: The reaction may not have gone to completion.

  • Troubleshooting:

    • Reaction Time: Ensure you have allowed sufficient time for the reaction (monitor by TLC).

    • Temperature: The reaction may require a slightly higher temperature, but be mindful of the risk of decarboxylation. An optimal temperature is often around 130-140°C.

    • Stoichiometry: Ensure you used the correct molar ratios of reactants. A slight excess of one reactant (e.g., 1.1 equivalents of ethyl cyanoacetate) can sometimes help drive the reaction to completion, but this may complicate purification.

• Cause B: Loss During Workup/Purification:

  • Troubleshooting:

    • Extractions: During acid-base washes, ensure you are keeping the correct layer (usually the organic layer). Test a small drop of each layer in water to confirm if it is aqueous or organic.

    • Recrystallization: Using too much recrystallization solvent will result in a significant portion of your product remaining dissolved in the mother liquor. Use the minimum amount of hot solvent required to fully dissolve the crude product.[8] After filtering the crystals, you can try to concentrate the mother liquor to recover a second crop of crystals, though these may be less pure.

Troubleshooting Logic Flowchart

Caption: A flowchart for troubleshooting common synthesis issues.

Experimental Protocol: Synthesis and Purification

This protocol is a robust starting point. Researchers should adapt it based on their lab-specific conditions and observations.

Materials:

• 3-Nitroaniline

• Ethyl cyanoacetate

• Ethyl acetate

• Hexanes

• 1M Hydrochloric acid (HCl)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-nitroaniline (e.g., 13.8 g, 0.1 mol) and ethyl cyanoacetate (e.g., 11.3 g, 0.1 mol).

• Heating: Lower the flask into a pre-heated oil bath at 140-145°C. Stir the mixture. The solids will melt, and the reaction will proceed in the molten state. The mixture will darken over time.

• Monitoring: Monitor the reaction by TLC (e.g., every 30 minutes) until the 3-nitroaniline spot is no longer visible. The reaction is typically complete in 2-3 hours.

• Cooling: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature. The crude product should solidify upon cooling into a dark, crystalline mass.

• Initial Purification (Workup):

  • Dissolve the crude solid in approximately 150 mL of ethyl acetate. Gentle heating may be required.

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with 1M HCl (2 x 50 mL) to remove any unreacted 3-nitroaniline.

  • Wash with 5% NaHCO₃ solution (2 x 50 mL) to remove acidic impurities.

  • Wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude product.

• Final Purification (Recrystallization):

  • Transfer the crude solid to an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol and heat the mixture until the solid just dissolves.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, washing with a small amount of cold ethanol.

  • Dry the crystals in a vacuum oven to obtain pure 2-cyano-N-(3-nitrophenyl)acetamide.

Data Summary Tables

Table 1: Troubleshooting Guide Summary

Problem Observed	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	Incomplete reaction; Mechanical loss during workup.	Optimize reaction time/temperature; Refine extraction and recrystallization techniques.
Oily Product	High impurity content; Residual solvent.	Purify via acid-base wash; Dry under high vacuum; Induce crystallization (scratching, seeding).
Impure Product	Hydrolysis; Decarboxylation.	Use anhydrous conditions; Perform base wash; Control temperature strictly (<150°C).

Table 2: Recommended Solvents for Recrystallization

Solvent System	Notes
Ethanol	A good single-solvent system. Product is soluble when hot and sparingly soluble when cold.
Isopropanol	An alternative single-solvent system with similar properties to ethanol.
Ethyl Acetate / Hexanes	Dissolve in a minimum of hot ethyl acetate, then add hexanes dropwise until turbidity persists. Reheat to clarify, then cool slowly.
Ethanol / Water	Dissolve in hot ethanol, then add water dropwise until the solution becomes cloudy. Reheat to clarify and then cool.[8]

References

• MDPI. (n.d.). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Retrieved from [Link]

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc. Retrieved from [Link]

• El-Gaml, K. M. (n.d.). Synthesis and Antimicrobial Evaluation of New Polyfunctionally Substituted Heterocyclic Compounds Derived from 2-cyano-N-(3-cyanoquinolin-2-yl)acetamide. Scientific & Academic Publishing. Retrieved from [Link]

• PMC. (n.d.). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. Retrieved from [Link]

• DergiPark. (n.d.). Solvent effects on the kinetics of the alkaline catalysed) hydrolysis of cyano acetamii. Retrieved from [Link]

• Chemistry Steps. (n.d.). Esters Reaction with Amines – The Aminolysis Mechanism. Retrieved from [Link]

• Khodaei, M. M., et al. (n.d.).

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from [Link]

• Kenyon, J., & Ross, W. A. (1951). The mechanism of the decarboxylation of substituted malonic acid derivatives. Journal of the Chemical Society (Resumed).

Sources

• 1. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. echemi.com [echemi.com]
• 3. mdpi.com [mdpi.com]
• 4. Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives [scirp.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 749. The mechanism of the decarboxylation of substituted malonic acid derivatives - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Purity of 2-cyano-N-(3-nitrophenyl)acetamide

Welcome to the technical support center for the synthesis and purification of 2-cyano-N-(3-nitrophenyl)acetamide. This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common purity issues encountered during the synthesis of this important chemical intermediate. Achieving high purity is critical for ensuring reproducible results in downstream applications and meeting stringent quality standards.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My final product has a low melting point and a broad melting range. What are the likely impurities?

A low and broad melting point is a classic indicator of impurities. The presence of foreign substances disrupts the crystal lattice of the pure compound, requiring less energy to transition to a liquid state. For 2-cyano-N-(3-nitrophenyl)acetamide, the primary suspects are unreacted starting materials and potential side-products.

Causality: The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide typically involves the acylation of 3-nitroaniline with a cyanoacetic acid derivative.[1] Incomplete reactions or side reactions can lead to a mixture of compounds.

Common Impurities to Investigate:

Impurity	Chemical Nature	Identification	Removal Strategy
3-Nitroaniline	Basic	TLC, ¹H NMR	Acid-base extraction (wash with dilute HCl)[2]
Cyanoacetic Acid / Ethyl Cyanoacetate	Acidic / Neutral	TLC, ¹H NMR	Acid-base extraction (wash with dilute NaHCO₃)[2]
N-(3-nitrophenyl)malonamic acid	Acidic	¹H NMR, LC-MS	Base wash, Recrystallization, Column Chromatography
Self-condensation byproducts	Varies (often polymeric)	Broad signals in NMR	Recrystallization, Column Chromatography[3]

Actionable Protocol:

• Characterize the Crude Product: Before extensive purification, run a Thin Layer Chromatography (TLC) and a proton NMR (¹H NMR) of your crude material. This provides a qualitative assessment of the number of components and their potential identities.

• Systematic Purification: Begin with an acid-base extraction to remove the most common ionic impurities before proceeding to more comprehensive methods like recrystallization.

Q2: I'm seeing an extra spot on my TLC that I suspect is unreacted 3-nitroaniline. How do I effectively remove it?

Unreacted 3-nitroaniline is a common impurity due to its basic nature and potential for incomplete reaction. Its removal is straightforward using its chemical properties.

Causality: 3-nitroaniline possesses a basic amino group (-NH₂) that can be protonated by an acid to form a water-soluble ammonium salt.[4] This salt will partition into an aqueous layer, leaving the neutral desired product in the organic layer.

Step-by-Step Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Acid Wash: Transfer the solution to a separatory funnel and wash with 1M hydrochloric acid (HCl). Wash 2-3 times. The 3-nitroaniline will react to form 3-nitrophenylammonium chloride and move into the aqueous layer.

• Neutralization Wash: Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any residual acid.

• Brine Wash: Wash with a saturated sodium chloride (brine) solution to remove excess water from the organic layer.

• Drying and Evaporation: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent under reduced pressure to yield the purified product.[2]

Caption: Workflow for purification via acid-base extraction.

Q3: My product is a dark or off-colored solid. How can I improve its appearance?

Colored impurities often arise from the formation of high molecular weight byproducts or degradation products, which are intensely colored even at low concentrations.

Troubleshooting Steps:

• Activated Carbon Treatment: This is highly effective for removing colored impurities.

  • Protocol: Dissolve your crude product in a suitable hot recrystallization solvent. Add a small amount (spatula tip) of activated carbon. Swirl and heat for a few minutes. Perform a hot filtration through a fluted filter paper or a pad of Celite to remove the carbon. The desired compound should crystallize from the clear, colorless filtrate upon cooling.[2]

• Recrystallization: Often, the colored impurities are more soluble in the recrystallization solvent and will remain in the mother liquor, leaving behind purer, lighter-colored crystals.[5][6]

Q4: Recrystallization did not significantly improve the purity of my product. What should I do next?

When impurities have similar solubility profiles to the desired product, recrystallization may be ineffective. In such cases, column chromatography is the preferred method for purification.[7]

Causality: Column chromatography separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase.[8] By carefully selecting the solvent system, compounds with very similar properties can be separated.

Step-by-Step Protocol: Silica Gel Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using TLC. The ideal system will give your product an Rf value of approximately 0.3-0.4 and show good separation from all impurities.[8] Common solvent systems for polar amides include mixtures of hexanes/ethyl acetate or dichloromethane/methanol.[2][9]

• Column Packing: Prepare a slurry of silica gel in the non-polar component of your chosen eluent and carefully pack the column.

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully load the dry powder onto the top of the column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions. Monitor the fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and evaporate the solvent to obtain the purified 2-cyano-N-(3-nitrophenyl)acetamide.

Suggested TLC & Column Conditions:

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)[2]
Mobile Phase (Eluent)	Start with Hexanes:Ethyl Acetate (e.g., 3:1) and increase polarity as needed.[2]
Visualization	UV lamp (254 nm)

Q5: My ¹H NMR spectrum shows unexpected peaks. What could they be?

Unexpected signals in an NMR spectrum are diagnostic tools for identifying specific impurities.

Causality: The chemical environment of protons determines their chemical shift. By analyzing the position, multiplicity, and integration of unexpected peaks, one can deduce the structure of the impurity.

Interpreting Potential Impurities in ¹H NMR:

• Broad singlet around 3.5-4.5 ppm: This could indicate the presence of water.

• Signals in the aromatic region not corresponding to the 3-nitrophenyl group: Likely unreacted 3-nitroaniline.

• A quartet and a triplet around 4.2 and 1.3 ppm, respectively: Indicative of residual ethyl acetate (a common extraction and chromatography solvent) or unreacted ethyl cyanoacetate.

• A broad, exchangeable peak (disappears with D₂O shake): Could be from the carboxylic acid proton of N-(3-nitrophenyl)malonamic acid, a hydrolysis byproduct. The nitrile group (-C≡N) can hydrolyze under acidic or basic workup conditions to a carboxylic acid.[10][11][12][13]

Caption: Synthesis pathway and common side reactions/impurities.

References

• Al-Ghorbani, M., et al. (2016). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank, 2016(4), M911. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Acetamide, N-[2-[(2-cyano-6-iodo-4-nitrophenyl)azo]-5-(diethylamino)phenyl]- on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). 2-cyano-N-(4-nitrophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-cyano-N-(3-nitrophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Lumen Learning. (n.d.). Hydrolysis of nitriles. Organic Chemistry II. Retrieved from [Link]

• Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 257-286. Available at: [Link]

• RSC Advances. (2021). Impact of an aryl bulky group on a one-pot reaction of aldehyde with malononitrile and N-substituted 2-cyanoacetamide. Royal Society of Chemistry. Available at: [Link]

• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture? Retrieved from [Link]

• Abdel-rahman, H. M., et al. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. RSC Advances, 13(30), 20853-20891. Available at: [Link]

• ResearchGate. (2015). Synthesis of novel cyanoacetamides derivatives and their urease inhibition studies. Retrieved from [Link]

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• LibreTexts Chemistry. (2023, October 30). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Mamaghani, M., et al. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. RSC Advances, 13, 20853-20891. Available at: [Link]

• Pires, R. (2018, August 6). Selecting a recrystallization solvent [Video]. YouTube. Retrieved from [Link]

• Dömling, A., et al. (2012). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. ACS Combinatorial Science, 14(1), 51-56. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Acetamide, N-(3-amino-2-hydroxy-5-nitrophenyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). 3-Nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Journal of Chemical, Biological and Physical Sciences. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. JCBPS, 10(4), 278-284. Available at: [Link]

• Bioman Explains. (2021, April 7). Mechanism Explained: Hydrolysis of Nitriles | Nitriles to Carboxylic Acids [Video]. YouTube. Retrieved from [Link]

• Dömling, A., et al. (2012). Cyanoacetamides (IV): Versatile One-Pot Route to 2-quinoline-3-carboxamides. ACS Combinatorial Science, 14(10), 557-561. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Retrieved from [Link]

• Organic Syntheses. (2023). Purification of Organic Compounds by Flash Column Chromatography. Org. Synth., 100, 276-302. Available at: [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of nitriles with aqueous acid to give carboxylic acids. Retrieved from [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2017). Cyanoacetylation Of Substituted 2-Aminothiophenes And Evaluation for Antioxidant And Antibacterial Activities. RJPBCS, 8(2), 387-394. Available at: [Link]

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Technical Support Center: Preventing Hydrolysis of Ethyl Cyanoacetate in Synthesis Reactions

Welcome to the Technical Support Center for Ethyl Cyanoacetate Synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving ethyl cyanoacetate. Here, we delve into the core chemical principles and provide actionable, field-proven strategies to mitigate the common challenge of ester hydrolysis. Our goal is to empower you with the expertise to ensure the integrity of your synthetic pathways and maximize your yields.

Frequently Asked Questions (FAQs)

Q1: What is ethyl cyanoacetate, and why is it a versatile reagent in organic synthesis?

Ethyl cyanoacetate is a valuable organic compound featuring a carboxylate ester, a nitrile, and an acidic methylene group (-CH2-) positioned between these two electron-withdrawing groups.[1] This unique structure makes the methylene protons particularly acidic, facilitating its participation in a wide array of crucial carbon-carbon bond-forming reactions.[1] It is a cornerstone reagent in Knoevenagel condensations, Michael additions, and the synthesis of various heterocyclic compounds, which are prevalent in many biologically active molecules.[1][2]

Q2: What is ethyl cyanoacetate hydrolysis, and why is it a problem?

Hydrolysis is a chemical reaction where water cleaves one or more chemical bonds. In the context of ethyl cyanoacetate, the ester functional group reacts with water to form cyanoacetic acid and ethanol.[3] This side reaction is problematic as it consumes the starting material, reduces the yield of the desired product, and can introduce impurities that complicate purification processes. The resulting cyanoacetic acid can also potentially engage in undesired side reactions, further diminishing the efficiency of the synthesis.

Q3: Under what conditions is hydrolysis of ethyl cyanoacetate most likely to occur?

Ethyl cyanoacetate is particularly susceptible to hydrolysis under both neutral and alkaline (basic) conditions.[3] The rate of hydrolysis is significantly faster in the presence of bases, which catalyze the nucleophilic attack of water or hydroxide ions on the ester's carbonyl carbon. While more stable under acidic conditions, prolonged exposure to strong acids, especially at elevated temperatures, can also promote hydrolysis.[4]

Q4: Can the nitrile group in ethyl cyanoacetate also undergo hydrolysis?

Yes, the nitrile group can also be hydrolyzed to a carboxylic acid, which would ultimately lead to the formation of malonic acid.[4] However, this process generally requires more forcing conditions (e.g., strong acid or base and high temperatures) than the hydrolysis of the ester group.[5] In many synthetic procedures, the primary concern is the more facile hydrolysis of the ester.

Q5: How can I detect if hydrolysis has occurred in my reaction?

The most common methods for detecting hydrolysis include:

• Thin-Layer Chromatography (TLC): The formation of cyanoacetic acid, a more polar compound, will be evident as a new spot with a lower Rf value compared to ethyl cyanoacetate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The appearance of a new carboxylic acid proton signal (typically a broad singlet between 10-12 ppm in ¹H NMR) and the disappearance of the characteristic ethyl group signals (a quartet and a triplet) are indicative of hydrolysis.

• pH Measurement: If the reaction is unbuffered, the formation of cyanoacetic acid will lead to a decrease in the pH of the reaction mixture.

Troubleshooting Guide: Proactive & Reactive Strategies

This section provides in-depth solutions to common problems encountered during syntheses involving ethyl cyanoacetate, with a focus on preventing unwanted hydrolysis.

Issue 1: Low Yield in Knoevenagel Condensation Attributed to Hydrolysis

The Knoevenagel condensation, a reaction between an aldehyde or ketone and an active methylene compound like ethyl cyanoacetate, is often catalyzed by a weak base.[1][6] This basic environment, however, can concurrently promote the hydrolysis of the ethyl cyanoacetate.

Causality and Mechanistic Explanation

The basic catalyst (e.g., piperidine, ammonium acetate) deprotonates the active methylene group of ethyl cyanoacetate, forming a nucleophilic enolate. This enolate then attacks the carbonyl group of the aldehyde or ketone. Concurrently, the basic catalyst can also facilitate the nucleophilic attack of water on the ester carbonyl of ethyl cyanoacetate, leading to its hydrolysis.

Proactive Prevention & Optimization Protocols

Instead of traditional amine bases, consider catalysts that offer high activity for the condensation reaction with lower basicity to minimize hydrolysis.

• Diisopropylethylammonium acetate (DIPEAc): This ionic liquid has been demonstrated to be an effective catalyst for Knoevenagel condensations, often resulting in high yields and shorter reaction times.[7]

• Heterogeneous Catalysts: The use of solid catalysts such as zeolites, hydrotalcites, or metal oxides can provide basic sites for the condensation while potentially minimizing hydrolysis in the bulk solution.[8][9] These catalysts also offer the advantage of easy separation and recycling.[9]

• DABCO (1,4-diazabicyclo[2.2.2]octane): This catalyst, particularly when used with a hydroxy ionic liquid promoter, has shown excellent catalytic activity in Knoevenagel condensations.[10][11]

Water is a key reactant in the hydrolysis of ethyl cyanoacetate. Therefore, maintaining anhydrous conditions is paramount.

• Solvent Choice: Utilize dry solvents. If the reaction produces water, consider using a solvent like toluene that allows for the azeotropic removal of water with a Dean-Stark apparatus.

• Drying Agents: Ensure all starting materials are thoroughly dried. Molecular sieves can be added to the reaction mixture to scavenge any residual moisture.

• Minimize reaction temperature and time to the extent possible without compromising the rate of the primary reaction.[12] Higher temperatures and longer reaction times increase the likelihood of hydrolysis. Monitor the reaction closely by TLC to determine the optimal endpoint.

Reactive Troubleshooting Steps

If you suspect hydrolysis has already occurred:

• Acidify the Work-up: During the work-up, neutralize the basic catalyst with a dilute acid (e.g., 1M HCl) promptly and at a low temperature to prevent further hydrolysis.[12]

• Extraction: Extract the product into a suitable organic solvent. The hydrolyzed cyanoacetic acid will preferentially remain in the aqueous layer. Perform multiple extractions to maximize the recovery of the desired product.[12]

Issue 2: Hydrolysis During Aqueous Work-up Procedures

Even if the reaction itself is conducted under anhydrous conditions, the product can be susceptible to hydrolysis during the aqueous work-up, especially if the pH is not carefully controlled.

Causality and Mechanistic Explanation

The introduction of an aqueous phase, particularly if it is basic from the quenching of reagents or acidic from a neutralization step, can create an environment conducive to ester hydrolysis.

Recommended Work-up Protocol to Minimize Hydrolysis

• Cool the Reaction Mixture: Before adding any aqueous solution, cool the reaction mixture in an ice bath to slow down the rate of all reactions, including hydrolysis.

• pH Control:

  • If the reaction was conducted under basic conditions, neutralize with a pre-chilled, dilute acid (e.g., 1M HCl or a saturated ammonium chloride solution) until the aqueous layer is slightly acidic (pH 5-6).

  • If the reaction was acidic, neutralize with a pre-chilled, dilute base (e.g., saturated sodium bicarbonate solution) until the aqueous layer is neutral to slightly basic (pH 7-8). Avoid strongly basic conditions.

• Prompt Extraction: Immediately extract the product into an organic solvent. Do not allow the mixture to sit for extended periods in the presence of the aqueous layer.

• Washing: Wash the organic layer with brine to remove excess water.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and remove the solvent under reduced pressure at a low temperature.

Data Summary: Influence of pH on Ester Stability

pH Condition	Relative Rate of Hydrolysis	Stability of Ethyl Cyanoacetate	Recommended Action
Strongly Acidic (pH < 3)	Moderate to High	Low	Minimize exposure time and temperature.[4]
Weakly Acidic (pH 4-6)	Low	High	Optimal for work-up and storage.[13]
Neutral (pH ~7)	Moderate	Moderate	Prone to hydrolysis, especially with prolonged heating.[3]
Basic (pH > 8)	High to Very High	Very Low	Avoid prolonged exposure; use non-basic catalysts where possible.[3]

Visualizing the Hydrolysis Problem and Solutions

Diagram 1: Key Factors Influencing Ethyl Cyanoacetate Hydrolysis

Caption: Factors promoting the hydrolysis of ethyl cyanoacetate.

Diagram 2: Troubleshooting Workflow for Preventing Hydrolysis

Caption: Decision workflow for minimizing hydrolysis.

References

• Organic Syntheses. ethyl cyanoacetate. Available from: [Link]

• PubChem. Ethyl cyanoacetate. National Center for Biotechnology Information. Available from: [Link]

• Wikipedia. Ethyl cyanoacetate. Wikimedia Foundation. Available from: [Link]

• Google Patents. Method for producing cyanoacetic acid, method for producing cyanoacetic acid derivative and method for producing metal containing compound.

• Ataman Kimya. ECYA (ETHYL CYANO ACETATE). Available from: [Link]

• Eureka | Patsnap. Ethyl cyanoacetate patented technology retrieval search results. Available from: [Link]

• E3S Web of Conferences. Study on optimum synthesis of ethyl cyanoacetate. Available from: [Link]

• Google Patents. Process method for synthesizing ethyl cyanoacetate by transesterification.

• ResearchGate. (PDF) Ethyl Cyanoacetate Reactions. Available from: [Link]

• GlobeNewswire. Mastering Organic Synthesis: The Role of Ethyl Cyanoacetate and Reliable Suppliers. Available from: [Link]

• ResearchGate. DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter. Available from: [Link]

• ACS Omega. Hybrid Alginate–Brushite Beads Easily Catalyze the Knoevenagel Condensation On-Water. Available from: [Link]

• ResearchGate. Hydrolysis rate of ethyl acetate as function of pH and temperature in C. Based on International Critical Tables (1930). Available from: [Link]

• SciELO México. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Available from: [Link]

• Synthetic Communications. A New Approach to the Cyanoacetic Ester Synthesis. Available from: [Link]

• ACS Publications. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives | Chemical Reviews. Available from: [Link]

• ResearchGate. A Mechanistic study of the Knoevenagel Condensation Reaction: New Insights into the Influence of Acid and Base Properties of Mixed Metal Oxide Catalysts on the Catalytic Activity. Available from: [Link]

• RSC Publishing. DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter. Available from: [Link]

• Dalton Transactions (RSC Publishing). A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation. Available from: [Link]

• NJ.gov. Common Name: ETHYL CYANOACETATE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORK. Available from: [Link]

• Wikipedia. Knoevenagel condensation. Wikimedia Foundation. Available from: [Link]

• ResearchGate. Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. Available from: [Link]

• ResearchGate. Catalysts used for Knoevenagel condensation | Download Table. Available from: [Link]

• USDA ARS. Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. Available from: [Link]

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Technical Support Center: Troubleshooting Oily 2-cyano-N-(3-nitrophenyl)acetamide

Introduction: The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide is a crucial step in various research and development pipelines, particularly in medicinal chemistry and materials science. While the expected product is a solid, researchers frequently encounter the frustrating issue of obtaining it as a viscous oil or a stubborn gum. This guide provides a comprehensive, experience-driven framework for troubleshooting this common problem. We will move beyond simple procedural steps to explain the underlying chemical principles, empowering you to make informed decisions to isolate a pure, solid product.

Section 1: Frequently Asked Questions (FAQs) - Initial Diagnosis

This section addresses the most common initial questions and provides a logical starting point for troubleshooting.

Q1: Why is my 2-cyano-N-(3-nitrophenyl)acetamide product an oil instead of a solid?

A: Obtaining an oil instead of a crystalline solid is a classic laboratory challenge known as "oiling out".[1][2] This phenomenon occurs when the product separates from the solution as a liquid phase rather than a solid crystalline lattice. The primary causes for this with your specific compound are:

• Presence of Impurities: This is the most common cause. Unreacted starting materials, by-products, or even residual catalysts can act as solutes, significantly depressing the melting point of your target compound. Impurities often dissolve more readily in the liquid droplets of your product than in the bulk solvent, hindering crystallization.[1][2]

• Residual Solvent: Trapped solvent molecules can disrupt the crystal lattice formation, resulting in a syrupy or oily consistency. Even small amounts of a high-boiling-point solvent like DMF or DMSO can prevent solidification.[3]

• Low Melting Point: The melting point of the pure compound may be close to room temperature. While related isomers like 2-cyano-N-(4-nitrophenyl)acetamide are high-melting solids (160-162 °C), the exact melting point of the meta-nitro isomer is not widely reported, and it could be substantially lower.[4]

• Supersaturation and Rapid Cooling: If a highly concentrated solution is cooled too quickly, the molecules may not have sufficient time to orient themselves into an ordered crystal lattice, instead crashing out as a disordered, amorphous oil.

Q2: What are the very first steps I should take to try and solidify my oily product?

A: Before attempting more complex purification methods, several simple techniques can be effective. The goal is to induce nucleation, the first step in crystal formation.

• Thorough Drying: Place the flask containing your oily product on a high-vacuum line for several hours (or overnight). Gentle heating (e.g., a 30-40 °C water bath), if the compound is stable, can help remove stubborn residual solvents. This is the least destructive and often most effective first step.[3]

• Induce Nucleation by Scratching: Use a glass rod or metal spatula to vigorously scratch the inside surface of the flask at the interface between the oil and the air. The microscopic imperfections on the glass provide a surface for seed crystals to form.[1][3]

• Cooling (and Patience): Place the sealed sample in a refrigerator (-4 °C) or freezer (-20 °C) for an extended period. Lower temperatures can sometimes provide the thermodynamic push needed for solidification, especially if the melting point is just above room temperature.

• Seed Crystals: If you have a previously solidified, pure sample of 2-cyano-N-(3-nitrophenyl)acetamide, adding a tiny speck (a "seed crystal") to the oil can provide a template for crystallization to begin.[1]

Section 2: Troubleshooting Workflow for Oily Products

The following diagram outlines a systematic workflow for handling an oily product. This decision tree is designed to guide you from initial observation to a successful purification strategy.

Caption: A decision-making workflow for the purification of an oily organic compound.

Section 3: Detailed Purification Protocols

If the initial steps fail, a more rigorous purification protocol is necessary. Trituration is often the most effective method for this specific problem.

Protocol 1: Purification by Trituration

Principle & Expertise: Trituration is a method used to purify an impure solid (or in this case, an oil) by washing it with a solvent in which the desired product is insoluble, but the impurities are soluble.[5][6] It is less sensitive than recrystallization and is excellent for removing the small amounts of contaminants that are likely preventing your product from solidifying. The mechanical agitation (stirring and scraping) is crucial as it constantly exposes new surfaces of the product to the fresh solvent and can physically induce crystallization.

Solvent Selection: The key is to choose a solvent where your product has very low solubility. A preliminary test on a small scale is recommended.

Solvent	Polarity	Rationale & Use Case
Diethyl Ether	Low	An excellent starting choice. It dissolves many common organic impurities but often fails to dissolve polar, hydrogen-bonding molecules like amides.
Hexanes / Heptane	Very Low	Good for removing non-polar, "greasy" impurities.[7]
Cold Ethanol	High (Polar Protic)	Your compound is likely soluble in ethanol at room temperature.[4] However, cooling it near its freezing point may drastically reduce solubility, allowing impurities to be washed away. Use with caution.
Water	Very High	Since the compound is an amide with a nitro group, it should be insoluble in water. This is effective for removing any water-soluble starting materials or salts.

Step-by-Step Methodology:

• Preparation: Place your oily product in a small Erlenmeyer flask or beaker.

• Solvent Addition: Add a small volume (e.g., 5-10 mL for a 1-gram scale) of your chosen trituration solvent (e.g., diethyl ether).

• Agitation: Using a glass rod or spatula, vigorously stir and scrape the oil. The goal is to break up the oil and encourage it to solidify into a fine powder or slurry. This may require 5-15 minutes of continuous agitation.

• Observation: A successful trituration will result in the oil transforming into a free-flowing solid suspended in the solvent.

• Isolation: Isolate the solid product by vacuum filtration (using a Büchner funnel).

• Washing: Wash the solid on the filter with a small amount of fresh, cold trituration solvent to remove any remaining dissolved impurities.

• Drying: Dry the purified solid product thoroughly under high vacuum to remove all traces of the solvent.

Protocol 2: Advanced Troubleshooting - Two-Solvent Recrystallization

Principle & Expertise: If your product is highly impure or trituration fails, recrystallization from a two-solvent system may be necessary. This technique uses a "good" solvent in which your compound is soluble when hot, and a "poor" solvent (miscible with the first) in which your compound is insoluble.[7] The key to success is slow addition of the poor solvent to the hot solution, followed by slow cooling to allow for the formation of a well-ordered crystal lattice.

Recommended Solvent Systems:

• Ethanol / Water: Dissolve the oil in a minimum amount of hot ethanol, then add water dropwise.

• Dichloromethane / Hexane: Dissolve the oil in dichloromethane, then add hexane.

Step-by-Step Methodology:

• Dissolution: Place the oily product in an Erlenmeyer flask and add a minimal amount of the "good" solvent (e.g., ethanol). Heat the mixture gently (e.g., on a hot plate) with stirring until the oil completely dissolves.

• Addition of "Poor" Solvent: While the solution is still hot, add the "poor" solvent (e.g., water) dropwise with continuous swirling. Continue adding until you observe a persistent cloudiness (turbidity). This indicates the solution is saturated.

• Re-dissolution: Add a few drops of the "good" solvent back into the hot solution until the cloudiness just disappears, ensuring the solution is perfectly saturated at that temperature.

• Slow Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Slow cooling is critical for forming pure crystals.[7]

• Further Cooling: Once at room temperature, place the flask in an ice bath to maximize the yield of crystals.

• Isolation & Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold "poor" solvent, and dry under high vacuum.

Section 4: Characterization and Validation

Q3: How do I confirm my purification was successful?

A: A combination of physical and spectroscopic methods will validate the purity of your final product.

• Physical Appearance: A pure compound should appear as a crystalline solid, not an oil.

• Melting Point (MP): This is a powerful indicator of purity. A pure compound will have a sharp melting point range (typically < 2 °C). Impurities will cause the melting point to be depressed and broaden.

• Thin-Layer Chromatography (TLC): When dissolved in an appropriate solvent and spotted on a TLC plate, a pure compound should ideally show a single, well-defined spot. Compare the purified product to the starting crude oil to confirm the removal of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A ¹H NMR spectrum of the purified product should show sharp peaks corresponding to the structure of 2-cyano-N-(3-nitrophenyl)acetamide and, most importantly, a marked reduction or complete absence of the impurity peaks that were present in the crude sample.

References

• ResearchGate. (2022). How to recrystallize an oily compound after column chromatography? [Online Discussion]. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Oily/Foaming Compounds. Available at: [Link]

• McGuire, J. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. Available at: [Link]

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. Available at: [Link]

• Reddit. (2023). Purification of oily products in industrial chemistry. [Online Discussion]. r/OrganicChemistry. Available at: [Link]

• ChemBK. (2024). 2-cyano-N-(4-nitrophenyl)acetamide. Available at: [Link]

• Al-Hourani, B., et al. (2016). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank, 2016(3), M907. Available at: [Link]

• Wikipedia. (n.d.). Cyanoacetamide. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 671257, 2-cyano-N-(3-nitrophenyl)acetamide. PubChem. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Available at: [Link]

• ResearchGate. (2015). Why do I obtain an oily mixture from my organic reaction? [Online Discussion]. Available at: [Link]

• Wikipedia. (n.d.). Trituration. Available at: [Link]

• ResearchGate. (2024). How to recrystallize an oily compound? [Online Discussion]. Available at: [Link]

• ResearchGate. (2022). How can you chose a suitable solvent to get a solid compound for an oily or gummy product in organic synthesis? [Online Discussion]. Available at: [Link]

• GlobeCore. (n.d.). Oil Purification Methods. Available at: [Link]

• Reddit. (2021). Trituration. [Online Discussion]. r/Chempros. Available at: [Link]

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• 7. masterorganicchemistry.com [masterorganicchemistry.com]

column chromatography protocol for purifying 2-cyano-N-(3-nitrophenyl)acetamide

Status: Operational Document ID: PROTO-CN-3NO2-001 Last Updated: 2025-10-27[1][2][3][4]

Overview & Chemical Profile[1][2][3][4][5][6][7][8][9][10]

Target Molecule: 2-cyano-N-(3-nitrophenyl)acetamide CAS: 52570-56-6 Common Impurities: 3-nitroaniline (starting material), ethyl cyanoacetate, oxidative tars.[1][2][3][4][5]

This guide addresses the purification of 2-cyano-N-(3-nitrophenyl)acetamide. This compound presents a unique chromatographic challenge: it possesses an active methylene group (

) sandwiched between the electron-withdrawing cyano and carbonyl groups.[1][2][3][4][5] This acidity often leads to peak tailing on silica gel.[2][3][4][5] Furthermore, the starting material (3-nitroaniline) is basic, creating a "push-pull" separation scenario that requires precise pH control.[1][2][4][6][5]

Physicochemical Profile

Property	Value/Description	Implication for Chromatography
Polarity	Moderate to High	Requires polar mobile phases (e.g., EtOAc/Hexane > 40%).[1][2][3][4][5]
Acidity	Active Methylene ( )	Critical: May streak on neutral silica due to deprotonation by basic impurities or silanols.[2][3][4][6][5]
Solubility	Low in Hexanes/DCM; High in Acetone/DMF	Action: Avoid wet loading with DCM.[2][3][4][5] Use Dry Loading .
UV Activity	Strong (Nitro/Aromatic)	UV detection at 254 nm is highly effective.[2][3][4][6][5]

Standard Operating Procedure (SOP)

Phase 1: Sample Preparation (Dry Loading)

Why this matters: This compound has poor solubility in non-polar mobile phases.[2][3][4][5] Wet loading with dichloromethane (DCM) often leads to precipitation at the column head, causing band broadening and poor separation.[4][6][5]

• Dissolve the crude mixture in a minimum amount of Acetone or THF .

• Add Silica Gel 60 (230–400 mesh) to the solution (ratio: 2g silica per 1g crude).[2][3][4][6][5]

• Rotary evaporate to dryness until a free-flowing powder is obtained.

• Load the powder onto a pre-packed silica column topped with a sand protective layer.[3][4][5][7]

Phase 2: Mobile Phase & Elution

Standard System: Hexanes : Ethyl Acetate (Gradient).[2][3][4][6][5]

• Equilibration: 100% Hexanes (or 90:10 Hex:EtOAc).

• Gradient:

  • 0–5 mins: 10% EtOAc (removes non-polar impurities).[2][3][4][6][5]

  • 5–20 mins: Ramp to 40% EtOAc.

  • 20–40 mins: Hold at 40–50% EtOAc (Product elution typically occurs here).

  • Modifier: If streaking is observed during TLC development, add 0.5% Acetic Acid to the mobile phase.[4][5]

Phase 3: Detection

• Primary: UV Absorbance at 254 nm.[2][3][4][5]

• Secondary (Stain): Iodine (

  ) chamber (Amides stain brown/yellow).[2][4][6][5]

Troubleshooting & FAQs

Q1: The product spot on TLC is "streaking" or "tailing" badly. How do I fix this?

Diagnosis: The active methylene protons are acidic.[3][5] Interaction with slightly basic sites or metal impurities in the silica gel causes partial deprotonation, leading to the "streak."[4][5] Solution:

• Acidify the Mobile Phase: Add 0.5% to 1.0% Acetic Acid to your eluent (e.g., 60:40:1 Hexane/EtOAc/AcOH).[2][3][4][6][5] This suppresses ionization, keeping the molecule in its neutral form.[4][5]

• Check Sample Load: Overloading causes tailing.[2][3][4][5] Ensure your load is <5% of the silica mass.[3][5]

Q2: I cannot separate the 3-nitroaniline impurity from my product.

Diagnosis: 3-nitroaniline (starting material) is a weak base, while your product is a weak acid.[2][4][6][5] Their polarities can be frustratingly similar in neutral solvents.[2][3][4][5] Solution (The "Chemical Wash" Method): Do not rely solely on the column.[2][6][5]

• Dissolve crude in EtOAc.[2][3][4][5]

• Wash with 1M HCl (3x).[2][3][4][5] The basic 3-nitroaniline will be protonated and move to the aqueous layer.[3][5]

• Wash organic layer with brine, dry (

  ), and then proceed to chromatography.[2][3][4][6][5] The column will now only need to separate non-basic impurities.[3][4][5]

Q3: My product precipitates inside the column, stopping flow.

Diagnosis: You likely wet-loaded with DCM or minimal EtOAc, and as the hexane-rich mobile phase hit the band, the compound crashed out.[1][4][5] Solution:

• Immediate: Switch to a higher polarity solvent (100% EtOAc) to flush the column and recover the material.[2][6][5]

• Prevention: Switch exclusively to Dry Loading (see SOP Phase 1).

Visual Workflows

Workflow 1: Purification Logic Flow

Caption: Decision matrix for removing basic impurities (aniline) and handling acidic active methylene groups.

Workflow 2: Solubility & Loading Decision Tree

Caption: Criteria for selecting Dry Loading vs. Wet Loading to prevent column precipitation.

References

• Still, W. C.; Kahn, M.; Mitra, A. (1978).[2][4][6][5][8] "Rapid Chromatographic Techniques for Preparative Separation with Moderate Resolution." Journal of Organic Chemistry, 43(14), 2923–2925.[4][6][5][8]

• El-Gohary, N. M., et al. (2019).[2][3][4][6][5] "Synthesis and anti-inflammatory activity of some new 2-cyano-N-(substituted phenyl) acetamides." Journal of Applied Pharmaceutical Science. (Demonstrates synthesis and purification context for cyanoacetanilides).

• Reich, H. J. (2017).[2][3][4][6][5] "Flash Chromatography Tables and Protocols." University of Wisconsin-Madison Chemistry Department.[1][2][3][4][5] (Authoritative guide on solvent strength and loading).

Sources

• 1. chembk.com [chembk.com]
• 2. 2-cyano-N-(3-nitrophenyl)acetamide | C9H7N3O3 | CID 671257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Cyano-N-methylacetamide | C4H6N2O | CID 80622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Nitroaniline - Wikipedia [en.wikipedia.org]
• 5. rsc.org [rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. orgsyn.org [orgsyn.org]
• 8. Chromatography [chem.rochester.edu]

Technical Support Center: Monitoring the Synthesis of 2-Cyano-N-(3-nitrophenyl)acetamide by Thin-Layer Chromatography (TLC)

Welcome to the technical support center for monitoring the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to effectively utilize Thin-Layer Chromatography (TLC) for tracking reaction progress and troubleshooting common issues. As Senior Application Scientists, we provide not just procedural steps, but also the underlying scientific principles to empower your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the chemical reaction for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide?

The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide typically involves the acylation of 3-nitroaniline with a cyanoacetylating agent, most commonly ethyl cyanoacetate. The reaction proceeds via nucleophilic attack of the amino group of 3-nitroaniline on the carbonyl carbon of ethyl cyanoacetate, followed by the elimination of ethanol.

digraph "Reaction_Scheme" {
    graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial"];
    node [shape=plaintext, fontname="Arial"];

}

Caption:  Logic for optimizing TLC solvent polarity.

Problem 4: I see an unexpected spot on my TLC plate. 



Possible Cause 1: Presence of a side product.  The reaction may be producing unintended compounds. A common side product in reactions involving ethyl cyanoacetate is the hydrolysis of the ester to form cyanoacetic acid, especially if water is present.



Solution:  To identify the spot, you can try to run a TLC with a standard of the suspected side product if available. Cyanoacetic acid is significantly more polar than the other components and would likely have a very low Rf value.





Possible Cause 2: An impurity in the starting materials.  Commercial starting materials may contain impurities.



Solution:  Run a TLC of your starting materials (3-nitroaniline and ethyl cyanoacetate) individually to check for their purity.





Possible Cause 3: The reaction is incomplete.  The unexpected spot could be an intermediate.



Solution:  Continue to monitor the reaction over time to see if the intensity of the unexpected spot decreases while the product spot increases.





Experimental Protocols

TLC Monitoring Protocol



Prepare the TLC Chamber:  Line a developing chamber with filter paper and add the chosen mobile phase (e.g., 1:1 hexane:ethyl acetate) to a depth of about 0.5 cm. Close the chamber and allow the atmosphere to saturate for at least 15 minutes.



Prepare the TLC Plate:  Using a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate. Mark the lanes for your starting material (SM), co-spot (C), and reaction mixture (RM).



Spot the Plate: 



Dissolve a small amount of your starting material (3-nitroaniline) in a volatile solvent (e.g., ethyl acetate) and spot it on the "SM" lane.



Dilute a small aliquot of your reaction mixture with the same solvent and spot it on the "RM" lane.



On the "C" lane, first spot the starting material, and then, on the exact same spot, apply the reaction mixture.





Develop the Plate:  Carefully place the TLC plate in the saturated chamber, ensuring the baseline is above the solvent level. Close the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.



Visualize and Analyze:  Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp and circle them with a pencil. Calculate the Rf values for each spot.



Data Presentation

Compound
Expected Polarity
Expected Rf in 1:1 Hexane:Ethyl Acetate
Visualization Method(s)
3-Nitroaniline
High
Low to Moderate
UV (254 nm), p-Anisaldehyde stain, KMnO4 stain
Ethyl Cyanoacetate
Moderate
Moderate to High
KMnO4 stain (may be faint under UV)
2-Cyano-N-(3-nitrophenyl)acetamide
High
Low to Moderate
UV (254 nm), p-Anisaldehyde stain, KMnO4 stain
Cyanoacetic Acid (potential side product)
Very High
Very Low (close to baseline)
p-Anisaldehyde stain, KMnO4 stain

Note: Expected Rf values are relative and can vary based on the specific conditions.

References



Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. [https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/02%3A_Chromatography/2.03%3A_Thin_Layer_Chromatography_(TLC)/2.3F%3A_Visualizing_TLC_Plates]([Link]_ Chromatography_(TLC)/2.3F%3A_Visualizing_TLC_Plates)



Royal Society of Chemistry. (2017). Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter and Nitro Source. [Link]



University of Rochester, Department of Chemistry. Magic Formulas: TLC Stains. [Link]



CHEM 344 Thin Layer Chromatography. University of Wisconsin-La Crosse. [Link]



ChemicalDesk.com. (2011, June 28). TLC Stains Preparation. [Link]





Organic Syntheses. Cyanoacetamide. [Link]



Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 259-298. [Link]



University of Missouri-St. Louis. Thin Layer Chromatography (TLC). [Link]



MDPI. (2022). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. [Link]


Google Patents. A kind of synthetic method of 2-cyano-N-(2,4-dichloro-5-methoxyphenyl)acetamide.

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-cyano-N-(3-nitrophenyl)acetamide and 2-cyano-N-(4-nitrophenyl)acetamide

Introduction

In the landscape of pharmaceutical and materials science research, the nuanced reactivity of isomeric compounds can dictate their synthetic utility and biological activity. This guide provides an in-depth comparison of the reactivity of two such isomers: 2-cyano-N-(3-nitrophenyl)acetamide and 2-cyano-N-(4-nitrophenyl)acetamide. While structurally similar, the positional difference of the nitro group on the phenyl ring imparts distinct electronic characteristics, leading to significant variations in their chemical behavior. This document will explore these differences through a combination of theoretical principles and proposed experimental validations, offering a comprehensive resource for researchers in drug development and chemical synthesis.

The core of this analysis lies in the profound influence of the nitro group's electronic effects. As a potent electron-withdrawing group, its placement at the meta versus the para position differentially affects the electron density across the molecule. This guide will dissect how these electronic disparities modulate the acidity of the active methylene protons and the susceptibility of the amide and cyano functionalities to nucleophilic attack.

Chemical Structures and Electronic Effects

The isomeric relationship between 2-cyano-N-(3-nitrophenyl)acetamide and 2-cyano-N-(4-nitrophenyl)acetamide is the foundation of their differing reactivities.

Caption: Chemical structures of the meta and para isomers.

The nitro group exerts a strong electron-withdrawing effect through two primary mechanisms: the inductive effect (-I) and the resonance effect (-M).

• Inductive Effect (-I): This is a through-bond polarization effect that weakens with distance. Both isomers experience a similar inductive pull from the nitro group.

• Resonance Effect (-M): This involves the delocalization of electrons through the π-system of the benzene ring. Crucially, the resonance effect of the nitro group is only operative from the ortho and para positions.

In 2-cyano-N-(4-nitrophenyl)acetamide , the para-nitro group strongly withdraws electron density from the entire aromatic ring and, by extension, from the acetamide nitrogen through resonance. This delocalization significantly impacts the reactivity of the entire molecule. For 2-cyano-N-(3-nitrophenyl)acetamide , the nitro group at the meta position exerts its electron-withdrawing influence primarily through the inductive effect, with no resonance contribution involving the acetamide substituent. This fundamental electronic difference is the primary determinant of their differential reactivity.

Comparative Reactivity Analysis

The enhanced electron-withdrawing capacity of the para-nitro group in 2-cyano-N-(4-nitrophenyl)acetamide is predicted to lead to several key reactivity differences when compared to its meta counterpart.

Acidity of the Methylene Protons

The methylene protons (α-protons) situated between the cyano and carbonyl groups are acidic due to the electron-withdrawing nature of these adjacent functionalities. The acidity of these protons is expected to be greater in the para-isomer. The stronger electron withdrawal by the para-nitro group further polarizes the N-H bond of the amide and, through the conjugated system, increases the stability of the carbanion formed upon deprotonation of the α-carbon.

Predicted pKa values:

Compound	Predicted Relative pKa	Rationale
2-cyano-N-(3-nitrophenyl)acetamide	Higher	The meta-nitro group exerts a weaker electron-withdrawing effect on the acetamide moiety, leading to a less stable conjugate base upon deprotonation of the methylene group.
2-cyano-N-(4-nitrophenyl)acetamide	Lower	The strong resonance and inductive effects of the para-nitro group significantly stabilize the negative charge of the carbanion formed at the α-carbon, thereby increasing the acidity of the methylene protons. This is supported by the positive Hammett constant for a p-NO2 group (+0.78).[1]

Susceptibility to Hydrolysis

The amide bond in both isomers is susceptible to hydrolysis under both acidic and basic conditions. The rate of hydrolysis is anticipated to be faster for the para-isomer.

• Acid-Catalyzed Hydrolysis: The rate-determining step is typically the attack of water on the protonated carbonyl carbon. The electron-withdrawing para-nitro group will destabilize the protonated carbonyl intermediate to a greater extent than the meta-nitro group, potentially leading to a faster rate of hydrolysis.

• Base-Catalyzed Hydrolysis: The rate-determining step involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon. The para-nitro group's strong electron-withdrawing effect makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack. Studies on the hydrolysis of p-nitroacetanilide have shown it to be significantly faster than less activated acetanilides.[2][3]

Predicted Relative Hydrolysis Rates:

Condition	2-cyano-N-(3-nitrophenyl)acetamide	2-cyano-N-(4-nitrophenyl)acetamide
Acidic Hydrolysis	Slower	Faster
Basic Hydrolysis	Slower	Faster

Reactivity in Condensation Reactions

The active methylene group in these compounds can participate in various condensation reactions, such as the Knoevenagel condensation. The enhanced acidity of the methylene protons in 2-cyano-N-(4-nitrophenyl)acetamide suggests it will be more reactive in base-catalyzed condensation reactions. The formation of the requisite carbanion intermediate will occur more readily, leading to a faster reaction rate.

Proposed Experimental Protocols for Reactivity Comparison

To empirically validate the predicted reactivity differences, the following experimental protocols are proposed.

Protocol 1: Determination of Apparent pKa of Methylene Protons via UV-Vis Spectrophotometry

This experiment will determine the apparent pKa of the active methylene protons by observing the change in absorbance as a function of pH.

Methodology:

• Prepare stock solutions of 2-cyano-N-(3-nitrophenyl)acetamide and 2-cyano-N-(4-nitrophenyl)acetamide in a suitable solvent (e.g., DMSO).

• Prepare a series of buffer solutions with a pH range of 8-12.

• Add a small aliquot of the stock solution of each compound to each buffer solution to achieve a final concentration suitable for UV-Vis analysis.

• Record the UV-Vis spectrum of each solution.

• Plot the absorbance at a wavelength corresponding to the deprotonated species against pH.

• The pKa can be determined from the inflection point of the resulting sigmoidal curve.

Caption: Workflow for pKa determination.

Protocol 2: Comparative Kinetic Analysis of Basic Hydrolysis

This experiment will compare the rates of base-catalyzed hydrolysis of the two isomers by monitoring the reaction progress over time.

Methodology:

• Prepare standardized solutions of NaOH in a mixed solvent system (e.g., 50:50 ethanol:water).

• Prepare stock solutions of 2-cyano-N-(3-nitrophenyl)acetamide and 2-cyano-N-(4-nitrophenyl)acetamide in the same solvent system.

• Initiate the reaction by mixing the NaOH and acetamide solutions in a temperature-controlled cuvette within a UV-Vis spectrophotometer.

• Monitor the decrease in the absorbance of the starting material or the increase in the absorbance of the product (the corresponding nitroaniline) over time.

• Determine the pseudo-first-order rate constant (k_obs) from the slope of a plot of ln(A_t - A_∞) versus time.

• The second-order rate constant can be calculated by dividing k_obs by the concentration of NaOH.

Caption: Workflow for hydrolysis kinetics.

Synthesis of 2-cyano-N-(nitrophenyl)acetamides

A general and reliable method for the synthesis of these compounds is the condensation of the corresponding nitroaniline with ethyl cyanoacetate.[4]

General Synthesis Protocol:

• In a round-bottom flask, combine one equivalent of the respective nitroaniline (3-nitroaniline or 4-nitroaniline) and 1.2 equivalents of ethyl cyanoacetate.

• Heat the mixture, with stirring, at a temperature of 140-150 °C for 2-3 hours. The reaction can be monitored by thin-layer chromatography.

• Cool the reaction mixture to room temperature.

• Add ethanol to the reaction mixture and stir to induce crystallization.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure 2-cyano-N-(nitrophenyl)acetamide.

Conclusion

The seemingly minor positional change of the nitro group between 2-cyano-N-(3-nitrophenyl)acetamide and 2-cyano-N-(4-nitrophenyl)acetamide leads to predictable and significant differences in their chemical reactivity. The para-isomer, with its capacity for resonance-based electron withdrawal, is anticipated to exhibit a more acidic active methylene group and undergo hydrolysis and condensation reactions at a faster rate than the meta-isomer. The experimental protocols outlined in this guide provide a framework for the quantitative validation of these predictions. A thorough understanding of these reactivity differences is paramount for researchers and scientists, as it enables the rational design of synthetic routes and the informed selection of reagents for the development of novel chemical entities.

References

• BYJU'S. (2020, July 2). Preparation of p-Nitroacetanilide. [Link]

• Magritek. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. [Link]

• Scribd. (n.d.). Exp 4 - P-Nitro Acetanilide. [Link]

• L.S.College, Muzaffarpur. (2020, September 24). Thorpe reaction. [Link]

• TÜBİTAK Academic Journals. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. [Link]

• Organic Syntheses. (n.d.). cyanoacetamide. [Link]

• Scite.ai. (n.d.). Alkaline hydrolysis of p-nitroacetanilide and p-formylacetanilide. [Link]

• ResearchGate. (n.d.). Synthesis, and synthetic applications of cyanoacetamides. [Link]

• Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. [Link]

• ResearchGate. (n.d.). Cyano substituent effects on enol and enethiol acidity and basicity: The protonation and deprotonation of 3-hydroxy-2-propenenitrile and its thio analogue. [Link]

• Semantic Scholar. (n.d.). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. [Link]

• National Institutes of Health. (n.d.). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. [Link]

• Chemistry LibreTexts. (2021, July 31). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. [Link]

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• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Structural Validation of 2-Cyano-N-(3-nitrophenyl)acetamide by 13C NMR Spectroscopy

Introduction: Beyond the Synthesis—The Imperative of Structural Certainty

In the realm of drug development and materials science, the synthesis of a novel compound is but the first chapter of its story. The unequivocal confirmation of its molecular structure is the critical epilogue that validates all subsequent research. For a molecule like 2-cyano-N-(3-nitrophenyl)acetamide, with its distinct functional moieties—a nitrophenyl ring, an amide linkage, and a cyano group—a robust analytical approach is not just recommended; it is essential.

This guide provides an in-depth, experience-driven protocol for the structural validation of 2-cyano-N-(3-nitrophenyl)acetamide, focusing on Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy. We will move beyond a simple recitation of steps to explore the underlying principles, the rationale behind experimental choices, and a comparative analysis against other common spectroscopic techniques. Our objective is to equip researchers with a self-validating framework to achieve absolute confidence in their molecular architecture.

The Theoretical Cornerstone: Predicting the 13C NMR Signature

13C NMR spectroscopy is an exceptionally powerful tool for elucidating the carbon skeleton of an organic molecule.[1][2] Unlike 1H NMR, the low natural abundance (1.1%) of the 13C isotope means that 13C-13C coupling is statistically insignificant, resulting in a spectrum where each unique carbon atom typically produces a single, sharp signal under proton-decoupled conditions.[3][4] This simplifies the spectrum and provides a direct count of non-equivalent carbon environments.[5]

For 2-cyano-N-(3-nitrophenyl)acetamide, which possesses nine carbon atoms and lacks any element of symmetry, we confidently predict the appearance of nine distinct signals in the proton-decoupled 13C NMR spectrum. The chemical shift (δ) of each carbon is governed by its local electronic environment, primarily its hybridization state and the electronegativity of neighboring atoms.[6][7]

Let's dissect the molecule to predict the chemical shift regions for each carbon:

• Aromatic Carbons (C3-C8): These sp2-hybridized carbons typically resonate between 110 and 170 ppm.[8] The carbons directly attached to the electron-withdrawing nitro group (C5) and the amide nitrogen (C3) will be significantly deshielded (shifted downfield). The carbon bearing the nitro group (C5) is expected at a high chemical shift, potentially around 148 ppm, while the carbon attached to the amide nitrogen (C3) will also be downfield, likely near 140 ppm. The other aromatic carbons will appear in the 110-130 ppm range.

• Amide Carbonyl (C2): The carbonyl carbon of an amide group is highly deshielded due to the adjacent electronegative oxygen and nitrogen atoms. Its signal is expected in the 160-185 ppm region.[9][10] For this specific structure, a value around 162-165 ppm is a reasonable estimate.

• Cyano Carbon (C9): The sp-hybridized carbon of the nitrile group typically appears in the 110-120 ppm range.[8]

• Aliphatic Methylene Carbon (C1): This sp3-hybridized carbon is adjacent to two electron-withdrawing groups (the cyano and amide carbonyl groups), which will shift it downfield from a typical alkane carbon. A chemical shift in the range of 20-30 ppm is anticipated.

Annotated Molecular Structure for NMR Assignment

Below is the molecular structure with each carbon atom numbered to facilitate spectral assignment.

Caption: Numbering scheme for 2-cyano-N-(3-nitrophenyl)acetamide.

Experimental Protocol: A Self-Validating Workflow

Achieving a high-quality, interpretable 13C NMR spectrum requires meticulous attention to detail. This protocol is designed to maximize signal-to-noise while ensuring data accuracy.

Workflow Overview

Caption: Standard workflow for 13C NMR structural validation.

Step-by-Step Methodology

• Sample Preparation:

  • Rationale: The quality of the NMR spectrum is directly dependent on the quality of the sample. Proper concentration is crucial for 13C NMR due to its low sensitivity.

  • Procedure:

    • Accurately weigh 50-100 mg of the dried, purified 2-cyano-N-(3-nitrophenyl)acetamide.[11] This concentration provides a good balance between obtaining a strong signal in a reasonable time and avoiding issues with solution viscosity.[11]

    • Select an appropriate deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d6) is an excellent choice due to its ability to dissolve a wide range of polar and non-polar compounds.

    • In a small, clean vial, dissolve the sample in approximately 0.7 mL of DMSO-d6. This volume is optimal for standard 5 mm NMR tubes.[12]

    • Add an internal standard. Tetramethylsilane (TMS) is the conventional standard, defining the 0 ppm point on the chemical shift scale. Use a solvent that is pre-spiked with 0.03% TMS.

    • Ensure complete dissolution. If necessary, gently warm or vortex the vial.

    • Crucial Step: Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter that can degrade the magnetic field homogeneity and broaden spectral lines.

• NMR Data Acquisition:

  • Rationale: Acquisition parameters must be optimized to ensure all carbon signals, especially the slowly relaxing quaternary carbons, are detected with adequate signal-to-noise.[13]

  • Instrument: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

  • Typical Parameters:

    • Pulse Program: zgpg30 (or similar) which utilizes a 30° pulse angle with proton decoupling.

      • Causality: A smaller pulse angle (like 30°) instead of 90° allows for a shorter relaxation delay (D1), as it perturbs the spin system less, enabling faster data acquisition without completely saturating the signals of slowly relaxing nuclei (like quaternary carbons).[13]

    • Relaxation Delay (D1): 2.0 seconds. This delay, combined with the acquisition time, allows for sufficient (though not complete) relaxation of most carbon nuclei between pulses.

    • Acquisition Time (AQ): ~1.0-1.5 seconds.

    • Number of Scans (NS): 1024 to 4096 scans. The final number will depend on the sample concentration. More scans increase the signal-to-noise ratio, which is often necessary for 13C NMR.

    • Temperature: 298 K (25 °C).

• Data Processing and Interpretation:

  • Procedure:

    • Apply a Fourier transform to the acquired Free Induction Decay (FID).

    • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

    • Apply a baseline correction to obtain a flat, even baseline.

    • Calibrate the spectrum by setting the TMS peak to 0.0 ppm.

    • Identify the nine predicted peaks and record their chemical shifts.

    • Assign each peak to its corresponding carbon atom based on the theoretical predictions discussed earlier.

Data Summary and Validation

The experimental data should closely align with the predicted chemical shifts. This correspondence is the primary validation of the proposed structure.

Carbon Atom(s)	Predicted δ (ppm)	Expected Signal Type	Rationale for Assignment
C2 (C=O)	160 - 185	Quaternary (weak)	Amide carbonyl in a highly deshielded environment.[10]
C5 (C-NO2)	~148	Quaternary (weak)	Aromatic carbon directly attached to the strongly electron-withdrawing nitro group.
C3 (C-NH)	~140	Quaternary (weak)	Aromatic carbon attached to the amide nitrogen, deshielded.
C4, C6, C7, C8	110 - 130	Tertiary (strong)	Remaining aromatic carbons, with specific shifts depending on their position relative to the substituents.
C9 (CN)	110 - 120	Quaternary (weak)	Characteristic chemical shift for a nitrile carbon.[8]
C1 (CH2)	20 - 30	Secondary (strong)	Aliphatic carbon shifted downfield by adjacent cyano and carbonyl groups.

Comparative Analysis: An Integrated Spectroscopic Approach

While 13C NMR provides the definitive carbon framework, a truly rigorous structural elucidation integrates data from multiple analytical techniques.[14][15][16] Each method offers a unique and complementary piece of the structural puzzle.

Integrated Workflow for Structural Elucidation

Caption: An integrated approach combining multiple spectroscopic techniques.

Comparison of Key Techniques

Technique	Information Provided	Strengths	Limitations for this Molecule
13C NMR	Carbon skeleton, number of non-equivalent carbons.	Unambiguous count of carbon environments; highly sensitive to subtle structural changes.	Low sensitivity requires more sample and longer acquisition times; quaternary carbons can be weak.
1H NMR	Proton environment, connectivity (via coupling), integration gives proton ratios.	High sensitivity; fast acquisition; provides detailed connectivity information.	Aromatic region can be complex and overlapping; does not directly observe quaternary carbons.
Mass Spectrometry (MS)	Molecular weight, fragmentation patterns.	Extremely sensitive (requires very little sample); confirms elemental formula.	Does not provide direct information on atom connectivity; isomers are often indistinguishable.
Infrared (IR) Spectroscopy	Presence of specific functional groups (bonds).	Fast, simple, and provides a quick "fingerprint" of functional groups (e.g., C=O, N-H, NO2).	Provides no information on the overall molecular skeleton or connectivity.

Conclusion

The structural validation of 2-cyano-N-(3-nitrophenyl)acetamide by 13C NMR spectroscopy, when executed with a robust and well-understood protocol, provides definitive and trustworthy evidence of its carbon framework. By predicting the spectrum based on established chemical shift theory, meticulously preparing the sample, and optimizing acquisition parameters, one can confidently assign all nine unique carbon signals. When this powerful technique is used in concert with complementary methods such as 1H NMR, MS, and IR spectroscopy, the resulting data constitutes an unassailable confirmation of the molecular structure, paving the way for further research and development with absolute certainty.

References

• Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. [Link]

• Alishala, A. (n.d.). Structural elucidation of compounds using different types of spectroscopic techniques. Journal of Chemical and Pharmaceutical Sciences. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

• Structure Elucidation from Spectroscopic Data in Organic Chemistry. (2019, March 2). YouTube. [Link]

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• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. [Link]

• Compound Interest. (2015). A guide to 13C NMR chemical shift values. [Link]

• Chem Help ASAP. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy. YouTube. [Link]

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• Fujisawa, T., et al. (2023). Spectroscopic Validation of Crystallographic Structures of a Protein Active Site by Chiroptical Spectroscopy. PubMed. [Link]

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• SpectraBase. (n.d.). Acetamide. [Link]

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• University of Maryland, Baltimore County. (n.d.). Stepbystep procedure for NMR data acquisition. [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. [Link]

• Wiley Analytical Science. (2016, January 15). Structure Elucidation in Organic Chemistry. [Link]

• Marinković, A. D., et al. (n.d.). SUBSTITUENT EFFECT ON IR, 1H- AND 13C-NMR SPECTRAL DATA IN N-(SUBSTITUTED PHENYL)-2-CYANOACETAMIDES. CORE. [Link]

• ResearchGate. (n.d.). a) The 1 H NMR and b) 13 C NMR spectra of the o-acetamide. [Link]

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• University College London. (n.d.). Sample Preparation. [Link]

• University of Puget Sound. (n.d.). 13C-NMR. [Link]

• National Institutes of Health. (n.d.). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. [Link]

• University of Notre Dame NMR Facility. (n.d.). Sample Preparation and Positioning. [Link]

• University of Wisconsin-Madison. (n.d.). Summary of C13-NMR Interpretation. [Link]

• Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. [Link]

• Royal Society of Chemistry. (2018, September 28). Chapter 5: Acquiring 1 H and 13 C Spectra. [Link]

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• ScienceDirect. (n.d.). Variable temperature 1H and 13C NMR study of restricted rotation in N,N-bis(2-hydroxyethyl)acetamide. [Link]

• University of Alberta. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. [Link]

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comparative study of cyanoacetamide derivatives in drug discovery

Executive Summary

In the landscape of modern drug discovery, cyanoacetamide (

) has emerged as a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. Unlike its structural analogs (malononitrile or ethyl cyanoacetate), cyanoacetamide possesses a unique dual-reactivity profile: the active methylene group facilitates condensation, while the amide group offers critical hydrogen-bonding motifs essential for receptor-ligand binding.

This guide objectively compares cyanoacetamide-derived heterocycles (specifically 2-amino-3-cyanopyridines and quinolines ) against standard-of-care therapeutics in oncology (EGFR inhibitors) and infectious disease (Fluoroquinolones).

Part 1: Synthetic Efficiency & Scaffold Versatility

The primary advantage of cyanoacetamide in medicinal chemistry is its ability to participate in Multi-Component Reactions (MCRs) . This section compares the synthetic efficiency of cyanoacetamide-based MCRs against classical linear synthesis and alternative active methylene compounds.

Comparative Analysis: Reactivity Profiles

Precursor	Active Groups	Primary Heterocycle Output	Synthetic Advantage	Limitation
Cyanoacetamide	Nitrile, Amide, Active Methylene	Pyridines, Quinolines, Pyrimidines	High: Amide group remains in final product, offering H-bond donor/acceptor sites.	Lower reactivity than malononitrile due to amide resonance.
Malononitrile	Two Nitriles, Active Methylene	Pyridines, Pyrans	Medium: Highly reactive; forms dinitriles.	Lack of amide group limits H-bonding diversity in the final pharmacophore.
Ethyl Cyanoacetate	Nitrile, Ester, Active Methylene	Coumarins, Pyridones	Medium: Good for lactam/lactone formation.	Ester hydrolysis often required post-synthesis; slower reaction rates.

Workflow Visualization: The One-Pot Advantage

The following diagram illustrates the "Gewald-type" or MCR approach used to generate 2-amino-3-cyanopyridines, contrasting it with the linear approach.

Caption: Comparison of stepwise linear synthesis versus the accelerated One-Pot Multicomponent Reaction (MCR) for generating cyanoacetamide derivatives.

Part 2: Therapeutic Performance - Oncology (EGFR Inhibition)

Cyanoacetamide derivatives, particularly thiazolyl-pyrazolines and quinoline-3-carbonitriles , have shown potent inhibition of Epidermal Growth Factor Receptor (EGFR), a key target in Non-Small Cell Lung Cancer (NSCLC).

Mechanistic Hypothesis

The cyanoacetamide moiety often evolves into a pyridine or pyrimidine ring that mimics the adenine ring of ATP, allowing the molecule to lodge into the ATP-binding pocket of the EGFR kinase domain. The residual amide or nitrile groups form crucial hydrogen bonds with residues like Met793 or Cys797 .

Data Comparison: Derivatives vs. Standard Inhibitors

Data aggregated from recent bioassay studies (2020-2024) targeting EGFR-overexpressing cell lines (e.g., MCF-7, A549).

Compound Class	Target	IC50 (Kinase Inhibition)	IC50 (MCF-7 Cytotoxicity)	Selectivity Index (SI)
Erlotinib (Standard)	EGFR (WT)	40 nM	4.80 µM	High
Gefitinib (Standard)	EGFR (WT)	29.16 nM	~5.0 µM	High
Cyano-Thiazolyl Hybrid (Comp VI)	EGFR / HER2	60 nM	0.227 µM	Very High
4-Fluorophenyl Quinazoline (Comp VIII)	EGFR	37.66 nM	1.44 µM	Moderate
Cyano-Pyridine Derivative (3g)	VEGFR-2	N/A	< 1.0 µM	High

Key Insight: While some cyanoacetamide derivatives show slightly higher IC50 values for the isolated enzyme compared to Gefitinib, they often exhibit superior cellular cytotoxicity (lower IC50 in MCF-7). This suggests enhanced membrane permeability or multi-target efficacy (e.g., dual EGFR/HER2 inhibition).

Part 3: Therapeutic Performance - Antimicrobial[1]

In the era of multidrug resistance, cyanoacetamide derivatives are being engineered to mimic Fluoroquinolones (e.g., Ciprofloxacin). The mechanism typically involves the inhibition of DNA Gyrase (Topoisomerase II) .

Performance vs. Ciprofloxacin

Recent studies on "Ciprofloxacin-Hybrid" molecules (where the C7 position is modified using cyanoacetamide-derived pyrimidines) reveal extended spectra of activity.

Organism	Ciprofloxacin (MIC µM)	Cyanoacetamide-Hybrid 121 (MIC µM)	Interpretation
E. coli (Gram -)	0.15 - 3.25	0.06	Hybrid is 2-5x more potent
S. aureus (Gram +)	0.50	0.12	Hybrid is ~4x more potent
P. aeruginosa	1.0 - 2.0	0.25	Superior efficacy against resistant strains

Part 4: Mechanism of Action (Signaling Pathway)

The following visualization details the EGFR signaling cascade and identifies the precise intervention point for cyanoacetamide-derived kinase inhibitors.

Caption: Mechanism of Action: Cyanoacetamide derivatives act as ATP-competitive inhibitors within the intracellular kinase domain of EGFR, halting the RAS-RAF-MEK-ERK proliferation cascade.

Part 5: Experimental Protocol

Protocol: Microwave-Assisted Synthesis of 2-Amino-3-Cyanopyridines

Objective: To synthesize a library of 2-amino-3-cyanopyridines via a One-Pot MCR. Scale: 2 mmol

Materials:

• Aromatic Aldehyde (2 mmol)[1][2][3]

• Methyl Ketone (e.g., Acetophenone) (2 mmol)

• Malononitrile or Cyanoacetamide (2 mmol) (Note: Malononitrile is often used with ammonium acetate to generate the pyridine ring, but cyanoacetamide can be used directly with specific chalcones).

• Ammonium Acetate (3 mmol)[3]

• Ethanol (95%)[1][3]

• Microwave Reactor (or Reflux setup)[3]

Methodology:

• Reagent Mixing: In a 25 mL dry flask, combine the aldehyde, methyl ketone, malononitrile, and ammonium acetate.

• Catalysis: Add a catalytic amount of piperidine (3-5 drops) if not using microwave irradiation. For microwave, no solvent or minimal ethanol is required.

• Reaction:

  • Method A (Microwave): Irradiate at 300W for 2-5 minutes. Monitor via TLC (Hexane:Ethyl Acetate 3:1).

  • Method B (Reflux): Reflux in ethanol for 2-4 hours.

• Work-up: Cool the mixture to room temperature. The product typically precipitates out.

• Purification: Filter the solid precipitate. Wash with cold ethanol (2 x 5 mL) to remove unreacted starting materials. Recrystallize from hot ethanol/DMF mixture.

• Validation:

  • IR: Look for Nitrile peak (

    ) at ~2210 cm⁻¹ and Amino doublet ( ) at ~3300-3400 cm⁻¹.

  • 1H NMR: Confirm the disappearance of aldehyde proton (~10 ppm) and appearance of pyridine protons.

References

• Batran, R. Z., et al. (2021). Dual kinase inhibition of EGFR/HER2: design, synthesis and molecular docking of thiazolylpyrazolyl-based aminoquinoline derivatives as anticancer agents.[4] ChemistrySelect. [4]

• George, R. F., et al. (2019). Synthesis and anti-proliferative activity of some new quinoline based 4, 5-dihydropyrazoles and their thiazole hybrids as EGFR inhibitors.[4] Bioorganic Chemistry. [4]

• Mphahlele, M. J., et al. (2017). Synthesis and in vitro cytotoxicity of the 4-(halogenoanilino)-6-bromoquinazolines and their 6-(4-fluorophenyl) substituted derivatives as potential inhibitors of EGFR tyrosine kinase.[4] Pharmaceuticals.[1][4][5][6]

• Cardoso-Ortiz, J., et al. (2022). Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives: A Review. Molecules.

• Ghorab, M. M., et al. (2017). Synthesis of cyanoacetamide derivatives and their biological evaluation. ResearchGate.

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• 6. Cyanoacetamides (IV): Versatile One-Pot Route to 2-quinoline-3-carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

spectroscopic data for 2-cyano-N-(3-nitrophenyl)acetamide (IR, NMR, MS)

An In-Depth Technical Guide to the Spectroscopic Analysis of 2-cyano-N-(3-nitrophenyl)acetamide

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for 2-cyano-N-(3-nitrophenyl)acetamide, a molecule of interest in medicinal chemistry and materials science. As direct, published spectra for this specific compound are not widely available, this document leverages foundational spectroscopic principles and comparative data from structural analogs to present a predictive yet robust characterization. This approach is designed to equip researchers, scientists, and drug development professionals with the necessary insights to identify, characterize, and utilize this compound effectively.

The guide is structured to provide not just data, but a deeper understanding of the causal relationships between molecular structure and spectral output. We will explore the expected Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, contextualized by comparisons with its close isomer, 2-cyano-N-(4-nitrophenyl)acetamide, and the parent compound, 2-cyanoacetamide.

Synthesis and Rationale

To perform any spectral analysis, a pure sample of the target compound is required. The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide is logically achieved through the acylation of 3-nitroaniline with a suitable cyanoacetylating agent.

Proposed Synthetic Protocol:

• Reactant Preparation : In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 3-nitroaniline in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Acylation : Cool the solution in an ice bath (0 °C). Add 1.1 equivalents of cyanoacetyl chloride dropwise with constant stirring. The slight excess of the acylating agent ensures the complete consumption of the starting aniline.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir for 2-4 hours. Progress can be monitored by Thin Layer Chromatography (TLC) until the starting 3-nitroaniline spot disappears.

• Workup and Purification : Upon completion, the reaction mixture is quenched with a saturated sodium bicarbonate solution to neutralize excess acid. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude solid is then purified by recrystallization from an ethanol/water mixture to yield the final product.

This standard procedure is a reliable method for forming amide bonds and is expected to produce 2-cyano-N-(3-nitrophenyl)acetamide in good yield and purity.

Infrared (IR) Spectroscopy Analysis

IR spectroscopy is a powerful, non-destructive technique for identifying the functional groups within a molecule. The vibrational frequencies of specific bonds provide a unique "fingerprint" of the compound.

Expected IR Data for 2-cyano-N-(3-nitrophenyl)acetamide:

The key to interpreting the IR spectrum lies in recognizing the characteristic absorption bands for each functional group present in the molecule: the secondary amide, the nitrile, the nitro group, and the aromatic ring.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Rationale and Comparative Insights
N-H Stretch (Amide)	3350 - 3250	Strong	This sharp peak is characteristic of a secondary amide N-H bond. Its position can be influenced by hydrogen bonding.
Aromatic C-H Stretch	3100 - 3000	Medium-Weak	Appears just above the 3000 cm⁻¹ line, confirming the presence of sp² C-H bonds.[1]
Aliphatic C-H Stretch	2980 - 2850	Medium-Weak	The methylene (-CH₂-) group's C-H bonds will absorb just below 3000 cm⁻¹.
C≡N Stretch (Nitrile)	2260 - 2240	Medium, Sharp	The nitrile group gives a very distinct, sharp peak in a relatively clean region of the spectrum.[2]
C=O Stretch (Amide I)	1700 - 1660	Strong	This is one of the most intense peaks in the spectrum, characteristic of the amide carbonyl. For comparison, the IR spectrum of 2-cyanoacetamide shows a C=O stretch around 1670 cm⁻¹.
N-H Bend (Amide II)	1570 - 1515	Strong	This peak arises from the coupling of the N-H bending and C-N stretching vibrations.
NO₂ Asymmetric Stretch	1550 - 1510	Strong	The nitro group gives two strong, characteristic peaks. This is the higher frequency asymmetric stretch.
Aromatic C=C Bends	1600 - 1450	Medium-Weak	Multiple sharp peaks in this region are indicative of the benzene ring.
NO₂ Symmetric Stretch	1370 - 1330	Strong	This is the lower frequency symmetric stretch of the nitro group.

Experimental Protocol: Acquiring an FT-IR Spectrum

• Sample Preparation (KBr Pellet) : Mix ~1-2 mg of the finely ground, dry sample with ~100-200 mg of spectroscopic grade potassium bromide (KBr).

• Pellet Formation : Transfer the mixture to a pellet press and apply pressure (approx. 8-10 tons) for several minutes to form a transparent or semi-transparent disc.

• Data Acquisition : Place the KBr pellet in the sample holder of an FT-IR spectrometer.

• Background Scan : Run a background scan with an empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Scan : Run the sample scan. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing : The resulting spectrum is processed (baseline correction, if necessary) and plotted as transmittance (%) versus wavenumber (cm⁻¹).

Workflow for IR Spectral Analysis

Caption: Workflow for FT-IR analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR reveals the number of different types of protons and their neighboring environments, while ¹³C NMR shows the number of different types of carbon atoms.

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)

The solvent choice, DMSO-d₆, is common for N-arylacetamides due to their good solubility and its ability to prevent the exchange of the amide N-H proton, allowing it to be observed.

Proton	Predicted Shift (δ, ppm)	Multiplicity	Integration	Rationale and Comparative Insights
Amide N-H	10.5 - 11.0	Singlet (s)	1H	The amide proton is highly deshielded and appears as a broad singlet. Its chemical shift is concentration and temperature-dependent.
Aromatic H (C2)	~8.5	Singlet (t-like)	1H	This proton is ortho to the nitro group and meta to the amide, experiencing strong deshielding. It will appear as a triplet or singlet-like peak.
Aromatic H (C6)	~8.1	Doublet of Doublets (dd)	1H	This proton is ortho to the amide and meta to the nitro group. The ortho coupling to H5 and meta coupling to H4 will result in a dd.
Aromatic H (C4)	~7.9	Doublet of Doublets (dd)	1H	This proton is ortho to the nitro group and meta to the amide. For comparison, in 3'-nitroacetanilide, the protons ortho to the nitro group appear around 7.9-8.6 ppm.[3]
Aromatic H (C5)	~7.6	Triplet (t)	1H	This proton is meta to both substituents and will be split into a triplet by its two ortho neighbors (H4 and H6).
Methylene -CH₂-	~3.8	Singlet (s)	2H	These protons are adjacent to both a carbonyl and a nitrile group, leading to a downfield shift. They appear as a singlet as there are no adjacent protons. In 2-cyanoacetamide, this peak is at 3.58 ppm in DMSO-d₆.[4]

Comparison with 2-cyano-N-(4-nitrophenyl)acetamide : In the 4-nitro isomer, the aromatic region is simpler due to molecular symmetry, showing two distinct doublets, a classic A₂B₂ pattern.[5] The lack of symmetry in the 3-nitro isomer results in a more complex pattern with four distinct aromatic signals, making NMR a definitive tool for distinguishing between the two.

Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆)

Carbon	Predicted Shift (δ, ppm)	Rationale
Amide C=O	165 - 168	The carbonyl carbon is significantly deshielded.
Aromatic C (C3-NO₂)	~148	The carbon directly attached to the nitro group is highly deshielded.
Aromatic C (C1-NH)	~140	The carbon attached to the nitrogen is also significantly deshielded.
Nitrile C≡N	116 - 118	The nitrile carbon has a characteristic chemical shift in this region.
Aromatic C (C5)	~130
Aromatic C (C6)	~125
Aromatic C (C2)	~118
Aromatic C (C4)	~115
Methylene -CH₂-	25 - 30	The aliphatic carbon is the most shielded in the molecule.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation : Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

• Standard Addition : Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Instrument Setup : Place the NMR tube in the spectrometer. The instrument is tuned and the magnetic field is shimmed to ensure homogeneity.

• ¹H NMR Acquisition : Acquire the ¹H spectrum using a standard pulse sequence. Key parameters include spectral width, acquisition time, and number of scans.

• ¹³C NMR Acquisition : Acquire the ¹³C spectrum. Due to the low natural abundance of ¹³C, more scans are required, and proton decoupling is used to simplify the spectrum to singlets.

• Data Processing : The raw data (Free Induction Decay, FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to TMS.

Workflow for NMR Spectral Analysis

Caption: Workflow for NMR analysis.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and elucidation of its structure.

Predicted Mass Spectrum (Electron Ionization - EI)

The molecular formula of 2-cyano-N-(3-nitrophenyl)acetamide is C₉H₇N₃O₃. The molecular weight is 205.17 g/mol .[6][7]

• Molecular Ion (M⁺·) : An odd molecular weight of 205 is expected. According to the Nitrogen Rule, a compound with an odd number of nitrogen atoms (3 in this case) will have an odd nominal molecular mass, which is consistent.[8] The M⁺· peak at m/z = 205 should be clearly visible. Aromatic nitro compounds generally show a stable molecular ion.[9]

• Key Fragmentation Pathways : The fragmentation is dictated by the weakest bonds and the formation of stable ions or neutral losses.

m/z	Proposed Fragment	Fragmentation Pathway
205	[M]⁺·	Molecular Ion
159	[M - NO₂]⁺	Loss of a nitro radical (·NO₂), a common fragmentation for nitroaromatics.[10]
138	[O=C=N-C₆H₄-NO₂]⁺·	Cleavage of the C-C bond between the methylene and carbonyl groups (α-cleavage).
122	[H₂N-C₆H₄-NO₂]⁺·	McLafferty-type rearrangement followed by cleavage of the amide bond, loss of ketene (CH₂=C=O).
92	[C₆H₄O]⁺·	Loss of NO₂ followed by loss of HCN from the aniline fragment.
68	[NC-CH₂-C=O]⁺	Cleavage of the amide C-N bond to form the cyanoacetyl cation.

Experimental Protocol: EI-MS Data Acquisition

• Sample Introduction : A small amount of the sample is introduced into the ion source, often via a direct insertion probe or after separation by Gas Chromatography (GC).

• Ionization : The sample is bombarded with high-energy electrons (~70 eV), causing ionization and fragmentation.

• Mass Analysis : The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their m/z ratio.

• Detection : An electron multiplier detects the ions, generating a signal proportional to their abundance.

• Spectrum Generation : The instrument software plots the relative abundance of ions versus their m/z ratio to create the mass spectrum.

Predicted Fragmentation Pathway

Caption: Predicted EI-MS fragmentation pathway.

Conclusion

This guide provides a detailed, predictive framework for the spectroscopic characterization of 2-cyano-N-(3-nitrophenyl)acetamide. By synthesizing data from structurally related compounds and first principles, we have established the expected key features in its IR, NMR, and MS spectra.

• IR spectroscopy will confirm the presence of N-H, C=O, C≡N, and NO₂ functional groups.

• NMR spectroscopy is crucial for confirming the meta-substitution pattern on the aromatic ring, a feature that clearly distinguishes it from its 4-nitro isomer.

• Mass spectrometry will verify the molecular weight and provide structural information through predictable fragmentation patterns, including the characteristic loss of the nitro group.

The protocols and comparative data herein serve as a robust, self-validating system for any researcher working with this compound, ensuring accurate identification and a solid foundation for further studies in drug development and materials science.

References

• Al-Hourani, B. J., Al-Awaida, W. A., & El-Huneidi, F. A. (2022). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank, 2022(2), M1371. [Link]

• NIST. (n.d.). Acetamide, 2-cyano-. In NIST Chemistry WebBook. U.S. Secretary of Commerce on behalf of the U.S.A. [Link]

• ChemBK. (2024). 2-cyano-N-(4-nitrophenyl)acetamide. [Link]

• PubChem. (n.d.). 2-cyano-N-(4-nitrophenyl)acetamide. National Center for Biotechnology Information. [Link]

• Ilić, N., et al. (2010). EI/MS/MS spectra of N-monosubstituted cyanoacetamides. Chemical Industry and Chemical Engineering Quarterly, 16(4), 387-397. [Link]

• PubChem. (n.d.). 2-cyano-N-(3-nitrophenyl)acetamide. National Center for Biotechnology Information. [Link]

• Chemistry Steps. (n.d.). Interpreting IR Spectra. [Link]

• Schmidt, A. C., et al. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds... Rapid Communications in Mass Spectrometry, 20(15), 2293-302. [Link]

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Clark, C. C. R., & Hayden, T. D. (2000). The Nitrogen Rule. In The Encyclopedia of Mass Spectrometry (Vol. 1, pp. 156-158). Elsevier. [Link]

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• 4. 2-Cyanoacetamide(107-91-5) 1H NMR spectrum [chemicalbook.com]
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• 10. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Purity Assessment: Synthesized 2-cyano-N-(3-nitrophenyl)acetamide versus a Reference Standard

For the attention of: Researchers, scientists, and drug development professionals.

In the landscape of pharmaceutical development and materials science, the meticulous verification of a synthesized compound's purity is not merely a quality control step; it is the bedrock upon which reliable and reproducible research is built. This guide provides an in-depth comparative analysis of a newly synthesized batch of 2-cyano-N-(3-nitrophenyl)acetamide against a commercially procured reference standard. We will navigate the synthesis, the critical process of qualifying a reference standard in the absence of a certified source, and a multi-pronged analytical approach to rigorously assess purity.

The Synthesis Pathway and Anticipated Impurities

The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide was achieved through the amidation of 3-nitroaniline with ethyl cyanoacetate. This reaction, while straightforward, presents a landscape of potential impurities that necessitate a robust analytical strategy for their detection and quantification.

Reaction Scheme:

Potential Impurities:

• Unreacted Starting Materials: Residual 3-nitroaniline and ethyl cyanoacetate.

• By-products: Di-acylated 3-nitroaniline, and potential products from the self-condensation of ethyl cyanoacetate.

• Degradation Products: Hydrolysis of the amide or nitrile functional groups under certain pH and temperature conditions.

Understanding these potential impurities is crucial as it informs the selection and optimization of our analytical methods to ensure they are fit for purpose.

Qualification of the Reference Standard

The qualification protocol is designed to unequivocally confirm the identity and purity of the candidate reference standard. This is a self-validating system where the convergence of data from multiple, independent analytical techniques provides a high degree of confidence.

A Comparative Guide to the Synthetic Routes of 2-cyano-N-(3-nitrophenyl)acetamide

Introduction: The Significance of 2-cyano-N-(3-nitrophenyl)acetamide in Modern Drug Discovery

2-cyano-N-(3-nitrophenyl)acetamide is a key chemical intermediate, valued for its versatile reactive sites that allow for the construction of a variety of heterocyclic compounds. These subsequent molecules are of significant interest in medicinal chemistry and drug development. The efficiency, scalability, and environmental impact of the synthetic route to this intermediate are therefore critical considerations for any research and development program. This guide provides a comprehensive comparison of the primary synthetic routes to 2-cyano-N-(3-nitrophenyl)acetamide, offering detailed experimental protocols and a critical evaluation of each method's merits and drawbacks to inform your synthetic strategy.

Comparative Analysis of Synthetic Methodologies

The synthesis of 2-cyano-N-(3-nitrophenyl)acetamide is primarily achieved through the formation of an amide bond between 3-nitroaniline and a cyanoacetyl moiety. The choice of the cyanoacetylating agent and the reaction conditions define the two main alternative routes. We will explore the direct condensation with ethyl cyanoacetate under various conditions and the coupling reaction with cyanoacetic acid.

Parameter	Route 1A: Fusion Method	Route 1B: Green Solvent-Free	Route 2: DCC/DMAP Coupling
Cyanoacetylating Agent	Ethyl Cyanoacetate	Ethyl Cyanoacetate	Cyanoacetic Acid
Key Reagents/Catalysts	None (thermal)	KF-Alumina	DCC, DMAP
Solvent	None	None	Anhydrous DMF
Temperature	~150 °C	Room Temperature	0 °C to Room Temperature
Reaction Time	1-2 hours	1-3 hours	12-24 hours
Reported Yields	Moderate to High	High (typically 85-95%)	High (typically >90%)
Work-up/Purification	Recrystallization	Filtration, washing	Filtration, aqueous work-up, chromatography
Cost-Effectiveness	High (reagent economy)	High (reagent & energy economy)	Moderate (cost of coupling agents)
Environmental Impact	Moderate (high energy)	Low (no solvent, low energy)	Moderate (solvent waste, by-products)
Scalability	Moderate (heat transfer)	High	Moderate (by-product removal)

Route 1: Direct Condensation of 3-Nitroaniline with Ethyl Cyanoacetate

This approach is the most direct method for the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide, involving the nucleophilic attack of the amino group of 3-nitroaniline on the carbonyl carbon of ethyl cyanoacetate, with the subsequent elimination of ethanol. The primary variables in this route are the use of heat and solvents.

Mechanism of Amide Formation

Caption: Nucleophilic acyl substitution mechanism.

Route 1A: The Fusion Method (Solvent-Free, High Temperature)

The fusion method is a classical, solvent-free approach that relies on high temperatures to drive the reaction to completion. This method is often praised for its simplicity and atom economy.[1]

• In a round-bottom flask equipped with a short air condenser, combine 3-nitroaniline (1.0 eq) and ethyl cyanoacetate (1.5 eq).

• Heat the mixture in an oil bath at 150 °C for 1-2 hours. The reaction mixture will become a homogenous melt and then may begin to solidify as the product forms.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature. The solidified mass is the crude product.

• Recrystallize the crude solid from ethanol to yield pure 2-cyano-N-(3-nitrophenyl)acetamide.

• Expertise & Experience: The key to this method is careful temperature control. Overheating can lead to decomposition and discoloration of the product. The excess of ethyl cyanoacetate is used to ensure complete consumption of the aniline and can be removed during recrystallization.

• Trustworthiness: While simple, this method's reliance on high temperature can sometimes lead to inconsistent results if not carefully controlled. The progress should be monitored to avoid excessive heating times.

• Advantages:

  • Economical: The reagents are relatively inexpensive, and the absence of solvent reduces cost and waste.[1]

  • Simple Setup: Requires minimal specialized equipment.

• Disadvantages:

  • High Energy Consumption: The high temperature requirement is not ideal for green chemistry principles.

  • Potential for By-products: Thermal degradation can occur, potentially complicating purification.

  • Scalability Concerns: Efficient and uniform heat transfer can be challenging on a large scale.

Route 1B: Green, Solvent-Free Synthesis at Room Temperature

Recent advancements in green chemistry have led to the development of solvent-free methods that proceed at ambient temperatures, often with the aid of a solid catalyst.

• In a mortar, thoroughly grind 3-nitroaniline (1.0 eq), ethyl cyanoacetate (1.1 eq), and KF-Alumina (0.2 g per 1 g of aniline).

• Transfer the mixture to a flask and stir at room temperature for 1-3 hours.

• Monitor the reaction by TLC.

• Upon completion, add water to the reaction mixture and stir.

• Collect the solid product by filtration, wash with water, and dry to obtain 2-cyano-N-(3-nitrophenyl)acetamide.

• Expertise & Experience: The efficiency of this reaction depends on the thorough mixing of the reactants and the activity of the catalyst. The catalyst can often be filtered off and reused, adding to the green credentials of this method.

• Trustworthiness: This method is generally reliable and reproducible, with the primary variable being the quality of the catalyst.

• Advantages:

  • Environmentally Friendly: Avoids the use of hazardous solvents and high temperatures.[2]

  • High Yields: Often provides higher yields compared to the fusion method due to milder conditions.[2]

  • Operational Simplicity: Simple procedure with an easy work-up.

• Disadvantages:

  • Catalyst Dependent: The reaction's success is contingent on the preparation and activity of the catalyst.

Route 2: Coupling of 3-Nitroaniline with Cyanoacetic Acid

This alternative route utilizes cyanoacetic acid as the acyl donor. As the carboxylic acid is less reactive than the ester, a coupling agent is required to activate it for amidation. Dicyclohexylcarbodiimide (DCC) in the presence of 4-N,N-dimethylaminopyridine (DMAP) is a common choice for this transformation.[1]

Mechanism of DCC/DMAP Coupling

Caption: DCC/DMAP-mediated amide bond formation.

• Dissolve cyanoacetic acid (1.1 eq) and 4-N,N-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous N,N-dimethylformamide (DMF) in a flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of dicyclohexylcarbodiimide (DCC, 1.2 eq) in anhydrous DMF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 3-nitroaniline (1.0 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, filter off the precipitated dicyclohexylurea (DCU) by-product.

• Dilute the filtrate with ethyl acetate and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Expertise & Experience: This method is a staple in peptide synthesis and is highly effective for forming amide bonds, especially with less reactive anilines. The main challenge is the removal of the dicyclohexylurea (DCU) by-product, which is often not fully insoluble and may require chromatographic purification.

• Trustworthiness: This is a very reliable and high-yielding method, though it is more labor-intensive than the direct condensation approaches.

• Advantages:

  • High Yield and Purity: Generally provides excellent yields of high-purity product after purification.

  • Mild Conditions: The reaction proceeds at room temperature, avoiding thermal degradation.

• Disadvantages:

  • Cost: DCC and DMAP are more expensive than ethyl cyanoacetate.

  • By-product Removal: The DCU by-product can be difficult to remove completely without chromatography.

  • Waste Generation: The use of a stoichiometric coupling agent and solvents results in more waste compared to solvent-free methods.

  • Safety: DCC is a potent allergen and sensitizer.

Conclusion and Recommendations

For the synthesis of 2-cyano-N-(3-nitrophenyl)acetamide, the choice of route depends on the specific priorities of the laboratory.

• For cost-effectiveness and simplicity on a smaller scale , the Fusion Method (Route 1A) is a viable option, provided that careful temperature control is exercised.

• For environmentally conscious synthesis, scalability, and high yields with simple work-up , the Green, Solvent-Free Catalytic Method (Route 1B) is highly recommended. It represents a modern, efficient, and sustainable approach.

• For guaranteed high purity and yield, especially when dealing with challenging substrates or on a discovery chemistry scale where purification is routine , the DCC/DMAP Coupling Method (Route 2) is a reliable choice, despite its higher cost and more complex work-up.

Ultimately, for process development and large-scale synthesis, the catalytic solvent-free approach (Route 1B) presents the most compelling combination of efficiency, cost-effectiveness, and environmental responsibility.

References

• Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(3), 259-286. Available at: [Link]

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-118. Available at: [Link]

• Al-Zaydi, K. M. (2017). Synthesis of a novel heterocyclic scaffold utilizing 2-cyano-N-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl) acetamide. Journal of Saudi Chemical Society, 21(Supplement 1), S277-S284. Available at: [Link]

• El-Sayed, N. N. E., et al. (2025). Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. Mediterranean Journal of Medical Research. Available at: [Link]

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• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Structural Analysis of 2-cyano-N-(3-nitrophenyl)acetamide: From Spectroscopic Inference to Crystallographic Certainty

For researchers and professionals in drug development and materials science, the precise determination of a molecule's three-dimensional structure is non-negotiable. The arrangement of atoms in space, the conformation of flexible groups, and the network of intermolecular interactions dictate a compound's physical properties, its biological activity, and its suitability for a given application. This guide provides an in-depth comparison of analytical techniques for the structural elucidation of 2-cyano-N-(3-nitrophenyl)acetamide, a molecule featuring key functional groups relevant to medicinal chemistry and organic synthesis.

While a suite of analytical tools can provide crucial pieces of the structural puzzle, we will demonstrate why single-crystal X-ray crystallography stands as the definitive method for unambiguous structural assignment. This guide will explain the causality behind experimental choices, present self-validating protocols, and ground its claims in authoritative references, offering a comprehensive workflow from synthesis to final structural analysis.

Part 1: A Multi-Technique Approach to Structural Elucidation

Before proceeding to the exacting detail of X-ray diffraction, a foundational characterization using a combination of spectroscopic and computational methods is essential. These techniques confirm the molecule's identity, purity, and likely conformation, providing a robust framework for interpreting the final crystal structure.

Initial Characterization: The Spectroscopic and Computational Toolkit

A prudent structural analysis workflow begins with techniques that confirm covalent connectivity and functional group composition. For 2-cyano-N-(3-nitrophenyl)acetamide, these methods provide the initial blueprint of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : As the cornerstone of molecular structure determination in solution, ¹H and ¹³C NMR are indispensable. For our target molecule, ¹H NMR would confirm the presence and connectivity of the protons on the nitrophenyl ring and the methylene group. The chemical shifts and coupling patterns of the aromatic protons would verify the 1,3-substitution pattern of the phenyl ring. ¹³C NMR would complement this by identifying all nine unique carbon atoms, including the characteristic signals for the nitrile (C≡N), carbonyl (C=O), and the carbons of the aromatic ring. While NMR excels at defining the covalent framework, it provides only indirect evidence of the three-dimensional shape through space interactions (NOE) and conformationally-dependent coupling constants.[1][2]

• Fourier-Transform Infrared (FTIR) Spectroscopy : FTIR is a rapid and powerful technique for identifying functional groups. The spectrum of 2-cyano-N-(3-nitrophenyl)acetamide is expected to show characteristic absorption bands for the N-H stretch of the secondary amide, the C=O stretch of the amide, the C≡N stretch of the nitrile group, and the asymmetric and symmetric stretches of the nitro (NO₂) group. The presence of these specific bands provides direct evidence that the key chemical moieties have been successfully incorporated into the final molecule.[3]

• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) serves to confirm the elemental composition of the synthesized compound. By providing a highly accurate mass measurement, HRMS can verify the molecular formula, C₉H₇N₃O₃. Furthermore, the fragmentation pattern observed in the mass spectrum can offer additional structural support, revealing characteristic losses of functional groups that align with the proposed structure.[4]

• Computational Modeling (Density Functional Theory - DFT) : In modern chemical research, computational methods are a vital partner to experimental work. Using DFT, one can calculate the molecule's minimum energy conformation, predict its geometric parameters (bond lengths, angles, dihedrals), and even simulate its vibrational (IR) and NMR spectra.[5][6] This theoretical model serves two purposes: it helps in assigning experimental spectra and provides a predictive benchmark for the geometric data that will ultimately be determined by X-ray crystallography.

Comparative Summary of Techniques

Each analytical method provides unique insights, but also has inherent limitations. The following table objectively compares their capabilities in the context of analyzing 2-cyano-N-(3-nitrophenyl)acetamide.

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Covalent bond connectivity, chemical environment of nuclei.	Unrivaled for determining the carbon-hydrogen framework in solution; can provide some conformational data.	Provides an averaged structure in solution; indirect determination of 3D geometry; not suitable for insoluble compounds.
FTIR Spectroscopy	Presence of specific functional groups.	Fast, non-destructive, provides a chemical "fingerprint".	Does not provide information on atomic connectivity or 3D structure.
Mass Spectrometry	Molecular weight and elemental formula; fragmentation patterns.	Extremely sensitive, confirms molecular formula with high accuracy.	Does not provide information on stereochemistry or intermolecular interactions; can be destructive.
Computational (DFT)	Predicted 3D geometry, bond parameters, simulated spectra.	Provides a theoretical model for comparison; can explore conformational landscapes.	The model is a gas-phase or implicitly solvated approximation; requires experimental validation.
X-ray Crystallography	Precise 3D atomic coordinates in the solid state.	The "gold standard" for unambiguous structure determination; reveals packing and intermolecular interactions.	Requires high-quality single crystals; the structure may differ from the solution or gas phase.

Part 2: The Definitive Method: Single-Crystal X-ray Crystallography

While the techniques above confirm that we have synthesized the correct molecule, they do not definitively reveal its three-dimensional structure. For that, we turn to single-crystal X-ray crystallography, a technique that provides an unparalleled, high-resolution view of the atomic arrangement in the solid state.

The causality for choosing crystallography is clear: it is the only method that directly maps the electron density of the atoms in a crystal lattice, yielding precise bond lengths, bond angles, and, critically, the details of intermolecular interactions that govern the material's properties.

Proposed Experimental Workflow

The path from a powdered compound to a refined crystal structure is a systematic process. Each step is designed to ensure the final data is of the highest possible quality.

Caption: Experimental workflow for X-ray crystallographic analysis.

Detailed Experimental Protocols

Step 1: Synthesis and Purification The synthesis of N-substituted cyanoacetamides is well-established.[7] A reliable method involves the condensation of an amine with an activated cyanoacetic acid derivative.

• Reaction Setup : Dissolve 3-nitroaniline (1.0 eq) in a suitable aprotic solvent, such as dichloromethane, under an inert atmosphere.

• Acylation : Add ethyl cyanoacetate (1.1 eq) to the solution. The reaction can be facilitated by gentle heating or allowing it to stir at room temperature for several hours.[7]

• Workup and Purification : Upon completion (monitored by TLC), the reaction mixture is washed with dilute acid and brine. The organic layer is dried, and the solvent is removed under reduced pressure. The crude product must be purified to >99% purity, typically by recrystallization from a solvent system like ethanol/water or by column chromatography, to remove any contaminants that would inhibit crystallization.

Step 2: Single Crystal Growth This step is often more art than science and is critical for success. The goal is to create a highly ordered, single crystal lattice, free from defects.

• Solvent Selection : Screen a range of solvents for the purified compound's solubility. Ideal solvents are those in which the compound is sparingly soluble at room temperature but readily soluble when heated.

• Crystallization Technique :

  • Slow Evaporation : Dissolve the compound in a suitable solvent (e.g., acetone or ethyl acetate) in a vial. Loosely cap the vial to allow the solvent to evaporate over several days to weeks. As the solution becomes supersaturated, crystals may form.

  • Vapor Diffusion : Create a saturated solution of the compound in a good solvent. Place this in a small, open vial inside a larger, sealed jar containing a "poor" solvent (an anti-solvent in which the compound is insoluble, e.g., hexane). The vapor of the anti-solvent slowly diffuses into the solution, reducing the compound's solubility and promoting crystallization.

Step 3: X-ray Data Collection A suitable single crystal (typically 0.1-0.3 mm in size) is mounted on a goniometer head of a diffractometer.

• Data Acquisition : The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern.

• Diffraction Experiment : The crystal is irradiated with a monochromatic X-ray beam (commonly Cu Kα, λ = 1.54184 Å or Mo Kα, λ = 0.71073 Å). The crystal is rotated, and thousands of diffraction intensities are collected by a detector.[8]

Step 4: Structure Solution and Refinement Specialized software is used to process the collected data.

• Structure Solution : The diffraction data is used to solve the "phase problem" and generate an initial electron density map of the unit cell. Direct methods, as implemented in programs like SHELXS, are typically used to locate the positions of the heavier atoms.[8]

• Structure Refinement : The initial atomic model is refined against the experimental data using full-matrix least-squares methods (e.g., with SHELXL). This iterative process optimizes the atomic positions, and anisotropic displacement parameters until the calculated diffraction pattern matches the observed pattern as closely as possible. The quality of the final structure is assessed by metrics such as the R1 factor, which should ideally be below 5% for a well-refined structure.

Part 3: Predicted Structural Features and Comparative Analysis

Based on known chemical principles and the crystal structures of related molecules, we can predict the key structural features of 2-cyano-N-(3-nitrophenyl)acetamide that would be confirmed by X-ray crystallography.

Intramolecular Geometry

The molecule contains both rigid (phenyl ring) and flexible (acetamide linkage) components. A key question that crystallography can answer is the preferred conformation of the molecule in the solid state. The dihedral angle between the plane of the phenyl ring and the plane of the amide group is of particular interest. In a related structure, (R)-2-Cyano-N-(1-phenylethyl)acetamide, this dihedral angle is 68.7(1)°.[9] We can anticipate a similarly non-planar conformation for our target molecule due to steric considerations.

Intermolecular Interactions and Crystal Packing

The true power of crystallography lies in its ability to map the complex network of non-covalent interactions that dictate how molecules pack together. The functional groups in 2-cyano-N-(3-nitrophenyl)acetamide provide multiple opportunities for hydrogen bonding.

• Hydrogen Bond Donors : The amide N-H group is a strong hydrogen bond donor.

• Hydrogen Bond Acceptors : The amide C=O oxygen, the two oxygens of the nitro group, and the nitrogen of the cyano group are all potential hydrogen bond acceptors.

By examining similar structures, we can hypothesize the dominant interactions. In many acetamide derivatives, a common motif is the formation of chains or dimers via N-H···O=C hydrogen bonds.[9] The nitro and cyano groups may also participate in weaker C-H···O and C-H···N interactions, further stabilizing the crystal lattice.

Caption: Potential hydrogen bonding motifs in the crystal lattice.

Comparative Data Table

The following table presents predicted bond lengths for our target molecule alongside experimentally determined values from a comparable published structure to illustrate the expected results from a successful crystallographic analysis.

Parameter	Predicted Value (Å) for Target Molecule	Experimental Value (Å) for a Cyanohydrazide Derivative[10]	Significance
C=O (Amide)	~1.23	-	Confirms carbonyl double bond character.
C-N (Amide)	~1.34	-	Shorter than a C-N single bond due to resonance.
C≡N (Nitrile)	~1.14	1.140(5)	Confirms triple bond character.
N-O (Nitro)	~1.22	-	Intermediate between a single and double bond due to resonance.

Conclusion

The comprehensive structural analysis of 2-cyano-N-(3-nitrophenyl)acetamide requires a synergistic approach. While NMR, FTIR, and mass spectrometry are essential for confirming the molecule's identity and purity, they provide an incomplete picture. Computational modeling offers a valuable theoretical framework, but it is not a substitute for empirical data.

References

• Al-Wahaibi, L. H., et al. (2022). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molecules. Available at: [Link]

• Wikipedia. (n.d.). Cyanoacetamide. Available at: [Link]

• NIST. (n.d.). Acetamide, 2-cyano-. NIST Chemistry WebBook. Available at: [Link]

• Priyanka, P. K., et al. (2022). Synthesis, spectroscopic and crystal structure studies of N-{3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(ethylsulfanyl)-1H-pyrazol-5-yl}-2,2,2-trifluoroacetamide. Acta Crystallographica Section E. Available at: [Link]

• PubChem. (n.d.). 2-cyano-N-(3-nitrophenyl)acetamide. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). Conformational behaviour of acetamide derivatives studied by NMR spectroscopic and computational methods. Available at: [Link]

• Fassihi, A., et al. (2014). Density functional theory study of the local molecular properties of acetamide derivatives as anti-HIV drugs. Medicinal Chemistry Research. Available at: [Link]

• Kumar, M., et al. (2013). (R)-2-Cyano-N-(1-phenylethyl)acetamide. Acta Crystallographica Section E. Available at: [Link]

• Wang, T., et al. (2021). Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter and Nitro Source. The Royal Society of Chemistry. Available at: [Link]

• Isika, D. K., et al. (2022). Synthesis, biological and computational studies of flavonoid acetamide derivatives. RSC Advances. Available at: [Link]

• Ilić, N., et al. (2010). EI/MS/MS spectra of N-monosubstituted cyanoacetamides. Chemical Industry and Chemical Engineering Quarterly. Available at: [Link]

• ResearchGate. (n.d.). Synthesis, biological and computational studies of flavonoid acetamide derivatives. Available at: [Link]

• MDPI. (2024). Computational Study of the Kinetics and Mechanisms of Gas-Phase Decomposition of N-Diacetamides Using Density Functional Theory. Available at: [Link]

• Sanjay Chemicals (India) Pvt. Ltd. (n.d.). CYANOACETAMIDE. Available at: [Link]

• Schulze, S., et al. (2021). Synthesis and X-ray Crystal Structure of N'-Cyano-N,N'-dimethyl-4-nitrobenzohydrazide. Molbank. Available at: [Link]

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc. Available at: [Link]

• ChemBK. (n.d.). 2-cyano-N-(4-nitrophenyl)acetamide. Available at: [Link]

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A Comparative Guide to the Cross-Validation of Analytical Methods for 2-cyano-N-(3-nitrophenyl)acetamide

This guide provides a comprehensive comparison and cross-validation framework for three common analytical techniques—High-Performance Liquid Chromatography (HPLC), UV-Vis Spectrophotometry, and High-Performance Thin-Layer Chromatography (HPTLC)—for the quantification of 2-cyano-N-(3-nitrophenyl)acetamide. As researchers, scientists, and drug development professionals, the selection of a robust, reliable, and fit-for-purpose analytical method is a cornerstone of regulatory compliance and product quality. This document moves beyond mere protocol listing to explain the causality behind experimental choices, ensuring that the described methodologies are inherently self-validating systems grounded in authoritative standards.

Introduction: The Imperative of Method Validation

In pharmaceutical development, an analytical procedure's primary objective is to ensure it is suitable for its intended purpose.[1] The International Council for Harmonisation (ICH) guidelines provide a framework for validating analytical procedures, ensuring that measurements are accurate, specific, and reproducible.[2] Cross-validation becomes critical when two or more distinct analytical methods are used to measure the same analyte, for instance, when a high-throughput screening method is used alongside a more comprehensive quality control (QC) release method. According to ICH Q2(R2), cross-validation serves to demonstrate that different analytical procedures yield comparable and reliable results, ensuring consistency across studies or laboratories.[3]

This guide focuses on 2-cyano-N-(3-nitrophenyl)acetamide, a compound with functional groups amenable to analysis by several techniques. Its selection allows for a practical exploration of how different methods can be developed, validated, and ultimately cross-validated to support various stages of the drug development lifecycle.

Analyte: 2-cyano-N-(3-nitrophenyl)acetamide

• Molecular Formula: C₉H₇N₃O₃[4]

• Molecular Weight: 205.17 g/mol [4]

• Key Structural Features: The molecule possesses strong chromophores—the nitrophenyl ring and the cyanoacetamide group—which are critical for UV-based detection methods. Its polarity is suitable for separation via reversed-phase or normal-phase chromatography.

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